Nickel diethyldithiocarbamate

• CAS: 14267-17-5

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Synthesis and Characterization of Nickel(II) Diethyldithiocarbamate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis and characterization of nickel(II) diethyldithiocarbamate, a coordination complex with significant applications in various scientific fields, including its use as a single-source precursor for nickel sulfide nanoparticles and its potential in medicinal chemistry. This document details the experimental protocols for its preparation and summarizes the key analytical data for its thorough characterization.

Synthesis of Nickel(II) Diethyldithiocarbamate

The synthesis of nickel(II) diethyldithiocarbamate, with the chemical formula Ni(S₂CNEt₂)₂, is typically achieved through a precipitation reaction involving an aqueous solution of a nickel(II) salt and sodium diethyldithiocarbamate.[1] The resulting complex is a light green solid that is insoluble in water.[1][2]

The following protocol outlines a common method for the synthesis of nickel(II) diethyldithiocarbamate:

Materials:

• Nickel(II) chloride hexahydrate (NiCl₂·6H₂O)

• Sodium diethyldithiocarbamate (NaS₂CN(C₂H₅)₂)

• Distilled or deionized water

• Ethanol (optional, for washing)

• Diethyl ether (optional, for washing)

Procedure:

• Preparation of Reactant Solutions:

  • Prepare an aqueous solution of nickel(II) chloride hexahydrate. For example, dissolve a specific molar amount of NiCl₂·6H₂O in a volume of distilled water.

  • Prepare an aqueous solution of sodium diethyldithiocarbamate. A 2:1 molar ratio of the diethyldithiocarbamate ligand to the nickel(II) salt is typically used to ensure complete complexation.[3]

• Reaction:

  • Slowly add the aqueous solution of sodium diethyldithiocarbamate to the stirred aqueous solution of nickel(II) chloride hexahydrate at room temperature.[4]

  • A bright green precipitate of nickel(II) diethyldithiocarbamate will form immediately.[4]

• Isolation and Purification:

  • Collect the green precipitate by filtration using a sintered-glass filter or a similar apparatus.[4]

  • Wash the collected solid with distilled water to remove any unreacted salts.

  • Further washing with ethanol and/or diethyl ether can be performed to remove organic impurities.[5]

  • Dry the final product in a desiccator or under vacuum.

The reaction can be represented by the following chemical equation:

Ni²⁺(aq) + 2 [S₂CN(C₂H₅)₂]⁻(aq) → Ni[S₂CN(C₂H₅)₂]₂(s)

Caption: Synthesis workflow for Nickel(II) Diethyldithiocarbamate.

Characterization of Nickel(II) Diethyldithiocarbamate

A comprehensive characterization of the synthesized nickel(II) diethyldithiocarbamate complex is crucial to confirm its identity, purity, and structural properties. The following techniques are commonly employed.

The electronic spectrum of nickel(II) diethyldithiocarbamate is typically recorded in a suitable solvent like DMSO or chloroform. The absorption bands observed are attributed to d-d transitions and charge transfer phenomena.

Wavelength (λmax)	Solvent	Assignment	Reference
290 nm	DMSO	π → π* transitions associated with N-C=S and S-C=S groups	[6]
321 nm	DMSO	π → π* transitions associated with N-C=S and S-C=S groups	[6]
~325 nm	Not Specified	Charge Transfer	[7]
~390 nm	Not Specified	d-d transition	[7]

FT-IR spectroscopy provides valuable information about the coordination of the diethyldithiocarbamate ligand to the nickel ion. The positions of the C-N (thioureide) and C-S stretching vibrations are particularly informative. The presence of a single sharp band for the C-S stretching vibration is indicative of a bidentate coordination of the ligand.[8]

Wavenumber (cm⁻¹)	Assignment	Reference
~1485 cm⁻¹	ν(C-N) (thioureide band)	[9]
1478-1527 cm⁻¹	ν(C-N) (thioureide band)	[8]
1010-1029 cm⁻¹	ν(C-S)	[8]
~380 cm⁻¹	ν(Ni-S)	[10]

¹H and ¹³C NMR spectroscopy can be used to confirm the presence of the diethyl groups in the complex. The complex is diamagnetic, which allows for sharp NMR signals.[1][2]

¹H NMR (in CDCl₃):

• Signals corresponding to the methylene (-CH₂) and methyl (-CH₃) protons of the ethyl groups are observed. The protons adjacent to the nitrogen atom are typically deshielded and appear at a lower field.[9]

¹³C NMR (in CDCl₃):

• A characteristic signal for the -NCS₂- carbon is observed around 206 ppm.[9]

Single-crystal X-ray diffraction is the definitive method for determining the molecular structure of nickel(II) diethyldithiocarbamate. These studies have confirmed that the nickel(II) ion is in a square planar coordination environment.[1][11][12] The nickel atom is bonded to the four sulfur atoms of the two bidentate diethyldithiocarbamate ligands.[11]

Parameter	Value	Reference
Crystal System	Tetragonal (β form)	[11]
Space Group	P4₂/n (β form)	[11]
Ni-S Bond Length	2.204(1) Å and 2.192(1) Å	[11]
C-S Bond Length	1.711(3) Å and 1.725(3) Å	[11]
Coordination Geometry	Square Planar	[1][11]

Thermogravimetric analysis is used to study the thermal stability of the complex and its decomposition pathway. The decomposition of nickel(II) diethyldithiocarbamate under an inert atmosphere can lead to the formation of nickel sulfide (NiS).[4] This property makes it a useful single-source precursor for the synthesis of nickel sulfide nanomaterials.[4]

Logical Relationship Diagram

Caption: Relationship between synthesis, characterization, and application.

Conclusion

The synthesis of nickel(II) diethyldithiocarbamate is a straightforward and reproducible process. Its characterization through a combination of spectroscopic, structural, and thermal analysis techniques provides a comprehensive understanding of its chemical and physical properties. The square planar geometry and the nature of the ligand coordination are key features of this complex. The data and protocols presented in this guide serve as a valuable resource for researchers working with this compound and exploring its potential applications.

References

• 1. Nickel bis(diethyldithiocarbamate) - Wikipedia [en.wikipedia.org]
• 2. Nickel bis(dimethyldithiocarbamate) - Wikipedia [en.wikipedia.org]
• 3. Nickel diethyldithiocarbamate | 14267-17-5 | Benchchem [benchchem.com]
• 4. ntrs.nasa.gov [ntrs.nasa.gov]
• 5. Nickel(II)-dithiocarbamate Mixed Ligand Complexes: Synthesis, Characterization, and Anti-bacterial properties : Oriental Journal of Chemistry [orientjchem.org]
• 6. researchgate.net [researchgate.net]
• 7. sysrevpharm.org [sysrevpharm.org]
• 8. malayajournal.org [malayajournal.org]
• 9. jetir.org [jetir.org]
• 10. ajrconline.org [ajrconline.org]
• 11. journals.iucr.org [journals.iucr.org]
• 12. researchnow.flinders.edu.au [researchnow.flinders.edu.au]

nickel diethyldithiocarbamate synthesis protocol

An In-depth Technical Guide to the Synthesis of Nickel(II) Bis(diethyldithiocarbamate)

Abstract

This technical guide provides a comprehensive overview of the synthesis of nickel(II) bis(diethyldithiocarbamate), a coordination complex with the formula Ni(S₂CNEt₂)₂. The document is intended for researchers, scientists, and professionals in drug development and materials science. It details the chemical principles, experimental protocols, and characterization data for this compound. The synthesis is primarily achieved through a precipitation reaction between a nickel(II) salt and an alkali metal salt of diethyldithiocarbamic acid.

Introduction

Nickel(II) bis(diethyldithiocarbamate) is a well-studied coordination complex belonging to the larger family of metal dithiocarbamates. These compounds are of significant interest due to their diverse applications in fields such as agriculture as fungicides, in the rubber industry as vulcanization accelerators, and in medicine for their potential therapeutic properties.[1][2] The nickel(II) complex exhibits a distinct square-planar geometry, a common feature for d⁸ metal complexes, which contributes to its unique chemical and physical properties, including its diamagnetism.[3][4][5] A notable characteristic of this complex is its ability to undergo a two-electron oxidation from Ni(II) to Ni(IV), a relatively uncommon redox behavior for first-row transition metals.[3] Furthermore, nickel diethyldithiocarbamate serves as a single-source precursor for the synthesis of nickel sulfide (NiS) nanomaterials through thermal decomposition.[3][6]

This guide will focus on the most common and straightforward synthetic route, which involves the reaction of a nickel(II) salt with sodium diethyldithiocarbamate in an aqueous or aqueous-ethanolic medium.[3]

Synthesis Protocol

The synthesis of nickel(II) bis(diethyldithiocarbamate) is typically a two-step process, starting with the in-situ preparation of the sodium diethyldithiocarbamate ligand, followed by its reaction with a nickel(II) salt.

Materials and Equipment

Reagents:

• Diethylamine (HN(C₂H₅)₂)

• Carbon disulfide (CS₂)

• Sodium hydroxide (NaOH)

• Nickel(II) chloride hexahydrate (NiCl₂·6H₂O)

• Ethanol (optional, for solvent medium)

• Methanol

• Diethyl ether

• Distilled or deionized water

• Chloroform (for purification)

• Hexanes (for purification)

Equipment:

• Beakers and Erlenmeyer flasks

• Magnetic stirrer and stir bar

• Ice bath

• Graduated cylinders and pipettes

• Sintered-glass filter or Büchner funnel with vacuum flask

• Filter paper

• Drying oven or desiccator

Experimental Workflow

Caption: Workflow for the synthesis of Nickel(II) Bis(diethyldithiocarbamate).

Step-by-Step Procedure

Part A: Preparation of Sodium Diethyldithiocarbamate Ligand

• Prepare a solution of sodium hydroxide by slowly dissolving 6 g of NaOH in 10 mL of distilled water in a beaker cooled in an ice bath.[7]

• With continuous cooling and rapid stirring, slowly add 0.10 mol of diethylamine to the cold NaOH solution.[7]

• Following the addition of the amine, slowly add 6.0 mL (0.10 mol) of reagent-grade carbon disulfide (CS₂) dropwise.[7]

• Continue stirring the mixture in the ice bath for 3-4 hours. The temperature should be maintained to avoid decomposition.[1] The product of this step is an aqueous solution of sodium diethyldithiocarbamate, which can be used directly in the next step.

Part B: Synthesis of Nickel(II) Bis(diethyldithiocarbamate)

• In a separate beaker, prepare a solution of nickel(II) chloride hexahydrate by dissolving 0.05 mol of NiCl₂·6H₂O in a minimal amount of distilled water. A typical preparation might use 0.714 g (3 mmol) of NiCl₂·6H₂O.[7]

• While stirring, add the aqueous solution of the nickel(II) salt to the freshly prepared sodium diethyldithiocarbamate solution from Part A. A 2:1 molar ratio of the dithiocarbamate ligand to the nickel(II) salt is typically employed to ensure complete complexation.[1][3]

• Upon mixing the two solutions, a bright green microcrystalline precipitate of nickel(II) bis(diethyldithiocarbamate) will form immediately.[4][7]

• Continue stirring the mixture for a short period to ensure the reaction goes to completion.

Isolation and Purification

• Collect the green precipitate by vacuum filtration using a sintered-glass filter or a Büchner funnel.[7]

• Wash the collected solid several times with distilled water and then with a small amount of cold ethanol or a diethyl ether-methanol (1:1) mixture to remove any unreacted starting materials and by-products.[1]

• For further purification, the solid can be dissolved in a minimal amount of chloroform (CHCl₃), and any remaining aqueous layer can be discarded.[7]

• Hexanes are then added to the chloroform solution, and the solvent is evaporated under reduced pressure to precipitate fine green crystals of the product.[7]

• The purified crystals are then collected by filtration, washed with hexanes until the filtrate is colorless, and dried overnight, either in a desiccator over silica gel or in a vacuum oven at a low temperature.[1][7] A typical yield for this synthesis is approximately 70%.[7]

Characterization Data

The synthesized nickel(II) bis(diethyldithiocarbamate) can be characterized using various analytical techniques to confirm its identity and purity.

Property	Value / Description
Chemical Formula	C₁₀H₂₀N₂NiS₄
Molar Mass	355.22 g·mol⁻¹
Appearance	Light green solid
Density	1.41 g/cm³
Solubility in water	Insoluble
Geometry	Square planar or slightly distorted square planar
Magnetic Properties	Diamagnetic
Typical Yield	~70%

Table 1: Physical and Structural Properties of Nickel(II) Bis(diethyldithiocarbamate).[3][4][7]

Analytical Technique	Expected Results
Infrared (IR) Spectroscopy	The IR spectrum will show characteristic absorption bands. A strong band around 1465-1481 cm⁻¹ is attributed to the C-N stretching vibration. Bands in the 978-994 cm⁻¹ region are assigned to the symmetric C-S stretching, and a band around 423-431 cm⁻¹ corresponds to the Ni-S bond.[1]
UV-Vis Spectroscopy	The electronic absorption spectrum in a suitable solvent (e.g., chloroform) will exhibit characteristic absorption bands. These bands are typically assigned to d-d transitions and charge transfer transitions within the complex.[1][6]
NMR Spectroscopy	¹H and ¹³C NMR can be used to confirm the structure of the diethylamino groups on the ligand.
X-ray Crystallography	Single-crystal X-ray diffraction provides definitive structural information, confirming the square planar coordination of the nickel atom bonded to four sulfur atoms from the two bidentate diethyldithiocarbamate ligands.[3][4]

Table 2: Spectroscopic and Analytical Characterization Data.

Reaction Pathway and Stoichiometry

The synthesis of nickel(II) bis(diethyldithiocarbamate) follows a clear reaction pathway, as illustrated below.

Caption: Stoichiometric reaction pathway for the synthesis.

The overall reaction is a double displacement or precipitation reaction where the nickel(II) ion replaces the sodium ions to form the insoluble coordination complex. The stoichiometry is crucial, with a 2:1 molar ratio of the diethyldithiocarbamate ligand to the nickel(II) salt being optimal for high yield and purity.[3]

Safety and Handling

• Carbon disulfide (CS₂) is highly flammable, volatile, and toxic. It should be handled in a well-ventilated fume hood, and sources of ignition should be avoided.

• Sodium hydroxide (NaOH) is corrosive and can cause severe burns. Protective gloves and eyewear should be worn when handling it.

• Diethylamine is a flammable and corrosive liquid. It should be handled with appropriate personal protective equipment in a fume hood.

• Nickel(II) chloride is a suspected carcinogen and a skin sensitizer. Avoid inhalation of dust and direct contact with skin.

• The final product, nickel(II) bis(diethyldithiocarbamate) , may cause skin sensitization and is suspected of causing cancer.[4] Appropriate handling procedures should be followed.

References

• 1. ijpsonline.com [ijpsonline.com]
• 2. baselius.ac.in [baselius.ac.in]
• 3. Nickel diethyldithiocarbamate | 14267-17-5 | Benchchem [benchchem.com]
• 4. Nickel bis(diethyldithiocarbamate) - Wikipedia [en.wikipedia.org]
• 5. Nickel bis(dimethyldithiocarbamate) - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. ntrs.nasa.gov [ntrs.nasa.gov]

An In-depth Technical Guide to the Preparation of Bis(diethyldithiocarbamato)nickel(II)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of the bis(diethyldithiocarbamato)nickel(II) complex, often abbreviated as Ni(Et₂dtc)₂. This coordination complex and its analogues are subjects of significant interest in various fields, including materials science, agriculture, and medicine, due to their unique chemical properties and biological activities.[1][2][3] This document details the necessary experimental protocols, presents key quantitative data, and illustrates the synthetic pathway.

Overview and Principle

The preparation of Ni(Et₂dtc)₂ is a straightforward and high-yielding process that involves two primary stages:

• Synthesis of the Ligand: Formation of the sodium salt of the diethyldithiocarbamate ligand (NaS₂CNEt₂).

• Complexation: Reaction of the dithiocarbamate ligand with a nickel(II) salt via a salt metathesis reaction to form the final complex.[4]

The dithiocarbamate anion ([S₂CNR₂]⁻) is a versatile bidentate ligand that chelates to the metal center through its two sulfur atoms, forming a stable, square planar complex with nickel(II).[3][5]

Experimental Protocols

Synthesis of the Ligand: Sodium Diethyldithiocarbamate (NaEt₂dtc)

The precursor ligand, sodium diethyldithiocarbamate, is synthesized from diethylamine, carbon disulfide, and sodium hydroxide.[4][6] The reaction is typically performed in a one-pot synthesis.[5]

Methodology:

• Prepare a solution of sodium hydroxide (e.g., 0.5 moles in water) in a three-necked flask equipped with a stirrer, a dropping funnel, and a condenser.

• Add diethylamine (0.5 moles) to the flask.

• Cool the flask in an ice-salt bath to maintain a low temperature.

• Add carbon disulfide (0.5 moles) dropwise from the dropping funnel while continuously stirring the mixture. The addition should be slow to control the exothermic reaction.

• Continue stirring for approximately 2-4 hours after the addition is complete.[1][7]

• The solid product, sodium diethyldithiocarbamate, will precipitate out of the solution.

• Collect the solid by filtration, wash it several times with a non-polar solvent like petroleum ether to remove any unreacted starting materials, and then recrystallize from water to obtain the trihydrate salt (NaS₂CN(C₂H₅)₂·3H₂O).[6][7]

Synthesis of the Complex: Bis(diethyldithiocarbamato)nickel(II) (Ni(Et₂dtc)₂)

The Ni(Et₂dtc)₂ complex is formed by the reaction of a soluble nickel(II) salt with the synthesized sodium diethyldithiocarbamate ligand in an aqueous solution.[8]

Methodology:

• Prepare an aqueous solution of a nickel(II) salt, such as nickel(II) chloride hexahydrate (NiCl₂·6H₂O).

• Prepare a separate aqueous solution of the previously synthesized sodium diethyldithiocarbamate.

• Slowly add the nickel(II) salt solution to the sodium diethyldithiocarbamate solution with continuous stirring.

• Upon mixing, a light green solid of Ni(Et₂dtc)₂ will immediately precipitate out of the solution.[8][9]

• Continue stirring for a short period to ensure the reaction goes to completion.

• Collect the greenish precipitate by suction filtration.

• Wash the product several times with distilled water to remove any soluble impurities, such as sodium chloride.[10]

• Dry the final product in a vacuum desiccator. For further purification, the complex can be extracted into an organic solvent like chloroform.[10]

Synthesis and Structure Visualization

The overall workflow for the synthesis is depicted below, followed by a diagram illustrating the final coordinated complex.

Caption: Workflow for the two-stage synthesis of Ni(Et₂dtc)₂.

Caption: Square planar coordination of Ni(II) with two bidentate Et₂dtc⁻ ligands.

Quantitative Data Summary

The following tables summarize key quantitative data for the Ni(Et₂dtc)₂ complex and its precursor ligand.

Table 1: Physical and Chemical Properties

Property	Sodium Diethyldithiocarbamate (Trihydrate)	Bis(diethyldithiocarbamato)nickel(II)	Reference(s)
Chemical Formula	(CH₃CH₂)₂NCS₂Na·3H₂O	C₁₀H₂₀N₂NiS₄	[6][8]
Molar Mass ( g/mol )	225.31	355.22	[8]
Appearance	White to pale yellow crystalline solid	Light green solid	[6][8]
Melting Point (°C)	95 - 98.5	Decomposes at elevated temperatures	[11]
Solubility	Soluble in water, alcohol	Insoluble in water, soluble in organic solvents	[6][8]
Magnetic Property	-	Diamagnetic	[8][9]
Geometry	-	Square Planar	[3][8][9]
Reported Yield	-	Up to 96%	[10]

Table 2: Crystallographic Data for Ni(Et₂dtc)₂

Parameter	Value (Å)	Reference(s)
Ni-S Distance 1	2.204 (1)	[12]
Ni-S Distance 2	2.192 (1)	[12]
C-S Distance 1	1.711 (3)	[12]
C-S Distance 2	1.725 (3)	[12]

Table 3: Spectroscopic Data

Technique	Characteristic Peak/Range (cm⁻¹)	Assignment	Reference(s)
Infrared (IR)	423 - 431	M-S (Metal-Sulfur) stretch	[1]
Infrared (IR)	~1591	C=N stretch	[13]
Infrared (IR)	~1097	C=S stretch	[13]

Note: Spectroscopic data can vary slightly based on the specific experimental conditions and instrumentation.

Characterization

To confirm the identity and purity of the synthesized Ni(Et₂dtc)₂ complex, a combination of analytical techniques is recommended:

• Infrared (IR) Spectroscopy: To identify characteristic vibrational frequencies, particularly the C=N bond of the thioureide group and the Metal-Sulfur (M-S) bond. The presence of a single sharp band for the C=N stretch indicates the bidentate coordination of the dithiocarbamate ligand.[1]

• UV-Visible Spectroscopy: To study the electronic transitions within the complex, which are characteristic of its d⁸ square planar geometry.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹H NMR can be used to confirm the structure of the organic ligand framework.

• X-ray Crystallography: Provides definitive proof of the molecular structure, including bond lengths, bond angles, and the square planar coordination geometry around the nickel center.[12]

• Elemental Analysis: To verify the empirical formula and purity of the complex by determining the percentage composition of C, H, N, and S.

Conclusion

The synthesis of bis(diethyldithiocarbamato)nickel(II) is a robust and reproducible procedure suitable for most laboratory settings. The resulting green, crystalline solid is a diamagnetic, square planar complex with well-defined structural and spectroscopic properties. This guide provides the foundational protocols and data necessary for researchers to successfully prepare and characterize Ni(Et₂dtc)₂ for further investigation into its diverse applications.

References

• 1. ijpsonline.com [ijpsonline.com]
• 2. Ni(II), Cu(II), and Zn(II) Diethyldithiocarbamate Complexes Show Various Activities Against the Proteasome in Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cymitquimica.com [cymitquimica.com]
• 4. Transition metal dithiocarbamate complexes - Wikipedia [en.wikipedia.org]
• 5. Sodium diethyldithiocarbamate trihydrate | 20624-25-3 | Benchchem [benchchem.com]
• 6. Sodium diethyldithiocarbamate - Wikipedia [en.wikipedia.org]
• 7. baselius.ac.in [baselius.ac.in]
• 8. Nickel bis(diethyldithiocarbamate) - Wikipedia [en.wikipedia.org]
• 9. Nickel bis(dimethyldithiocarbamate) - Wikipedia [en.wikipedia.org]
• 10. bis(diethyldithiocarbamato)nickel(II)｜lookchem [lookchem.com]
• 11. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 12. journals.iucr.org [journals.iucr.org]
• 13. Investigations of Ni(II)Cysteine-Tyrosine Dithiocarbamate Complex: Synthesis, Characterization, Molecular Docking, Molecular Dynamic, and Anticancer Activity on MCF-7 Breast Cancer Cell Line - PMC [pmc.ncbi.nlm.nih.gov]

nickel diethyldithiocarbamate chemical properties

An In-depth Technical Guide on the Core Chemical Properties of Nickel Diethyldithiocarbamate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nickel diethyldithiocarbamate, with the chemical formula Ni(S₂CNEt₂)₂, is an organometallic coordination complex.[1] This compound is composed of a central nickel(II) ion coordinated to two bidentate diethyldithiocarbamate ligands through their sulfur atoms.[2] It typically presents as a green crystalline powder.[3][4] The square-planar geometry of nickel bis(diethyldithiocarbamate) is a key structural feature.[1][5] This compound has garnered significant interest in various fields, including its use as a precursor for nickel sulfide materials, as a catalyst in organic reactions, and for its potential applications in drug development due to its redox properties and biological activities.[5]

Core Chemical and Physical Properties

The fundamental chemical and physical properties of nickel diethyldithiocarbamate are summarized in the table below, providing a consolidated reference for key quantitative data.

Property	Value
Molecular Formula	C₁₀H₂₀N₂NiS₄[4][6][7]
Molecular Weight	355.22 g/mol [3][7]
Appearance	Green to dark green crystals or powder[3][4]
Melting Point	259 °C[4][6][8]
Boiling Point	383.2 °C (estimate)[4][6][8]
Density	1.41 g/cm³[1]
Solubility	Insoluble in water, soluble in organic solvents like chloroform.[1][6]
CAS Number	14267-17-5[5][6][7]

Experimental Protocols

Synthesis of Nickel Diethyldithiocarbamate

A common and straightforward method for the synthesis of nickel diethyldithiocarbamate is through a precipitation reaction.[1]

Materials:

• Nickel(II) chloride hexahydrate (NiCl₂·6H₂O)

• Sodium diethyldithiocarbamate (NaS₂CNEt₂)

• Deionized water

• Ethanol (optional, for aqueous-ethanolic media)[5]

• Chloroform (for purification)[5]

Procedure:

• Prepare separate aqueous solutions of nickel(II) chloride hexahydrate and sodium diethyldithiocarbamate. A 2:1 molar ratio of the sodium diethyldithiocarbamate ligand to the nickel(II) salt is typically used to ensure complete complexation.[5]

• Combine the two aqueous solutions. A greenish solid of nickel diethyldithiocarbamate will precipitate immediately.[1] The reaction is generally carried out at room temperature.[5]

• Collect the resulting solid product by filtration.[5]

• For purification, the crude product can be redissolved in a suitable organic solvent, such as chloroform.[5]

• Any remaining aqueous phase should be discarded.[5]

• The purified nickel diethyldithiocarbamate can be recovered from the organic solvent.

Spectroscopic and Structural Characterization

3.2.1. Single-Crystal X-ray Diffraction: Single-crystal X-ray diffraction is a definitive method to determine the solid-state structure of nickel diethyldithiocarbamate. This technique has confirmed the square planar or slightly distorted square planar geometry around the central nickel(II) ion.[1][5]

3.2.2. Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the coordination of the diethyldithiocarbamate ligand to the nickel ion. A single sharp band in the region of 1010-1029 cm⁻¹ is indicative of the bidentate coordination of the ligand through both sulfur atoms.[9] The thioureide (νC−N) band, typically observed between 1478-1527 cm⁻¹, indicates the partial double bond character of the S₂C–N bond.[9]

3.2.3. UV-Visible Spectroscopy: UV-Visible spectroscopy provides information about the electronic transitions within the complex. The electronic spectra of nickel(II) dithiocarbamate complexes can help in determining the coordination geometry.[10]

3.2.4. Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can be used to confirm the structure of the organic ligand framework of the complex.[9]

Electrochemical Analysis: Cyclic Voltammetry

The electrochemical behavior of nickel diethyldithiocarbamate can be investigated using cyclic voltammetry.[9][11] This technique helps in understanding the redox processes of the complex, particularly the Ni(II)/Ni(I) reduction and the Ni(II) to Ni(IV) oxidation.[5][9] The experiments are typically carried out in an organic solvent like acetonitrile or dichloromethane containing a supporting electrolyte such as tetrabutylammonium tetrafluoroborate.[9][11]

Mandatory Visualizations

Experimental Workflow: Synthesis and Characterization

Caption: Diagram 1: Experimental Workflow for Nickel Diethyldithiocarbamate.

Redox Behavior of Nickel Diethyldithiocarbamate

Caption: Diagram 2: Redox States of Nickel Diethyldithiocarbamate.

Proposed Mechanism of Action in Cancer Cells

Caption: Diagram 3: Inhibition of 26S Proteasome.

Applications in Research and Drug Development

Precursor for Nanomaterial Synthesis

Nickel diethyldithiocarbamate serves as a single-source precursor for the synthesis of nickel sulfide (NiS) and nickel oxide nanoparticles.[5][12] Through thermal decomposition (thermolysis), the complex breaks down to form these nanomaterials.[5] The morphology and crystalline phase of the resulting nanoparticles can be controlled by adjusting the decomposition conditions, such as temperature and atmosphere.[5]

Catalysis

The ability of nickel diethyldithiocarbamate to facilitate electron transfer processes makes it a promising catalyst in various organic reactions.[5] Its unique redox properties are central to its catalytic activity.[5]

Biological Activity and Drug Development

Dithiocarbamates and their metal complexes have been investigated for a range of biological activities, including as antifungal and antibacterial agents.[10][13] Nickel diethyldithiocarbamate, in particular, has been studied for its effects on cancer cells. Research has shown that related copper and zinc diethyldithiocarbamate complexes are active against the 26S proteasome in breast cancer cells, suggesting a potential mechanism of action.[14][15] While the nickel complex was found to be less active in this specific study, the broader class of dithiocarbamates continues to be of interest in drug discovery.[14] One proposed mechanism of action for some metal dithiocarbamate complexes is the inhibition of the JAMM domain in the 19S regulatory particle of the 26S proteasome.[14][15] Additionally, diethyldithiocarbamate is known to be an effective chemoprotective agent.[9]

References

• 1. Nickel bis(diethyldithiocarbamate) - Wikipedia [en.wikipedia.org]
• 2. Nickel diethyldithiocarbamate (52610-81-8) for sale [vulcanchem.com]
• 3. americanelements.com [americanelements.com]
• 4. 14267-17-5 CAS MSDS (NICKEL DIETHYLDITHIOCARBAMATE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 5. Nickel diethyldithiocarbamate | 14267-17-5 | Benchchem [benchchem.com]
• 6. Cas 14267-17-5,NICKEL DIETHYLDITHIOCARBAMATE | lookchem [lookchem.com]
• 7. scbt.com [scbt.com]
• 8. chembk.com [chembk.com]
• 9. malayajournal.org [malayajournal.org]
• 10. ijpsonline.com [ijpsonline.com]
• 11. Spectro-electrochemistry of diethyldithiocarbamate complexes of Ni(II), Pd(II) and Pt(II) [open.metu.edu.tr]
• 12. researchgate.net [researchgate.net]
• 13. Synthesis, characterization and biological activity of some nickel(II) mixed ligands complexes of dithiocarbamate and 1,10-phenanthroline | European Journal of Chemistry [eurjchem.com]
• 14. Ni(II), Cu(II), and Zn(II) Diethyldithiocarbamate Complexes Show Various Activities Against the Proteasome in Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]

Solubility of Nickel Diethyldithiocarbamate in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of nickel diethyldithiocarbamate [Ni(S₂CNEt₂)₂]. While qualitative solubility information is readily available, this guide focuses on empowering researchers with the methodologies required to determine quantitative solubility data in various organic solvents. This approach is essential for applications in catalysis, materials science, and drug development where precise concentration control is paramount.

Qualitative Solubility Overview

Nickel diethyldithiocarbamate is a coordination complex that is generally soluble in a range of organic solvents.[1] It is known to be soluble in halogenated hydrocarbons such as chloroform and dichloromethane, as well as in polar aprotic solvents like acetone.[2][3] Conversely, the compound is insoluble in water.[4][5][6] This solubility profile is critical for its synthesis, purification, and various applications. For instance, in its synthesis, the crude product can be redissolved in chloroform for purification.[7]

While the literature confirms its use in solutions of pyridine, dimethyl sulfoxide (DMSO), dimethylformamide (DMF), acetonitrile, and methanol for electrochemical studies, specific quantitative solubility data (e.g., g/L or mol/L at a given temperature) is not extensively reported in publicly available resources. Therefore, experimental determination is necessary to establish precise solubility limits in these and other organic solvents.

Quantitative Solubility Data

Organic Solvent	Temperature (°C)	Solubility (g/L)	Solubility (mol/L)	Method of Determination
Chloroform	25	Data to be determined	Data to be determined	e.g., Gravimetric, UV-Vis
Dichloromethane	25	Data to be determined	Data to be determined	e.g., Gravimetric, UV-Vis
Acetone	25	Data to be determined	Data to be determined	e.g., Gravimetric, UV-Vis
Acetonitrile	25	Data to be determined	Data to be determined	e.g., Gravimetric, UV-Vis
Methanol	25	Data to be determined	Data to be determined	e.g., Gravimetric, UV-Vis
Dimethyl Sulfoxide (DMSO)	25	Data to be determined	Data to be determined	e.g., Gravimetric, UV-Vis
N,N-Dimethylformamide (DMF)	25	Data to be determined	Data to be determined	e.g., Gravimetric, UV-Vis
Pyridine	25	Data to be determined	Data to be determined	e.g., Gravimetric, UV-Vis

Experimental Protocols for Solubility Determination

To obtain reliable quantitative solubility data, two primary experimental methods are recommended: the gravimetric method and the UV-Vis spectroscopic method.

Gravimetric Method

This method directly measures the mass of the solute dissolved in a known volume of solvent at equilibrium.[8][9]

Methodology:

• Preparation of a Saturated Solution:

  • Add an excess amount of nickel diethyldithiocarbamate to a known volume of the desired organic solvent in a sealed container (e.g., a screw-cap vial or flask).

  • Agitate the mixture at a constant temperature for an extended period (e.g., 24-48 hours) to ensure equilibrium is reached. A temperature-controlled shaker or stirrer is recommended.

  • After equilibration, allow the undissolved solid to settle.

• Sample Collection and Filtration:

  • Carefully withdraw a known volume of the supernatant using a pre-heated or pre-cooled pipette to avoid temperature-induced precipitation.

  • Filter the collected supernatant through a syringe filter (e.g., 0.2 µm PTFE) to remove any suspended microcrystals.

• Solvent Evaporation and Mass Determination:

  • Transfer the filtered, saturated solution to a pre-weighed, dry container (e.g., a beaker or evaporating dish).

  • Carefully evaporate the solvent under a gentle stream of nitrogen or in a vacuum oven at a temperature that will not cause decomposition of the nickel complex.

  • Once the solvent is completely removed, cool the container in a desiccator and weigh it.

  • Repeat the drying and weighing process until a constant mass is achieved.

• Calculation of Solubility:

  • The mass of the dissolved nickel diethyldithiocarbamate is the final mass of the container with the residue minus the initial mass of the empty container.

  • Solubility (in g/L) is calculated by dividing the mass of the dissolved solid by the volume of the solvent used.

UV-Vis Spectroscopic Method

This method is suitable for compounds that absorb light in the ultraviolet-visible range and relies on Beer-Lambert's law.[10][11][12]

Methodology:

• Determination of Molar Absorptivity (ε):

  • Prepare a series of standard solutions of nickel diethyldithiocarbamate of known concentrations in the chosen organic solvent.

  • Measure the absorbance of each standard solution at the wavelength of maximum absorbance (λ_max) using a UV-Vis spectrophotometer.

  • Plot a calibration curve of absorbance versus concentration. The slope of the linear portion of the curve will be the molar absorptivity (ε) in L mol⁻¹ cm⁻¹.

• Preparation of a Saturated Solution:

  • Follow the same procedure as described in step 1 of the Gravimetric Method to prepare a saturated solution at a constant temperature.

• Sample Collection, Filtration, and Dilution:

  • Withdraw a known volume of the supernatant and filter it as described in step 2 of the Gravimetric Method.

  • Carefully dilute a known volume of the filtered, saturated solution with the same solvent to bring the absorbance within the linear range of the calibration curve.

• Absorbance Measurement and Concentration Calculation:

  • Measure the absorbance of the diluted solution at λ_max.

  • Use the Beer-Lambert law (A = εbc, where A is absorbance, ε is molar absorptivity, b is the path length of the cuvette, and c is the concentration) and the previously determined molar absorptivity to calculate the concentration of the diluted solution.

• Calculation of Solubility:

  • Multiply the calculated concentration of the diluted solution by the dilution factor to determine the concentration of the original saturated solution. This concentration represents the solubility in mol/L.

  • To express the solubility in g/L, multiply the molar solubility by the molar mass of nickel diethyldithiocarbamate (355.23 g/mol ).

Visualizing Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the logical flow of the described experimental protocols.

References

• 1. cymitquimica.com [cymitquimica.com]
• 2. chempap.org [chempap.org]
• 3. Centrosymmetric Nickel(II) Complexes Derived from Bis-(Dithiocarbamato)piperazine with 1,1′-Bis-(Diphenylphosphino)ferrocene and 1,2-Bis-(Diphenylphosphino)ethane as Ancillary Ligands: Syntheses, Crystal Structure and Computational Studies [mdpi.com]
• 4. Cas 14267-17-5,NICKEL DIETHYLDITHIOCARBAMATE | lookchem [lookchem.com]
• 5. Nickel bis(diethyldithiocarbamate) - Wikipedia [en.wikipedia.org]
• 6. Nickel bis(dimethyldithiocarbamate) - Wikipedia [en.wikipedia.org]
• 7. Nickel diethyldithiocarbamate | 14267-17-5 | Benchchem [benchchem.com]
• 8. uomus.edu.iq [uomus.edu.iq]
• 9. uomosul.edu.iq [uomosul.edu.iq]
• 10. researchgate.net [researchgate.net]
• 11. sszp.eu [sszp.eu]
• 12. ijpras.com [ijpras.com]

An In-depth Technical Guide to the Crystal Structure of Bis(diethyldithiocarbamato)nickel(II)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the crystal structure of bis(diethyldithiocarbamato)nickel(II), a coordination complex with significant interest in various chemical and materials science applications. The document details the crystallographic parameters, experimental protocols for its synthesis and characterization, and visual representations of its structure and the experimental workflow.

Introduction

Bis(diethyldithiocarbamato)nickel(II), with the chemical formula Ni(S₂CNEt₂)₂, is a well-characterized nickel complex. In this complex, the nickel(II) ion is coordinated to two bidentate diethyldithiocarbamate ligands.[1][2] The resulting structure is a square planar geometry around the central nickel atom, a typical coordination for Ni(II) complexes.[1][2] The complex is known to exist in different crystalline forms, with the β form being a notable polymorph.[3] This guide focuses on the crystallographic details of this β form.

Crystallographic Data

The crystallographic data for the β form of bis(diethyldithiocarbamato)nickel(II) has been determined by single-crystal X-ray diffraction.[3] The key parameters are summarized in the table below for easy reference and comparison.

Parameter	Value
Chemical Formula	C₁₀H₂₀N₂NiS₄
Molecular Weight	355.25 g/mol
Crystal System	Tetragonal
Space Group	P4₂/n (No. 86)
Unit Cell Dimensions	a = 16.244(3) Å, c = 6.327(1) Å
Unit Cell Volume	1669.4(7) ų
Z (molecules per unit cell)	4
Calculated Density (Dx)	1.41 g/cm³
Radiation	Mo Kα (λ = 0.71073 Å)
Temperature	298 K
Final R-value	0.0321
Final wR-value	0.0370

Data sourced from Khan et al. (1987)[3]

Bond Lengths and Angles

The intramolecular distances and angles provide insight into the coordination environment of the nickel center.

Bond/Angle	Length (Å) / Angle (°)
Ni-S(1)	2.204(1)
Ni-S(2)	2.192(1)
C-S(1)	1.711(3)
C-S(2)	1.725(3)

Data sourced from Khan et al. (1987)[3]

Experimental Protocols

The synthesis of the title compound involves the reaction of a nickel(II) salt with sodium diethyldithiocarbamate.[1][3]

• Preparation of Reactants: Aqueous solutions of a nickel(II) salt (e.g., nickel(II) chloride) and sodium diethyldithiocarbamate are prepared separately.[1][4]

• Reaction: The aqueous solution of sodium diethyldithiocarbamate is added to the aqueous solution of the nickel(II) salt.[1] A greenish precipitate of bis(diethyldithiocarbamato)nickel(II) forms immediately.[1]

• Isolation and Crystallization: The β form of the complex was isolated through slow evaporation of a mixed solvent system of tetrahydrofuran (THF), chloroform (CHCl₃), and diethyl ether (Et₂O).[3]

The determination of the crystal structure was performed using single-crystal X-ray diffraction techniques.[3]

• Data Collection: A suitable crystal was mounted on a goniometer head. Data were collected at 298 K using Mo Kα radiation.[3] Three standard reflections were measured periodically to monitor crystal decay, and the data were corrected accordingly.[3] Corrections for absorption, Lorentz, and polarization effects were also applied.[3]

• Structure Solution and Refinement: The structure was solved using direct methods.[3] The positions of the nickel and sulfur atoms were determined initially, followed by the location of the remaining non-hydrogen atoms from difference Fourier maps.[3] The structure was refined anisotropically. Hydrogen atoms were assigned to calculated positions.[3] The refinement converged to final R and wR values of 0.0321 and 0.0370, respectively, for 1105 observed reflections.[3]

Visualizations

The following diagram illustrates the square planar coordination geometry of bis(diethyldithiocarbamato)nickel(II).

Caption: A diagram showing the molecular structure and coordination of bis(diethyldithiocarbamato)nickel(II).

The logical flow from synthesis to structural determination is depicted in the following workflow diagram.

References

• 1. Nickel bis(diethyldithiocarbamate) - Wikipedia [en.wikipedia.org]
• 2. cymitquimica.com [cymitquimica.com]
• 3. journals.iucr.org [journals.iucr.org]
• 4. bis(diethyldithiocarbamato)nickel(II)｜lookchem [lookchem.com]

The Electrochemical Landscape of Nickel Diethyldithiocarbamate: A Technical Guide for Researchers

For Immediate Release

This whitepaper provides a comprehensive technical overview of the electrochemical behavior of nickel diethyldithiocarbamate, Ni(Et₂dtc)₂. It is intended for researchers, scientists, and professionals in the fields of inorganic chemistry, electrochemistry, and drug development who are interested in the redox properties and potential applications of this versatile metal complex. This guide synthesizes key findings on its electrochemical reactivity, details common experimental protocols for its study, and presents visual representations of its reaction pathways and analytical workflows.

Core Electrochemical Behavior

Nickel diethyldithiocarbamate is a square planar Ni(II) complex known for its rich and solvent-dependent electrochemical behavior.[1][2] The complex undergoes both oxidation and reduction processes, making it a subject of interest for applications in areas such as redox flow batteries and as a potential therapeutic agent.[1][3][4]

The oxidation of Ni(Et₂dtc)₂ is particularly noteworthy. Depending on the solvent's coordinating ability, the oxidation from Ni(II) to Ni(IV) can proceed through different pathways.[1] In non-coordinating solvents like dichloromethane, the oxidation occurs in two distinct one-electron steps, with the formation of a Ni(III) intermediate.[1] Conversely, in solvents like acetonitrile and acetone, a direct two-electron oxidation to a Ni(IV) species, specifically [Ni(Et₂dtc)₃]⁺, is observed at a single potential.[1] The electrolysis of Ni(Et₂dtc)₂ in solution can ultimately yield the dimer of the ligand, (Et₂NCS₂)₂, and solvated Ni²⁺ as final products, with the formation of a Ni(III) complex species as an intermediate.[5][6][7]

The reduction of Ni(Et₂dtc)₂ has also been studied, occurring at negative potentials to form [Ni(Et₂dtc)₂]⁻.[6] The overall redox cycle can be complex, involving changes in the coordination geometry of the nickel center.[3]

Influence of Solvent

The solvent environment plays a critical role in dictating the electrochemical pathway of nickel diethyldithiocarbamate.[1] Highly coordinating solvents, such as pyridine, can stabilize the Ni(III) intermediate by forming adducts like [Ni(Et₂dtc)₂(Py)₂]⁺, thus hindering the direct two-electron oxidation to Ni(IV).[1] In contrast, non-coordinating solvents favor the stepwise oxidation.[1] Solvents with intermediate coordinating abilities, such as DMSO, DMF, and methanol, exhibit electrochemical behavior that is a hybrid of the one-electron and two-electron transfer reactions.[1]

Quantitative Electrochemical Data

The following tables summarize key quantitative data on the electrochemical behavior of nickel diethyldithiocarbamate and related complexes as reported in the literature. These values are typically referenced against Ag/Ag⁺.

Complex	Solvent	Oxidation Peak Potential(s) (V vs. Ag/Ag⁺)	Notes	Reference
Ni(Et₂dtc)₂	Acetonitrile	0.35, 0.80 (irreversible)	-	[5]
Ni(Et₂dtc)₂	Dichloromethane	Two distinguishable 1e⁻ oxidation processes	Oxidation to Ni(IV)	[1]
Ni(Et₂dtc)₂	Acetonitrile	Single potential	2e⁻ oxidation to Ni(IV)	[1]
Ni(Et₂dtc)₂	Acetone	Single potential	2e⁻ oxidation to Ni(IV)	[1]
[Ni(Et₂dtc)₃]⁻	Acetonitrile	-0.15 (reversible), 0.35, 0.80 (irreversible)	-	[5]

Complex	Solvent	Reduction Peak Potential(s) (V vs. Ag/Ag⁺)	Notes	Reference
Ni(R₂dtc)₂	-	-1.2 to -1.5	One-electron reduction	[6]
Ni(II)/Ni(I)	CH₃CN	Shift upon anion addition	Used for anion sensing	[8]

Experimental Protocols

The investigation of the electrochemical behavior of nickel diethyldithiocarbamate typically employs techniques such as cyclic voltammetry (CV), differential pulse voltammetry (DPV), and constant potential electrolysis.

Cyclic Voltammetry (CV)

Cyclic voltammetry is a primary technique used to probe the redox behavior of Ni(Et₂dtc)₂. A typical experimental setup and procedure are as follows:

Electrochemical Cell: A standard three-electrode cell is used, consisting of a working electrode (e.g., glassy carbon or platinum), a reference electrode (e.g., Ag/Ag⁺ or SCE), and a counter electrode (e.g., platinum wire).

Electrolyte Solution: The nickel diethyldithiocarbamate complex is dissolved in a suitable non-aqueous solvent (e.g., acetonitrile, dichloromethane) containing a supporting electrolyte (e.g., tetra-n-butylammonium tetrafluoroborate, (n-Bu)₄NBF₄) to ensure sufficient conductivity.

Procedure:

• The electrochemical cell is assembled and purged with an inert gas (e.g., argon or nitrogen) to remove dissolved oxygen.

• The potential of the working electrode is swept linearly from an initial potential to a final potential and then back to the initial potential.

• The resulting current is measured as a function of the applied potential.

• The scan rate (V/s) can be varied to investigate the kinetics of the electron transfer processes.

The resulting cyclic voltammogram provides information on the redox potentials, the reversibility of the electrochemical reactions, and the number of electrons transferred.

Visualizing Electrochemical Pathways and Workflows

The following diagrams, generated using Graphviz, illustrate the key electrochemical processes and a typical experimental workflow for studying nickel diethyldithiocarbamate.

References

• 1. Solvent dependent spectroscopic and electrochemical studies of nickel (II) diethyldithiocarbamate - American Chemical Society [acs.digitellinc.com]
• 2. Nickel bis(dimethyldithiocarbamate) - Wikipedia [en.wikipedia.org]
• 3. Mechanistic Study of the Multi-Electron Redox Cycle of Nickel Dithiocarbamate and Dithiolate Complexes for Redox Flow Battery Applications [etd.auburn.edu]
• 4. Ni(II), Cu(II), and Zn(II) Diethyldithiocarbamate Complexes Show Various Activities Against the Proteasome in Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Spectro-electrochemistry of diethyldithiocarbamate complexes of Ni(II), Pd(II) and Pt(II) [open.metu.edu.tr]
• 6. researchgate.net [researchgate.net]
• 7. znaturforsch.com [znaturforsch.com]
• 8. malayajournal.org [malayajournal.org]

An In-Depth Technical Guide to the Redox Properties of Bis(N,N-diethyldithiocarbamato)nickel(II)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the redox properties of the bis(N,N-diethyldithiocarbamato)nickel(II) complex, commonly referred to as Ni(Et2dtc)2. This document details the electrochemical behavior of the complex, including its oxidation and reduction pathways, and presents key quantitative data from electrochemical studies. Detailed experimental protocols for the synthesis of the complex and its analysis by cyclic voltammetry are provided to facilitate reproducibility. Furthermore, this guide includes visualizations of the proposed redox mechanisms to aid in the understanding of the complex's electron transfer processes. This information is of significant value to researchers in coordination chemistry, materials science, and drug development, where dithiocarbamate complexes are of growing interest.

Introduction

The bis(N,N-diethyldithiocarbamato)nickel(II) complex, Ni(Et2dtc)2, is a square planar coordination compound that has garnered significant attention due to its interesting and complex redox behavior. The dithiocarbamate ligand, with its sulfur donor atoms, plays a crucial role in stabilizing various oxidation states of the central nickel atom. Understanding the redox properties of Ni(Et2dtc)2 is essential for its application in various fields, including catalysis, electrochemistry, and as a potential therapeutic agent. This guide aims to provide a detailed technical overview of the core redox characteristics of this complex.

Redox Chemistry of Ni(Et2dtc)2

The redox chemistry of Ni(Et2dtc)2 is characterized by a multi-electron oxidation process and a stepwise reduction. The oxidation and reduction processes are often solvent-dependent, highlighting the role of the coordination environment in the electron transfer mechanism.

Oxidation Pathway

The oxidation of the Ni(II) center in Ni(Et2dtc)2 is a complex process that involves both the metal center and the dithiocarbamate ligands, a phenomenon known as ligand-coupled electron transfer (LCET). In non-coordinating solvents like acetonitrile, Ni(Et2dtc)2 undergoes a two-electron oxidation to a formal Ni(IV) species.[1] This process is believed to proceed through a Ni(III) intermediate.[2][3]

The overall oxidation reaction can be summarized as follows:

3 [NiII(Et2dtc)2] → 2 [NiIV(Et2dtc)3]+ + Ni2+ + 4e-

During this process, a third dithiocarbamate ligand coordinates to the nickel center, resulting in the formation of the more stable tris-complex, [Ni(Et2dtc)3]+.[1] The final products of electrolysis of a Ni(Et2dtc)2 solution are the dimer of the ligand, (Et2dtc)2, and solvated Ni2+ ions.[2][3]

Reduction Pathway

The reduction of the oxidized species, [Ni(Et2dtc)3]+, occurs in a stepwise manner, involving two distinct one-electron reduction steps. The Ni(IV) species is first reduced to a Ni(III) species, which is then further reduced back to the Ni(II) complex.

The reduction pathway is as follows:

[NiIV(Et2dtc)3]+ + e- ⇌ [NiIII(Et2dtc)3]

[NiIII(Et2dtc)3] + e- ⇌ [NiII(Et2dtc)2] + Et2dtc-

The initial Ni(Et2dtc)2 complex can also be directly reduced at very negative potentials to form the Ni(I) species, [Ni(Et2dtc)2]-.[2]

Quantitative Electrochemical Data

The redox potentials of Ni(Et2dtc)2 have been studied using cyclic voltammetry in various non-aqueous solvents. The exact potential values can vary depending on the experimental conditions, such as the solvent, supporting electrolyte, and reference electrode used. The following table summarizes the reported redox potential data for Ni(Et2dtc)2 and related complexes.

Redox Couple	Potential (V) vs. Ag/Ag+	Solvent	Supporting Electrolyte	Notes
Ni(II) → Ni(III) (irreversible oxidation)	+0.35 to +0.80	Acetonitrile	(n-Bu)4NBF4	Data for a similar complex, Ni(S2COEt)2.[4]
Ni(II) → Ni(IV) (2e- oxidation)	Not specified	Acetonitrile	Not specified	Occurs at a single potential.[1][5]
Ni(II) → Ni(I) (reduction)	-1.2 to -1.5	Acetone	Not specified	For a range of Ni(R2dtc)2 complexes.[2]
[Ni(IV)(Et2dtc)3]+ → [Ni(III)(Et2dtc)3]	Not specified	Acetonitrile	Not specified	Part of a two-step reduction.
[Ni(III)(Et2dtc)3] → [Ni(II)(Et2dtc)2]	Not specified	Acetonitrile	Not specified	Part of a two-step reduction.

Experimental Protocols

Synthesis of Bis(N,N-diethyldithiocarbamato)nickel(II)

This protocol describes a general method for the synthesis of Ni(Et2dtc)2.

Materials:

• Nickel(II) chloride hexahydrate (NiCl2·6H2O)

• Sodium N,N-diethyldithiocarbamate trihydrate (Na(Et2dtc)·3H2O)

• Deionized water

• Ethanol

Procedure:

• Prepare an aqueous solution of nickel(II) chloride hexahydrate.

• Prepare an aqueous solution of sodium N,N-diethyldithiocarbamate trihydrate.

• Slowly add the sodium diethyldithiocarbamate solution to the nickel(II) chloride solution with constant stirring.

• A green precipitate of Ni(Et2dtc)2 will form immediately.[1]

• Continue stirring the mixture for approximately 30 minutes to ensure complete reaction.

• Collect the precipitate by filtration using a Buchner funnel.

• Wash the precipitate with deionized water followed by a small amount of cold ethanol to remove any unreacted starting materials and impurities.

• Dry the resulting green solid in a desiccator under vacuum.

Cyclic Voltammetry of Ni(Et2dtc)2

This protocol outlines the procedure for performing cyclic voltammetry on the synthesized Ni(Et2dtc)2 complex.

Materials and Equipment:

• Ni(Et2dtc)2 complex

• Acetonitrile (CH3CN), electrochemical grade

• Tetrabutylammonium tetrafluoroborate ((n-Bu)4NBF4) or other suitable supporting electrolyte

• Potentiostat/Galvanostat

• Three-electrode electrochemical cell:

  • Working electrode (e.g., glassy carbon or platinum)

  • Reference electrode (e.g., Ag/Ag+ or Ag/AgCl)

  • Counter electrode (e.g., platinum wire)

• Volumetric flasks and pipettes

• Inert gas (e.g., argon or nitrogen) for deoxygenation

Procedure:

• Preparation of the Electrolyte Solution: Prepare a 0.1 M solution of the supporting electrolyte (e.g., (n-Bu)4NBF4) in acetonitrile.

• Preparation of the Analyte Solution: Prepare a 1-5 mM solution of the Ni(Et2dtc)2 complex in the electrolyte solution.

• Electrode Polishing: Polish the working electrode surface according to the manufacturer's instructions to ensure a clean and reproducible surface. Typically, this involves polishing with alumina slurry on a polishing pad, followed by rinsing with deionized water and the solvent to be used.

• Cell Assembly: Assemble the three-electrode cell with the polished working electrode, the reference electrode, and the counter electrode.

• Deoxygenation: Purge the analyte solution with an inert gas (argon or nitrogen) for at least 15-20 minutes to remove dissolved oxygen, which can interfere with the electrochemical measurements. Maintain a blanket of the inert gas over the solution during the experiment.[4]

• Cyclic Voltammetry Measurement:

  • Set the potential window to scan a range that encompasses the expected redox events of the Ni(Et2dtc)2 complex (e.g., from -2.0 V to +1.5 V vs. Ag/Ag+).

  • Set the scan rate (e.g., 100 mV/s).

  • Record the cyclic voltammogram.

  • It is recommended to perform multiple scans to check for reproducibility and to investigate the effect of scan rate on the redox processes.

Visualization of Redox Pathways

The following diagrams, generated using the DOT language, illustrate the proposed redox mechanisms for the Ni(Et2dtc)2 complex.

Caption: Proposed oxidation pathway of Ni(Et2dtc)2.

Caption: Proposed reduction pathway of the [Ni(IV)(Et2dtc)3]+ complex.

Caption: Experimental workflow for synthesis and electrochemical analysis.

Conclusion

The bis(N,N-diethyldithiocarbamato)nickel(II) complex exhibits rich and complex redox behavior, characterized by a multi-electron oxidation process and a stepwise reduction. The solvent and coordination environment play a critical role in modulating these electron transfer processes. The quantitative data and experimental protocols provided in this guide serve as a valuable resource for researchers working with this and similar dithiocarbamate complexes. The visualized redox pathways offer a clear conceptual framework for understanding the intricate electron transfer mechanisms. Further research into the redox properties of Ni(Et2dtc)2, particularly in different solvent systems and with modified ligands, will continue to be a fruitful area of investigation with potential applications in catalysis, energy storage, and medicinal chemistry.

References

• 1. Solvent dependent spectroscopic and electrochemical studies of nickel (II) diethyldithiocarbamate - American Chemical Society [acs.digitellinc.com]
• 2. researchgate.net [researchgate.net]
• 3. Spectro-electrochemistry of diethyldithiocarbamate complexes of Ni(II), Pd(II) and Pt(II) [open.metu.edu.tr]
• 4. sist.sathyabama.ac.in [sist.sathyabama.ac.in]
• 5. researchgate.net [researchgate.net]

An In-Depth Technical Guide to the Magnetic Properties of Square Planar Nickel(II) Complexes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the magnetic properties of square planar Nickel(II) complexes, a topic of significant interest in coordination chemistry, materials science, and drug development. The unique electronic configuration of these complexes gives rise to distinct magnetic behaviors, which are explored in detail below. This document outlines the theoretical principles, experimental methodologies for characterization, and a summary of key data.

Introduction: The Electronic Structure of Square Planar Ni(II) Complexes

Nickel(II) is a d⁸ transition metal ion. In a square planar ligand field, the d-orbitals split into four distinct energy levels. The ordering of these orbitals is crucial for understanding the magnetic properties of the complex. The highest energy orbital is the d(x²-y²), which points directly towards the ligands. The d(xy) orbital lies in the plane of the complex but between the ligands. The d(z²) orbital is significantly lower in energy, followed by the degenerate d(xz) and d(yz) orbitals.

This splitting pattern, with a large energy gap between the occupied d-orbitals and the unoccupied d(x²-y²) orbital, is a direct consequence of the strong field ligands that typically induce a square planar geometry.[1][2]

Predominantly Diamagnetic Behavior

In the vast majority of cases, square planar Ni(II) complexes are diamagnetic, meaning they are repelled by a magnetic field. This behavior arises from the d⁸ electronic configuration in a strong ligand field. The eight d-electrons of the Ni(II) ion fill the four lowest energy d-orbitals (d(xz), d(yz), d(z²), and d(xy)), resulting in a spin-paired configuration with no unpaired electrons.[3][4] The large energy gap to the d(x²-y²) orbital prevents the promotion of electrons to this higher energy level, thus maintaining the low-spin, diamagnetic state.[2] A classic example is the tetracyanonickelate(II) ion, [Ni(CN)₄]²⁻, which is consistently found to be diamagnetic.

dot

Caption: D-orbital splitting in a square planar Ni(II) complex.

Exceptions: Paramagnetic Square Planar Ni(II) Complexes

While diamagnetism is the norm, there are notable exceptions where square planar Ni(II) complexes exhibit paramagnetism, meaning they are attracted to a magnetic field. This typically arises from the presence of one or more unpaired electrons. The origins of this paramagnetism can be attributed to several factors:

• Ligand-Based Radicals: In some instances, the paramagnetism does not originate from the Ni(II) center itself but from the presence of radical ligands. The nickel ion remains in a low-spin d⁸ configuration, but the unpaired electron(s) on the ligand(s) impart overall paramagnetism to the complex.[1]

• Distortion from Ideal Geometry: Significant steric hindrance from bulky ligands can force a distortion of the complex from a perfect square planar geometry towards a tetrahedral arrangement. This change in geometry alters the d-orbital splitting pattern, making a high-spin configuration with two unpaired electrons more favorable.[5]

• Temperature-Dependent Spin Crossover: In some cases, there can be a thermal equilibrium between the diamagnetic (low-spin) and a paramagnetic (high-spin) state. At higher temperatures, the thermal energy can be sufficient to overcome the energy gap and populate the higher energy orbitals, leading to paramagnetism.[6]

Quantitative Data on Magnetic Properties

The magnetic properties of coordination compounds are typically quantified by the magnetic moment (µ), expressed in Bohr magnetons (B.M.). For a spin-only contribution, the magnetic moment can be calculated using the formula:

µ = √[n(n+2)]

where 'n' is the number of unpaired electrons. For a diamagnetic complex (n=0), µ = 0 B.M. For a paramagnetic Ni(II) complex with two unpaired electrons (as in a tetrahedral or some distorted square planar geometries), the spin-only magnetic moment is expected to be approximately 2.83 B.M.[3]

Complex	Geometry	Magnetic Moment (µeff) in B.M.	Magnetic Behavior	Reference(s)
[Ni(CN)₄]²⁻	Square Planar	0	Diamagnetic	[2]
Bis(N-methylsalicylaldiminato)nickel(II)	Square Planar	0	Diamagnetic
[Ni(salen)]	Square Planar	0	Diamagnetic
[Ni(dmg)₂] (dmg = dimethylglyoximato)	Square Planar	0	Diamagnetic
[NiL¹·H₂O] (L¹ = a hydrazone ligand)	Square Planar	1.18	Paramagnetic	[6]
Certain Ni[P(tBu)₂(O)NR]₂ complexes	Planar	Temperature-dependent	Paramagnetic	[5]

Experimental Protocols for Magnetic Susceptibility Measurement

The determination of the magnetic properties of a compound relies on measuring its magnetic susceptibility. Several experimental techniques are commonly employed for this purpose.

Gouy Method

The Gouy method is a classical technique that measures the change in mass of a sample when it is placed in a magnetic field.

Methodology:

• Sample Preparation: The sample is finely ground and packed uniformly into a long, cylindrical Gouy tube.

• Initial Measurement: The Gouy tube is suspended from a balance, and its mass is measured in the absence of a magnetic field.

• Magnetic Field Application: The sample is positioned between the poles of an electromagnet such that one end is in the region of maximum field strength and the other end is in a region of negligible field.

• Final Measurement: The mass of the sample is measured again with the magnetic field turned on.

• Calculation: A paramagnetic sample will be drawn into the magnetic field, resulting in an apparent increase in mass, while a diamagnetic sample will be repelled, leading to an apparent decrease in mass. The change in mass is used to calculate the magnetic susceptibility.

Evans Method (NMR Spectroscopy)

The Evans method utilizes Nuclear Magnetic Resonance (NMR) spectroscopy to determine the magnetic susceptibility of a paramagnetic substance in solution.

Methodology:

• Sample Preparation: Two solutions are prepared in a solvent containing a reference compound (e.g., TMS). One solution contains only the solvent and the reference, while the other contains the paramagnetic sample dissolved in the same solvent with the reference.

• NMR Measurement: A coaxial NMR tube is used, with the reference solution in the inner capillary and the sample solution in the outer tube. The ¹H NMR spectrum is then recorded.

• Data Analysis: The paramagnetic substance induces a shift in the resonance frequency of the reference compound in the outer tube. The difference in the chemical shift (Δδ) of the reference signal in the two solutions is directly proportional to the magnetic susceptibility of the sample.

SQUID Magnetometry

A Superconducting Quantum Interference Device (SQUID) magnetometer is an extremely sensitive instrument used for measuring very weak magnetic fields.

Methodology:

• Sample Preparation: A small, accurately weighed amount of the sample is placed in a gelatin capsule or other suitable sample holder.

• Mounting: The sample is mounted on the sample rod of the SQUID magnetometer.

• Measurement Sequence: The sample is moved through a set of superconducting detection coils in the presence of a controlled magnetic field and at a specific temperature.

• Data Acquisition: The SQUID detects the change in magnetic flux as the sample passes through the coils, which is proportional to the magnetic moment of the sample.

• Data Analysis: The instrument's software is used to analyze the SQUID's response and calculate the magnetic moment and susceptibility of the sample.

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Caption: Experimental workflow for determining magnetic properties.

Conclusion

The magnetic properties of square planar Ni(II) complexes are a direct reflection of their electronic structure. While the vast majority are diamagnetic due to the complete pairing of d-electrons in a strong ligand field, the existence of paramagnetic exceptions provides valuable insights into the subtleties of coordination chemistry, including ligand effects, steric influences, and spin-state equilibria. The accurate determination of these magnetic properties through techniques such as the Gouy method, Evans method, and SQUID magnetometry is essential for the rational design of new materials and therapeutic agents.

References

• 1. Square planar vs tetrahedral coordination in diamagnetic complexes of nickel(II) containing two bidentate pi-radical monoanions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Magnetic Moments [wwwchem.uwimona.edu.jm]
• 3. media.neliti.com [media.neliti.com]
• 4. Solved 4. The experimental magnetic moments of following | Chegg.com [chegg.com]
• 5. On the origin of paramagnetism in planar nickel(ii) complexes - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 6. journals.christuniversity.in [journals.christuniversity.in]

An In-depth Technical Guide to the Thermal Decomposition of Nickel Diethyldithiocarbamate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal decomposition of nickel diethyldithiocarbamate, [Ni(S₂CN(C₂H₅)₂)₂]. The document details the decomposition pathways, products, and kinetics of this process under various atmospheric conditions. It also includes detailed experimental protocols for the analytical techniques used to study this decomposition, making it a valuable resource for researchers in materials science, chemistry, and drug development.

Introduction

Nickel diethyldithiocarbamate is a metal-organic complex with significant applications in various fields, including as a single-source precursor for the synthesis of nickel sulfide nanoparticles and as a vulcanization accelerator in the rubber industry. Its thermal decomposition is a critical process for these applications, and a thorough understanding of its behavior under heat is essential for controlling the properties of the resulting materials. This guide synthesizes the current knowledge on the thermal decomposition of this compound, presenting it in a clear and accessible format for researchers and professionals.

Thermal Decomposition Pathways and Products

The thermal decomposition of nickel diethyldithiocarbamate is highly dependent on the surrounding atmosphere. The primary pathways and resulting products for inert and oxidizing atmospheres are outlined below.

Decomposition in an Inert Atmosphere (e.g., Nitrogen, Argon)

Under an inert atmosphere, the thermal decomposition of nickel diethyldithiocarbamate primarily yields various phases of nickel sulfide (NiS). The specific phase of nickel sulfide obtained is dependent on the decomposition temperature.[1] The decomposition process is believed to proceed through the formation of intermediate species, including the possibility of a metal thiocyanate, before the final nickel sulfide product is formed.[2][3] In the presence of primary amines, the decomposition can be initiated by an amide-exchange, leading to the formation of isothiocyanate and nickel thiolate intermediates which then aggregate to form nickel sulfide nanoparticles.[4]

The solid-state products identified at different temperatures include:

• α-NiS (hexagonal) : The major phase produced under a flowing nitrogen atmosphere.[1]

• β-NiS (millerite) : Formed at 300 °C under a forming gas (H₂/Ar) atmosphere.[1]

• Ni₉S₈ (godlevskite) : Observed at 325 and 350 °C under a forming gas atmosphere.[1]

• Ni₃S₂ (heazlewoodite) : Formed at 400 and 450 °C under a forming gas atmosphere.[1]

The volatile organic products from the decomposition of the dithiocarbamate ligands are expected to include carbon disulfide (CS₂) and diethylamine.

dot

Caption: Decomposition pathway in an inert atmosphere.

Decomposition in an Oxidizing Atmosphere (e.g., Air)

In the presence of oxygen, the decomposition of nickel diethyldithiocarbamate follows a different pathway, leading to the formation of nickel(II) oxide (NiO) as the primary solid residue.[1] The organic ligands are oxidized to gaseous products such as carbon dioxide (CO₂), sulfur dioxide (SO₂), and nitrogen oxides (NOₓ).

dot

Caption: Decomposition pathway in an oxidizing atmosphere.

Quantitative Data

The thermal decomposition of nickel diethyldithiocarbamate has been quantified using various thermoanalytical techniques. The following tables summarize the key quantitative data obtained from these studies.

Parameter	Value (Inert Atmosphere)	Value (Air Atmosphere)	Reference(s)
Decomposition Range (°C)	280 - 410	290 - 400	[1][5]
DTG Peak Temperature (°C)	377	360 - 400	[1][5]
Mass Loss (%)	~75-80	~70-75	[1][3]
Final Residue	NiS	NiO	[1][3]

Table 1: Summary of Thermal Decomposition Data.

Parameter	Value	Reference
Activation Energy (Eₐ) in Air	88.3 kJ/mol	[4]
Order of Reaction in Air	1	[5]
Entropy of Activation (ΔS#) in Air	-142.8 J/K·mol	[4]

Table 2: Kinetic Parameters for Decomposition in Air.

Experimental Protocols

This section provides detailed methodologies for the key experiments used to characterize the thermal decomposition of nickel diethyldithiocarbamate.

Synthesis of Nickel Diethyldithiocarbamate

Materials:

• Nickel(II) chloride hexahydrate (NiCl₂·6H₂O)

• Sodium diethyldithiocarbamate trihydrate (NaS₂CN(C₂H₅)₂·3H₂O)

• Deionized water

• Ethanol

Procedure:

• Prepare a 0.1 M aqueous solution of nickel(II) chloride hexahydrate.

• Prepare a 0.2 M aqueous solution of sodium diethyldithiocarbamate trihydrate.

• Slowly add the nickel(II) chloride solution to the sodium diethyldithiocarbamate solution with constant stirring at room temperature. A green precipitate will form immediately.

• Continue stirring the mixture for 30 minutes to ensure complete reaction.

• Collect the precipitate by vacuum filtration and wash it thoroughly with deionized water, followed by a small amount of cold ethanol.

• Dry the resulting green solid in a desiccator under vacuum.

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC)

Instrumentation:

• A simultaneous thermal analyzer (STA) capable of performing TGA and DSC.

Procedure:

• Accurately weigh 5-10 mg of the synthesized nickel diethyldithiocarbamate into an alumina or platinum crucible.

• Place the crucible in the TGA-DSC instrument.

• Heat the sample from room temperature to 800 °C at a constant heating rate of 10 °C/min.

• Maintain a constant flow of the desired atmosphere (e.g., nitrogen or dry air) at a flow rate of 50 mL/min.

• Record the mass loss (TGA) and heat flow (DSC) as a function of temperature.

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Caption: Experimental workflow for TGA-DSC analysis.

Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS)

This protocol is a representative method for the analysis of volatile decomposition products.

Instrumentation:

• Pyrolyzer coupled to a Gas Chromatograph-Mass Spectrometer (GC-MS).

Procedure:

• Place a small amount (approximately 0.1-0.5 mg) of the nickel diethyldithiocarbamate sample into a pyrolysis sample cup.

• Introduce the sample cup into the pyrolyzer.

• Set the pyrolysis temperature to 500 °C with a rapid heating rate (e.g., 20 °C/ms) and a hold time of 20 seconds.

• The volatile pyrolysis products are transferred to the GC inlet, which is maintained at 280 °C with a split ratio of 50:1.

• Separate the pyrolysis products on a non-polar capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness) using helium as the carrier gas at a constant flow rate of 1 mL/min.

• Use a GC oven temperature program starting at 50 °C (hold for 2 min), then ramp to 300 °C at 10 °C/min (hold for 5 min).

• Detect the separated compounds using a mass spectrometer scanning from m/z 35 to 550.

• Identify the volatile products by comparing their mass spectra with a standard mass spectral library (e.g., NIST).

Conclusion

This technical guide has provided a detailed overview of the thermal decomposition of nickel diethyldithiocarbamate. The decomposition pathway and final products are highly dependent on the atmospheric conditions, yielding nickel sulfides in inert atmospheres and nickel oxide in the presence of air. The quantitative data and detailed experimental protocols presented herein offer a valuable resource for researchers working with this compound, enabling a better understanding and control of its thermal decomposition for various applications. Further research focusing on the detailed analysis of volatile organic decomposition products under inert conditions would provide a more complete picture of the decomposition mechanism.

References

• 1. ntrs.nasa.gov [ntrs.nasa.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. indiramahavidyalaya.com [indiramahavidyalaya.com]

electronic structure of Ni(S2CNEt2)2

An In-depth Technical Guide on the Electronic Structure of Bis(N,N-diethyldithiocarbamato)nickel(II)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bis(N,N-diethyldithiocarbamato)nickel(II), denoted as Ni(S₂CNEt₂)₂, is a coordination complex that has garnered significant interest due to its unique electronic properties and structural features. As a quintessential example of a square planar d⁸ transition metal complex, it serves as a fundamental model for understanding metal-ligand interactions, redox behavior, and spectroscopic signatures relevant to catalysis and biological systems. This guide provides a comprehensive analysis of the electronic structure of Ni(S₂CNEt₂)₂, integrating data from experimental techniques and computational studies. Detailed methodologies for key experiments are provided, and complex relationships are visualized through diagrams to facilitate a deeper understanding for researchers and professionals in drug development.

Molecular Geometry and Crystal Structure

Ni(S₂CNEt₂)₂ features a central nickel(II) ion coordinated by two bidentate diethyldithiocarbamate ligands. The four sulfur atoms from the two ligands form a square planar coordination geometry around the nickel center.[1][2] This planar structure is a key determinant of the complex's electronic properties and has been unequivocally confirmed by single-crystal X-ray crystallography.[1][2] The complex is known to be diamagnetic, consistent with its square planar geometry.[1][2]

The coordination of the Ni(II) ion by the sulfur atoms of the diethyldithiocarbamate ligands is depicted below.

Figure 1: Molecular Structure of Ni(S₂CNEt₂)₂.

Structural Parameters

Crystallographic studies provide precise measurements of bond lengths and angles within the complex. These parameters are crucial for theoretical calculations and for understanding the steric and electronic effects of the ligands. A large number of crystallographic studies on nickel bis(dithiocarbamate) complexes report a consistent square-planar coordination environment.[3]

Parameter	Typical Value (Å or °)	Reference
Ni-S Bond Length	2.16 - 2.23 Å	[3]
S-Ni-S (Intra-ligand)	78 - 80°	[3]
S-Ni-S (Inter-ligand)	~90° and ~180°

Table 1: Key Crystallographic Data for Square-Planar Nickel Bis(dithiocarbamate) Complexes. The primary structural determinations for Ni(S₂CNEt₂)₂ were reported by Bonamico et al. (1965) and Khan et al. (1987).[1][4]

Electronic Configuration and Ligand Field Theory

The central nickel atom in Ni(S₂CNEt₂)₂ is in the +2 oxidation state, possessing a d⁸ electron configuration. In a square planar ligand field, the five degenerate d-orbitals of the nickel ion split into four distinct energy levels. The ordering of these orbitals is critical to explaining the complex's properties.

The strong field provided by the four sulfur donor atoms leads to a large energy gap (Δ) between the highest-energy dₓ²-y² orbital and the next highest d-orbital (dxy). The eight d-electrons fill the four lower-energy orbitals, leaving the high-energy dₓ²-y² orbital unoccupied. This configuration results in a total spin (S) of 0, rendering the complex diamagnetic.

Figure 2: d-Orbital Splitting in a Square Planar Complex.

Molecular Orbital Theory

A more detailed description of the electronic structure is provided by molecular orbital (MO) theory. The MO diagram for Ni(S₂CNEt₂)₂ arises from the interaction between the nickel 3d, 4s, and 4p orbitals and the sulfur-based orbitals of the dithiocarbamate ligands.

DFT calculations on similar Ni(II) dithiocarboxylate complexes provide a clear picture of these interactions.[5] The highest occupied molecular orbital (HOMO) is typically a combination of ligand π orbitals and the metal dxy orbital. The lowest unoccupied molecular orbital (LUMO) is predominantly composed of the metal dₓ²-y² orbital with some contribution from ligand σ* orbitals. The significant energy gap between the HOMO and LUMO is consistent with the observed stability and color of the complex.

Figure 3: Simplified Molecular Orbital Interaction Diagram.

Spectroscopic and Computational Data

Spectroscopic techniques and computational chemistry are essential tools for probing the electronic structure of Ni(S₂CNEt₂)₂. UV-Visible spectroscopy reveals details about electronic transitions, while X-ray Photoelectron Spectroscopy (XPS) provides information on core-level electron binding energies and oxidation states. Density Functional Theory (DFT) calculations complement this data by modeling orbital energies and compositions.

UV-Visible Absorption Spectroscopy

The electronic spectrum of Ni(S₂CNEt₂)₂ is characterized by intense ligand-to-metal charge transfer (LMCT) bands in the UV and near-UV regions and weaker d-d transition bands in the visible region.[6] The green color of the complex is due to the absorption of light in the red part of the visible spectrum.

Transition Type	Typical Wavelength (nm) Range	Description
d-d Transitions	450 - 650 nm	Transitions between filled and empty d-orbitals.
LMCT (S → Ni)	300 - 450 nm	Electron transfer from ligand orbitals to metal d-orbitals.
Intra-ligand (π → π*)	< 300 nm	Transitions within the dithiocarbamate ligand.

Table 2: Typical Electronic Transitions for Ni(S₂CNEt₂)₂.

X-ray Photoelectron Spectroscopy (XPS)

XPS is a surface-sensitive technique used to determine the elemental composition and chemical states of a sample. For Ni(S₂CNEt₂)₂, the binding energies of the Ni 2p and S 2p core levels are characteristic of the Ni(II) oxidation state and the sulfide environment.

Core Level	Typical Binding Energy (eV)	Notes
Ni 2p₃/₂	853.5 - 855.5 eV	The main peak for Ni(II) in a sulfur environment.[7] Often accompanied by a shake-up satellite ~6 eV higher.[8]
S 2p₃/₂	162.0 - 164.0 eV	Characteristic of a metal-sulfide bond.[7][9]

Table 3: Representative XPS Binding Energies for Ni(S₂CNEt₂)₂.

Density Functional Theory (DFT) Calculations

DFT calculations are invaluable for predicting the geometric and electronic properties of coordination complexes. For Ni(S₂CNEt₂)₂, DFT is used to optimize the molecular geometry, calculate vibrational frequencies, and determine the energies and compositions of the molecular orbitals.[5][10] These calculations confirm the square planar geometry as the most stable configuration and provide a detailed map of electron density distribution.

Orbital	Description	Primary Character
LUMO	Lowest Unoccupied Molecular Orbital	Ni dₓ²-y²
HOMO	Highest Occupied Molecular Orbital	Ligand π + Ni dxy
ΔE (HOMO-LUMO)	Energy gap, related to chemical reactivity and color	~2-3 eV (Calculated)

Table 4: Summary of Key Molecular Orbitals from DFT.

Experimental and Computational Protocols

A combination of experimental and computational methods is required for a thorough characterization of the electronic structure of Ni(S₂CNEt₂)₂. The following diagram illustrates a typical workflow.

Figure 4: Workflow for Characterizing the Electronic Structure.

Synthesis and Crystallization

The complex is typically prepared via a precipitation reaction.[1]

• Preparation of Reactants: Prepare separate aqueous solutions of a water-soluble nickel(II) salt (e.g., NiCl₂·6H₂O) and sodium N,N-diethyldithiocarbamate.

• Reaction: Slowly add the sodium diethyldithiocarbamate solution to the stirred nickel(II) salt solution at room temperature. A green precipitate of Ni(S₂CNEt₂)₂ will form immediately.

• Isolation: Collect the precipitate by suction filtration. Wash the solid with deionized water, followed by a small amount of cold ethanol to remove impurities.

• Drying: Dry the product under vacuum.

• Crystallization: Grow single crystals suitable for X-ray diffraction by slow evaporation of a solution of the complex in a suitable organic solvent, such as ethanol or chloroform.[11]

UV-Visible Spectroscopy

• Sample Preparation: Prepare a dilute solution of Ni(S₂CNEt₂)₂ in a UV-transparent solvent (e.g., chloroform, dichloromethane) of a known concentration (typically 10⁻⁴ to 10⁻⁵ M).

• Instrumentation: Use a dual-beam UV-Vis spectrophotometer.[12]

• Measurement: Record the absorption spectrum over a wavelength range of approximately 250 nm to 800 nm. Use a matched cuvette containing the pure solvent as a reference.

• Data Analysis: Identify the wavelengths of maximum absorbance (λₘₐₓ) and calculate the molar absorptivity (ε) for each band using the Beer-Lambert law (A = εcl).[13]

X-ray Photoelectron Spectroscopy (XPS)

• Sample Preparation: Mount a small amount of the powdered sample onto a sample holder using conductive carbon tape. Ensure the sample is free from surface contamination.

• Instrumentation: Perform the analysis in an XPS system under ultra-high vacuum (UHV) conditions (typically <10⁻⁸ mbar). Use a monochromatic Al Kα (1486.6 eV) or Mg Kα (1253.6 eV) X-ray source.

• Data Acquisition: Acquire a survey spectrum to identify all elements present. Then, acquire high-resolution spectra for the Ni 2p, S 2p, C 1s, and N 1s regions.

• Data Analysis: Calibrate the binding energy scale by setting the adventitious carbon C 1s peak to 284.8 eV. Use appropriate software to perform peak fitting on the high-resolution spectra after applying a Shirley background subtraction to determine the precise binding energies and relative atomic concentrations.[14]

Density Functional Theory (DFT) Calculations

• Structure Input: Use the coordinates from the single-crystal X-ray diffraction data as the starting geometry.

• Software: Employ a quantum chemistry software package such as Gaussian, ORCA, or ADF.

• Methodology:

  • Perform geometry optimization using a functional like B3LYP.

  • Use a suitable basis set, such as 6-31G(d) for C, H, N, S and a larger basis set with effective core potentials (e.g., LANL2DZ) for the nickel atom.

  • Verify that the optimized structure corresponds to a true energy minimum by performing a vibrational frequency calculation (no imaginary frequencies).

• Analysis:

  • Analyze the output to obtain the optimized bond lengths and angles for comparison with experimental data.

  • Visualize the calculated molecular orbitals (HOMO, LUMO, etc.) to understand bonding interactions.

  • For comparison with UV-Vis spectra, perform Time-Dependent DFT (TD-DFT) calculations to predict electronic transition energies and oscillator strengths.[10]

References

• 1. Nickel bis(diethyldithiocarbamate) - Wikipedia [en.wikipedia.org]
• 2. Nickel bis(dimethyldithiocarbamate) - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Structural studies of metal dithiocarbamates.I.The crystal and molecular structure of the Z form of nickel diethyldithiocarbamate. | Article Information | J-GLOBAL [jglobal.jst.go.jp]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 11. ntrs.nasa.gov [ntrs.nasa.gov]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. UV-Visible Spectroscopy [www2.chemistry.msu.edu]
• 14. X-ray Photoelectron Spectroscopy (XPS) Reference Pages: Nickel [xpsfitting.com]

Protocols & Analytical Methods

Nickel Diethyldithiocarbamate as a Single-Source Precursor: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nickel diethyldithiocarbamate, [Ni(S₂CNEt₂)₂], is a versatile single-source precursor (SSP) for the synthesis of various nickel sulfide (NiSₓ) nanomaterials.[1] As a single molecule containing both nickel and sulfur, it offers a distinct advantage by providing a pre-defined Ni:S stoichiometry, which can be crucial for controlling the phase of the resulting nanoparticles.[2] The thermal decomposition of this and related nickel dithiocarbamate complexes in the presence of coordinating solvents or under controlled atmospheres allows for the synthesis of a range of nickel sulfide phases, including α-NiS, β-NiS, NiS₂, Ni₃S₂, Ni₃S₄, and Ni₉S₈.[1][3][4] The properties of the resulting nanomaterials are highly dependent on the reaction conditions, such as temperature, precursor concentration, and the choice of solvent or capping agent.[3][5] These nickel sulfide nanoparticles have shown potential applications in catalysis, energy storage, and electronics.[2][4]

Applications

The primary application of nickel diethyldithiocarbamate as a single-source precursor is in the controlled synthesis of nickel sulfide nanoparticles. The tunability of the nanoparticle phase and morphology by adjusting reaction parameters makes this precursor valuable for various research and development applications:

• Catalysis: Nickel sulfide nanoparticles are known to be active catalysts for various chemical reactions.

• Energy Storage: Different phases of nickel sulfide are explored as electrode materials in lithium-ion batteries and supercapacitors.[4]

• Solar Cells: The semiconducting properties of certain nickel sulfide phases make them potential materials for photovoltaic applications.[6]

Data Presentation

The following tables summarize the quantitative data from key experiments on the synthesis of nickel sulfide nanoparticles using nickel dithiocarbamate precursors.

Table 1: Effect of Temperature on Nickel Sulfide Phase Formation

Precursor	Solvent	Temperature (°C)	Resulting Phase(s)	Reference
[Ni(S₂CNⁱBu₂)₂]	Oleylamine	150	Pure α-NiS	[3]
[Ni(S₂CNⁱBu₂)₂]	Oleylamine	280	Pure β-NiS	[3]
Benzimidazole dithiocarbamate nickel(II)	Hexadecylamine	140, 160, 180	Ni₃S₄	[4]
Nickel diethyldithiocarbamate	Flowing Nitrogen	300	α-NiS (hexagonal)	[1]
Nickel diethyldithiocarbamate	Flowing Forming Gas	300	β-NiS (millerite)	[1]
Nickel diethyldithiocarbamate	Flowing Forming Gas	325, 350	Ni₉S₈ (godlevskite)	[1]
Nickel diethyldithiocarbamate	Flowing Forming Gas	400, 450	Ni₃S₂ (heazlewoodite)	[1]

Table 2: Effect of Precursor Concentration on Nanoparticle Size and Phase

Precursor	Solvent	Temperature (°C)	Concentration (mM)	Resulting Phase(s)	Average Particle Size (nm)	Reference
[Ni(S₂CNⁱBu₂)₂]	Oleylamine	180	Low	α-NiS	ca. 100	[3]
[Ni(S₂CNⁱBu₂)₂]	Oleylamine	180	High (up to 50)	α-NiS	ca. 150	[3]
[Ni(S₂CNⁱBu₂)₂] + (ⁱBu₂NCS₂)₂	Oleylamine	150-180	5	α-NiS and Ni₃S₄	Not specified	[3]
[Ni(S₂CNⁱBu₂)₂] + (ⁱBu₂NCS₂)₂	Oleylamine	150-180	10	Increasing proportion of Ni₃S₄	Not specified	[3]
[Ni(S₂CNⁱBu₂)₂] + (ⁱBu₂NCS₂)₂	Oleylamine	150-180	20	NiS₂	Not specified	[3]

Experimental Protocols

Protocol 1: Synthesis of α-NiS and β-NiS Nanoparticles via Solvothermal Decomposition

This protocol is adapted from the synthesis of nickel sulfide nanoparticles using a nickel bis(dithiocarbamate) complex in oleylamine.[3]

Materials:

• Nickel(II) bis(diisobutyldithiocarbamate), [Ni(S₂CNⁱBu₂)₂]

• Oleylamine (technical grade, 70%)

• Toluene

• Ethanol

Procedure:

• In a three-neck flask equipped with a condenser, thermocouple, and septum, dissolve a specific amount of [Ni(S₂CNⁱBu₂)₂] in oleylamine to achieve the desired concentration (e.g., 5 mM).

• Degas the solution by bubbling with nitrogen or argon for 30 minutes at room temperature.

• Under a nitrogen or argon atmosphere, heat the solution to the desired temperature (e.g., 150 °C for α-NiS or 280 °C for β-NiS) and maintain for 1 hour.[3]

• After the reaction, cool the mixture to room temperature.

• Add toluene to the solution and centrifuge to precipitate the nanoparticles.

• Wash the nanoparticles with a mixture of toluene and ethanol (1:1 v/v) and centrifuge again. Repeat this step twice.

• Dry the resulting nanoparticles under vacuum.

Characterization:

• Phase identification: Powder X-ray Diffraction (PXRD)

• Morphology and size: Transmission Electron Microscopy (TEM) and Scanning Electron Microscopy (SEM)

• Elemental composition: Energy-Dispersive X-ray Spectroscopy (EDS)

Protocol 2: Synthesis of Ni₃S₄ Nanoparticles via Solvothermal Decomposition

This protocol is based on the synthesis of Ni₃S₄ nanocrystals from a benzimidazole dithiocarbamate nickel(II) precursor.[4]

Materials:

• Benzimidazole dithiocarbamate nickel(II) complex

• Hexadecylamine (HDA)

• Methanol

Procedure:

• Place a specific amount of the benzimidazole dithiocarbamate nickel(II) complex (e.g., 0.30 g, 0.35 g, or 0.40 g) into a three-neck flask containing hexadecylamine (HDA).[4]

• Heat the mixture to the desired temperature (e.g., 140 °C, 160 °C, or 180 °C) under a nitrogen atmosphere with constant stirring.[4]

• Maintain the reaction at the set temperature for a specific duration.

• After the reaction is complete, cool the flask to approximately 70 °C.

• Add methanol to precipitate the HDA-capped nanoparticles.

• Centrifuge the mixture to collect the nanoparticles.

• Wash the nanoparticles with methanol multiple times to remove excess HDA.

• Dry the final product in a vacuum oven.

Characterization:

• Phase identification: PXRD

• Morphology: TEM and SEM

• Optical properties: UV-Vis and Photoluminescence (PL) spectroscopy

Visualizations

Caption: General experimental workflow for the synthesis of nickel sulfide nanoparticles.

Caption: Proposed decomposition pathway of nickel dithiocarbamate in primary amines.[7]

References

• 1. ntrs.nasa.gov [ntrs.nasa.gov]
• 2. Dithiocarbamate Complexes as Single Source Precursors to Nanoscale Binary, Ternary and Quaternary Metal Sulfides. - National Genomics Data Center (CNCB-NGDC) [ngdc.cncb.ac.cn]
• 3. Phase control during the synthesis of nickel sulfide nanoparticles from dithiocarbamate precursors - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 4. chalcogen.ro [chalcogen.ro]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]

Application Note: Synthesis of Nickel Sulfide Nanoparticles using Ni(Et₂dtc)₂ as a Single-Source Precursor

Audience: Researchers, scientists, and drug development professionals.

Introduction

Nickel sulfide (NiS) nanoparticles are a class of transition metal sulfides that have garnered significant interest for applications in catalysis, energy storage (lithium-ion batteries), and electrochemistry. The synthesis of these nanoparticles with controlled size, shape, and crystalline phase is crucial for optimizing their performance. The use of single-source precursors, such as bis(diethyldithiocarbamato)nickel(II) (Ni(Et₂dtc)₂), offers a distinct advantage by providing both the nickel and sulfur source in a single molecule. This approach allows for stoichiometric control and often enables lower decomposition temperatures, leading to more uniform nanoparticles.

This document provides a detailed protocol for the synthesis of nickel sulfide nanoparticles via the thermolysis of Ni(Et₂dtc)₂ in a high-boiling point solvent. It also outlines how key experimental parameters can be adjusted to control the physicochemical properties of the resulting nanomaterials.

Experimental Protocol: Thermolysis of Ni(Et₂dtc)₂

This protocol details the hot-injection synthesis of NiS nanoparticles using oleylamine as a solvent and capping agent. The procedure is adapted from established methods for the decomposition of nickel bis(dithiocarbamate) complexes.[1][2]

2.1 Materials and Equipment

Material/Equipment	Description
Precursor	Bis(diethyldithiocarbamato)nickel(II), Ni(Et₂dtc)₂
Solvent/Capping Agent	Oleylamine (technical grade, ~70%)
Anti-solvent	Methanol (anhydrous)
Glassware	100 mL three-neck round-bottom flask, condenser, syringe
Heating	Heating mantle with a temperature controller, thermocouple
Atmosphere Control	Schlenk line for nitrogen or argon gas flow
Purification	High-speed centrifuge and centrifuge tubes

2.2 Procedure

• Reaction Setup: Assemble a 100 mL three-neck flask with a condenser and a thermocouple. The setup should be connected to a Schlenk line to maintain an inert nitrogen or argon atmosphere throughout the reaction.

• Solvent Degassing: Add 20 mL of oleylamine to the flask. Heat the solvent to 110 °C under vacuum for 1 hour to remove water and other volatile impurities. After degassing, switch the atmosphere to nitrogen.

• Precursor Preparation: In a separate vial, dissolve the desired amount of Ni(Et₂dtc)₂ in a small volume of oleylamine (e.g., 2-5 mL) to create the injection solution.

• Heating to Target Temperature: Heat the degassed oleylamine in the three-neck flask to the desired reaction temperature (e.g., 150 °C to 280 °C). Allow the temperature to stabilize.

• Hot Injection: Swiftly inject the Ni(Et₂dtc)₂ solution into the hot oleylamine with vigorous stirring. A color change should be observed, indicating the onset of nanoparticle nucleation.

• Nanoparticle Growth (Aging): Maintain the reaction mixture at the target temperature for a set period (e.g., 30-60 minutes) to allow for nanoparticle growth.

• Cooling: After the growth phase, remove the heating mantle and allow the reaction mixture to cool to approximately 70 °C.

• Isolation and Purification:

  • Add 40 mL of anhydrous methanol to the cooled solution. This will cause the oleylamine-capped nanoparticles to precipitate.

  • Transfer the mixture to centrifuge tubes and centrifuge at 6000 rpm for 10 minutes.

  • Discard the supernatant and re-disperse the nanoparticle pellet in a small amount of toluene or hexane.

  • Repeat the precipitation and centrifugation steps two more times to ensure the removal of excess oleylamine and byproducts.

• Drying: After the final wash, dry the purified nickel sulfide nanoparticles under vacuum. The resulting product is a dark-colored powder.

Data Presentation: Control of Nanoparticle Properties

The final properties of the nickel sulfide nanoparticles, such as crystalline phase and particle size, are highly dependent on the reaction conditions.[1][2] The following tables summarize the influence of key parameters based on studies of Ni(S₂CNiBu₂)₂, a closely related precursor.[1]

Table 1: Effect of Reaction Temperature on NiS Crystalline Phase (Based on a constant precursor concentration)

Temperature (°C)	Resulting Crystalline Phase(s)	Notes
150	Pure α-NiS	At lower temperatures, the hexagonal α-NiS phase is favored.[1][2]
180	Pure α-NiS	The α-NiS phase remains stable at this intermediate temperature.[1]
> 230	Increasing amounts of β-NiS	As the temperature rises, a phase transition begins to occur.
280	Pure β-NiS	At high temperatures, the rhombohedral β-NiS is formed exclusively.[1][2]

Table 2: Effect of Precursor Concentration on NiS Phase and Size (Based on a constant temperature of 180 °C)

Concentration (mM)	Resulting Crystalline Phase(s)	Average Particle Size (nm)	Notes
5	α-NiS and Ni₃S₄	~100	At low concentrations, a mixture of phases can result.[1][2]
10	α-NiS and increasing Ni₃S₄	-	The proportion of the Ni₃S₄ phase grows with concentration.[1][2]
20	NiS₂ and α-NiS	-	A metastable NiS₂ phase appears at higher concentrations.[1][2]
>20	α-NiS	~150	At higher concentrations, pure α-NiS is formed with larger particle sizes.[1][2]

Visualizations

The following diagrams illustrate the experimental workflow and the logical relationships between synthesis parameters and nanoparticle properties.

Caption: A flowchart of the hot-injection synthesis protocol.

References

• 1. Phase control during the synthesis of nickel sulfide nanoparticles from dithiocarbamate precursors - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 2. Phase control during the synthesis of nickel sulfide nanoparticles from dithiocarbamate precursors - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Thermal Decomposition of Nickel Diethyldithiocarbamate for NiS Film Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nickel sulfide (NiS) thin films are of significant interest in various scientific and technological fields due to their unique electronic and optical properties. These films have shown promise in applications such as catalysis, solar cells, and as electrode materials in batteries. One effective method for the synthesis of NiS thin films is the thermal decomposition of a single-source precursor, nickel(II) diethyldithiocarbamate ([Ni(S₂CNEt₂)₂]). This approach offers advantages such as stoichiometric control and lower deposition temperatures compared to multi-source methods.

This document provides detailed application notes and experimental protocols for the synthesis of NiS thin films through the thermal decomposition of nickel diethyldithiocarbamate. It includes protocols for the synthesis of the precursor, its thermal decomposition to form NiS, and characterization of the resulting films.

Data Presentation

Table 1: Synthesis and Properties of Nickel(II) Diethyldithiocarbamate Precursor

Parameter	Value	Reference
Chemical Formula	Ni(S₂CN(C₂H₅)₂)₂	[1]
Molecular Weight	355.22 g/mol	[1]
Appearance	Bright green microcrystals	[1]
Synthesis Method	Reaction of NiCl₂·6H₂O with Sodium diethyldithiocarbamate	[1]
Decomposition Temperature	Significant weight loss below 400 °C	[1]

Table 2: Experimental Parameters for Thermal Decomposition of [Ni(S₂CNEt₂)₂] and Resulting NiS Phases

Decomposition Temperature (°C)	Atmosphere	Resulting NiS Phase(s)	Reference
300	Nitrogen (flowing)	Hexagonal (α-NiS)	[1]
300	Forming Gas (4% H₂ in Ar)	Millerite (β-NiS)	[1]
325	Forming Gas (4% H₂ in Ar)	Godlevskite (Ni₉S₈)	[1]
350	Forming Gas (4% H₂ in Ar)	Godlevskite (Ni₉S₈)	[1]
400	Nitrogen (flowing)	Hexagonal (α-NiS)	[1]
400	Forming Gas (4% H₂ in Ar)	Heazlewoodite (Ni₃S₂)	[1]
450	Nitrogen (flowing)	Hexagonal (α-NiS)	[1]
450	Forming Gas (4% H₂ in Ar)	Heazlewoodite (Ni₃S₂)	[1]

Experimental Protocols

Protocol 1: Synthesis of Nickel(II) Diethyldithiocarbamate ([Ni(S₂CNEt₂)₂]) Precursor

Materials:

• Nickel(II) chloride hexahydrate (NiCl₂·6H₂O)

• Sodium diethyldithiocarbamate trihydrate (NaS₂CN(C₂H₅)₂·3H₂O)

• Distilled water

• Chloroform (CHCl₃)

• Hexanes

• Beakers, sintered-glass filter, filter flask, rotary evaporator

Procedure:

• Prepare an aqueous solution of nickel(II) chloride hexahydrate.

• Prepare an aqueous solution of sodium diethyldithiocarbamate.

• Slowly add the sodium diethyldithiocarbamate solution to the nickel(II) chloride solution with constant stirring. A bright green precipitate of nickel(II) diethyldithiocarbamate will form immediately.[1]

• Collect the precipitate by filtration using a sintered-glass filter.

• Dissolve the collected solid in chloroform.

• Transfer the chloroform solution to a filter flask and add hexanes to initiate precipitation.

• Remove the solvent using a rotary evaporator to obtain the purified bright green microcrystals of [Ni(S₂CNEt₂)₂].

• Dry the product in a desiccator.

Protocol 2: Thermal Decomposition of [Ni(S₂CNEt₂)₂] for Bulk NiS Synthesis

Materials:

• Synthesized [Ni(S₂CNEt₂)₂] powder

• Alumina boat

• Tube furnace with gas flow control

• Nitrogen gas (high purity)

• Forming gas (e.g., 4% H₂ in Argon)

Procedure:

• Place a known amount of the [Ni(S₂CNEt₂)₂] precursor into an alumina boat.

• Position the boat in the center of the tube furnace.

• Purge the tube furnace with the desired gas (either nitrogen or forming gas) for at least 30 minutes to create an inert or reducing atmosphere.

• Set the furnace to the desired decomposition temperature (e.g., 300-450 °C) and allow it to ramp up to the setpoint.

• Maintain the temperature for a specified duration (e.g., 1 hour) under a continuous flow of the chosen gas (e.g., 150 cm³/min).[1]

• After the designated time, turn off the furnace and allow it to cool to room temperature under the same gas flow to prevent oxidation.

• The resulting black powder is the nickel sulfide product. The specific phase will depend on the temperature and atmosphere used, as detailed in Table 2.

Protocol 3: Aerosol-Assisted Chemical Vapor Deposition (AACVD) of NiS Thin Films

Materials:

• Synthesized [Ni(S₂CNEt₂)₂] precursor

• Suitable solvent (e.g., Toluene or Tetrahydrofuran)

• Substrates (e.g., glass, silicon wafers)

• AACVD reactor setup (including an ultrasonic atomizer, a heated reactor zone, and a gas flow system)

• Inert carrier gas (e.g., Argon or Nitrogen)

Procedure:

• Prepare a solution of the [Ni(S₂CNEt₂)₂] precursor in a suitable solvent at a specific concentration (e.g., 0.05 M).

• Place the cleaned substrates in the heated zone of the AACVD reactor.

• Heat the reactor to the desired deposition temperature (e.g., 350-450 °C).

• Generate an aerosol of the precursor solution using the ultrasonic atomizer.

• Transport the aerosol to the heated reactor zone using an inert carrier gas (e.g., Argon at 200 sccm).

• The precursor will decompose on the hot substrate surface, leading to the formation of a NiS thin film.

• Continue the deposition for the desired duration to achieve the target film thickness.

• After deposition, cool the reactor to room temperature under an inert gas flow.

Visualizations

Thermal Decomposition Pathway of Nickel Diethyldithiocarbamate

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for Solvothermal Synthesis of Nickel Sulfide (NiS) Nanoparticles from Dithiocarbamate Precursors

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the synthesis of nickel sulfide (NiS) nanoparticles via the solvothermal decomposition of nickel(II) dithiocarbamate complexes. This method offers a reliable route to various phases of NiS nanoparticles with tunable sizes and morphologies, which are promising materials for applications in catalysis, energy storage, and biomedical fields.

Introduction

Nickel sulfide nanoparticles are a class of transition metal sulfides that have garnered significant interest due to their diverse crystalline phases (e.g., α-NiS, β-NiS, NiS2, Ni3S2, Ni3S4, Ni7S6, and Ni9S8) and unique electronic and optical properties.[1] The solvothermal synthesis method, utilizing single-source precursors like nickel(II) dithiocarbamate complexes, provides an effective strategy for producing high-quality NiS nanoparticles.[2][3][4][5][6] This approach allows for precise control over the reaction conditions, leading to nanoparticles with desired characteristics. The organic ligands of the dithiocarbamate precursor can influence the phase, size, and shape of the resulting metal sulfide nanoparticles.[2]

Key Experimental Parameters and Their Effects

The properties of the synthesized NiS nanoparticles are highly dependent on several key experimental parameters. Understanding the influence of these parameters is crucial for achieving the desired material characteristics.

Parameter	Variation	Effect on Nanoparticles	Reference
Reaction Temperature	140 - 280 °C	Controls the crystalline phase of NiS. Lower temperatures (e.g., 150 °C) tend to favor the formation of α-NiS, while higher temperatures (e.g., 280 °C) can yield pure β-NiS.[3][4][5][6] At intermediate temperatures, mixtures of phases can be obtained.	[3][4][5][6]
Precursor Concentration	5 - 50 mM	Influences nanoparticle size and can also affect the crystalline phase. At a constant temperature, higher concentrations can lead to larger nanoparticles.[3][4][5][6] At certain concentrations and with additives, metastable phases like NiS2 can be formed.[3][5]	[3][4][5][6]
Solvent/Capping Agent	Oleylamine, Hexadecylamine (HDA)	The solvent not only acts as a reaction medium but also as a capping agent, controlling the growth and preventing agglomeration of the nanoparticles. The choice of primary amine can influence the decomposition mechanism.[7]	[1][7]
Dithiocarbamate Ligand	Alkyl or aryl substituents	The organic substituents on the dithiocarbamate ligand can have an electronic effect that influences the resulting particle size.[3][5][6]	[3][5][6]
Additives	Tetra-iso-butyl thiuram disulfide	Additives can stabilize certain phases of NiS. For example, the addition of tetra-iso-butyl thiuram disulfide can stabilize the α-NiS phase at higher temperatures.[3][5]	[3][5]
Reaction Time	1 hour - several hours	Can influence the crystallinity and phase purity of the nanoparticles. Longer reaction times can sometimes lead to a phase transformation to the thermodynamically more stable phase.[3]	[3]

Experimental Workflow

The general workflow for the solvothermal synthesis of NiS nanoparticles from a dithiocarbamate precursor is depicted below.

Caption: A flowchart illustrating the key stages of the solvothermal synthesis of NiS nanoparticles.

Detailed Experimental Protocol

This protocol is a general guideline based on published procedures.[1][3] Researchers should optimize the parameters based on their specific dithiocarbamate precursor and desired nanoparticle characteristics.

Materials:

• Nickel(II) bis(diisobutyldithiocarbamate) ([Ni(S₂CNⁱBu₂)₂]) or other desired nickel(II) dithiocarbamate complex

• Oleylamine (technical grade, 70%) or Hexadecylamine (HDA)

• Methanol (analytical grade)

• Ethanol (analytical grade)

• Teflon-lined stainless steel autoclave

Procedure:

• Precursor Preparation: In a typical synthesis, dissolve a specific amount of the nickel(II) dithiocarbamate precursor (e.g., to achieve a 5 mM concentration) in a chosen volume of oleylamine (e.g., 20 mL) in a glass beaker with magnetic stirring.

• Solvothermal Reaction: Transfer the solution to a Teflon-lined stainless steel autoclave. Seal the autoclave and place it in an oven or furnace.

• Heating Profile: Heat the autoclave to the desired reaction temperature (e.g., 230 °C) and maintain this temperature for a specified duration (e.g., 1 hour).[3]

• Cooling and Isolation: After the reaction is complete, allow the autoclave to cool down to room temperature naturally.

• Purification:

  • Add an excess of methanol (e.g., 40 mL) to the black solution to precipitate the nanoparticles.

  • Collect the precipitate by centrifugation (e.g., 8000 rpm for 10 minutes).

  • Discard the supernatant and re-disperse the nanoparticle pellet in a small amount of ethanol.

  • Repeat the washing process (addition of methanol followed by centrifugation) at least three times to remove any residual solvent and unreacted precursors.[3]

• Drying: After the final wash, dry the resulting black powder in a vacuum oven at a low temperature (e.g., 60 °C) overnight.

• Characterization: Characterize the dried NiS nanoparticles using techniques such as X-ray Diffraction (XRD) to determine the crystalline phase and Transmission Electron Microscopy (TEM) to analyze the size and morphology.

Proposed Decomposition Mechanism

The solvothermal decomposition of nickel dithiocarbamates in the presence of primary amines is believed to proceed through an amide exchange mechanism. This process is crucial as the extent of this exchange can dictate the final phase of the nickel sulfide nanoparticles.

Caption: A simplified diagram showing the proposed amide exchange mechanism leading to different NiS phases.

Studies have shown that a single amide exchange tends to result in the formation of NiS, whereas a double amide exchange favors the formation of Ni₃S₄ nanoparticles.[3] The rate of this exchange is influenced by the nature of the primary amine and the dithiocarbamate ligand.[7]

Applications of NiS Nanoparticles

The NiS nanoparticles synthesized through this method have potential applications in various fields:

• Energy Storage: As electrode materials for supercapacitors and lithium-ion batteries.[1]

• Catalysis: As catalysts for various organic reactions and for the photocatalytic generation of hydrogen.[3]

• Solar Cells: As a cost-effective counter electrode material in dye-sensitized solar cells.[1][2]

• Biomedical Applications: Due to their unique properties, they are being explored for various biomedical applications, although this area requires further research.

Conclusion

The solvothermal synthesis of NiS nanoparticles from dithiocarbamate precursors is a versatile and controllable method. By carefully tuning the reaction parameters, researchers can selectively synthesize different phases and morphologies of NiS nanoparticles tailored for specific applications. The detailed protocols and understanding of the underlying mechanisms provided in these notes serve as a valuable resource for scientists and professionals working in materials science, chemistry, and drug development.

References

• 1. chalcogen.ro [chalcogen.ro]
• 2. researchgate.net [researchgate.net]
• 3. Phase control during the synthesis of nickel sulfide nanoparticles from dithiocarbamate precursors - Nanoscale (RSC Publishing) DOI:10.1039/C6NR00053C [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Phase control during the synthesis of nickel sulfide nanoparticles from dithiocarbamate precursors - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 6. kclpure.kcl.ac.uk [kclpure.kcl.ac.uk]
• 7. pubs.acs.org [pubs.acs.org]

The Gatekeepers of Nanoscale: A Deep Dive into the Role of Capping Agents in Nickel Sulfide Nanoparticle Synthesis

For Immediate Release

[City, State] – [Date] – In the rapidly evolving landscape of nanotechnology, the precise control over the synthesis of nanoparticles is paramount to unlocking their full potential in diverse fields, including biomedical applications and drug delivery. New application notes released today shed light on the critical role of capping agents in the synthesis of nickel sulfide (NiS) nanoparticles, providing researchers, scientists, and drug development professionals with detailed protocols and a comprehensive understanding of how these agents influence nanoparticle properties and function.

The application notes address the growing interest in NiS nanoparticles for applications such as cancer therapy and bio-imaging. The key to their successful application lies in the ability to meticulously control their size, shape, stability, and surface functionality. This is where capping agents play a pivotal role, acting as "gatekeepers" that modulate nanoparticle growth and impart desired physicochemical properties.

The Multifaceted Role of Capping Agents

Capping agents are molecules that adsorb to the surface of newly formed nanoparticles, preventing their uncontrolled growth and aggregation. Their function extends beyond mere stabilization; they are instrumental in dictating the final morphology and surface chemistry of the NiS nanoparticles. This, in turn, influences their biocompatibility, cellular uptake, and therapeutic efficacy.

Commonly employed capping agents in NiS nanoparticle synthesis include polymers like polyvinylpyrrolidone (PVP) and polyethylene glycol (PEG), surfactants such as cetyltrimethylammonium bromide (CTAB), and small molecules like triethanolamine (TEA) and thioacetamide (TAA). The choice of capping agent is a critical parameter that allows for the fine-tuning of nanoparticle characteristics to suit specific applications. For instance, PEGylation—the coating of nanoparticles with PEG—is a widely used strategy to enhance their stability in biological fluids and prolong their circulation time, a crucial aspect for effective drug delivery.

Quantitative Insights into the Impact of Capping Agents

To facilitate a clear understanding of the structure-property relationships, the following table summarizes the quantitative effects of various capping agents on the key properties of NiS nanoparticles as reported in scientific literature.

Capping Agent	Synthesis Method	Particle Size (nm)	Morphology	Zeta Potential (mV)	Reference
Triethanolamine (TEA)	Chemical Precipitation	~20	Orthorhombic	Not Reported
Thioacetamide (TAA)	Microwave Irradiation	<50	Nanospheres/Nanocubes	Not Reported	[1]
Polyvinylpyrrolidone (PVP)	Chemical Reduction	34	Rhombic flower-like	Not Reported	[2]
Cetyltrimethylammonium bromide (CTAB)	Chemical Reduction	28	Flower-walls	Not Reported	[2]
Ethylenediaminetetraacetic acid (EDTA)	Hydrothermal	Not specified	Nanobelts to Microspheres	Not Reported	[3]

Experimental Protocols for Capped NiS Nanoparticle Synthesis

To empower researchers in their quest to develop novel nanomaterials, detailed experimental protocols for the synthesis of NiS nanoparticles with different capping agents are provided below.

Protocol 1: Synthesis of Triethanolamine (TEA)-Capped NiS Nanoparticles via Chemical Precipitation

Materials:

• Nickel(II) acetate tetrahydrate (Ni(CH₃COO)₂·4H₂O)

• Sodium sulfide nonahydrate (Na₂S·9H₂O)

• Triethanolamine (TEA)

• Deionized water

• Ethanol

Procedure:

• Prepare a 0.1 M solution of nickel(II) acetate in deionized water.

• Prepare a 0.1 M solution of sodium sulfide in deionized water.

• In a separate beaker, add a specific volume of TEA to the nickel(II) acetate solution to act as the capping agent. The molar ratio of Ni²⁺ to TEA can be varied to control particle size.

• Under vigorous stirring, add the sodium sulfide solution dropwise to the nickel-TEA solution.

• A black precipitate of NiS nanoparticles will form immediately.

• Continue stirring the reaction mixture for 1-2 hours at room temperature.

• Collect the precipitate by centrifugation (e.g., 8000 rpm for 10 minutes).

• Wash the collected nanoparticles multiple times with deionized water and then with ethanol to remove unreacted precursors and byproducts.

• Dry the final product in a vacuum oven at 60°C for 12 hours.

Protocol 2: Microwave-Assisted Synthesis of Thioacetamide (TAA)-Capped NiS Nanoparticles

Materials:

• Nickel(II) chloride hexahydrate (NiCl₂·6H₂O)

• Thioacetamide (TAA) - Caution: TAA is a suspected carcinogen. Handle with appropriate safety measures.

• Ethylene glycol

Procedure:

• Dissolve a specific amount of nickel(II) chloride in ethylene glycol in a microwave-safe reaction vessel.

• In a separate container, dissolve TAA in ethylene glycol. TAA serves as both the sulfur source and a capping agent.

• Add the TAA solution to the nickel chloride solution and stir to ensure a homogeneous mixture.

• Place the reaction vessel in a microwave reactor.

• Set the microwave irradiation power and time. The reaction time can be varied to control the nanoparticle morphology (e.g., nanospheres to nanocubes).[1]

• After the reaction is complete, allow the mixture to cool to room temperature.

• Collect the black precipitate by centrifugation.

• Wash the nanoparticles thoroughly with ethanol and deionized water.

• Dry the product under vacuum.

Visualizing the Logic: From Synthesis to Application

To illustrate the overarching concepts, the following diagrams created using the DOT language provide a visual representation of the experimental workflow and the logical relationships in targeted drug delivery.

Caption: A flowchart illustrating the key stages in the synthesis, purification, characterization, and application of capped NiS nanoparticles.

Caption: A schematic representation of the targeted drug delivery process utilizing functionalized NiS nanoparticles.

Future Perspectives

The strategic use of capping agents in the synthesis of NiS nanoparticles opens up a plethora of possibilities for the design of advanced nanomaterials for biomedical applications. Future research will likely focus on the development of "smart" capping agents that can respond to specific biological stimuli, enabling even more precise and controlled drug delivery. Furthermore, a deeper understanding of the interactions between capped NiS nanoparticles and biological systems at the molecular level will be crucial for the rational design of next-generation nanotherapeutics. These application notes provide a solid foundation for researchers to build upon in this exciting and impactful field.

References

• 1. Microwave-assisted synthesis of NiS2 nanostructures for supercapacitors and cocatalytic enhancing photocatalytic H2 production - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols: Nickel Diethyldithiocarbamate in Electrocatalysis

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the application of nickel diethyldithiocarbamate, Ni(S₂CNEt₂)₂, often abbreviated as Ni(dtc)₂, in the field of electrocatalysis. While not always the active catalyst itself, Ni(dtc)₂ serves as a versatile and valuable single-source precursor for the synthesis of highly active electrocatalytic materials, particularly for the Oxygen Evolution Reaction (OER). It is also explored in energy storage systems like redox flow batteries and dye-sensitized solar cells due to its unique redox properties.

Applications in Electrocatalysis

Nickel diethyldithiocarbamate is primarily utilized as a precursor to generate active catalytic species. Its defined structure and composition allow for controlled synthesis of nickel-based materials.

• Precursor for Oxygen Evolution Reaction (OER) Catalysts: Ni(dtc)₂ complexes can be converted into active OER catalysts.[1] Through electrochemical anodic activation, these complexes transform into nickel oxyhydroxide (Ni(O)OH), which is the catalytically active species.[1] This in-situ formation creates a unique interface between the molecular complex and the Ni(O)OH, which is believed to be the "real catalyst".[1]

• Single-Source Precursor for Nickel Sulfides (NiS): Ni(dtc)₂ is widely used as a "single-source" precursor for synthesizing various phases of nickel sulfide (e.g., NiS, Ni₉S₈, Ni₃S₂) through thermal decomposition (thermolysis).[2][3] The resulting nickel sulfide nanoparticles or thin films are promising materials for electrocatalysis, including the hydrogen evolution reaction (HER), due to their high surface area and reactivity.[2][4] The specific crystalline phase of the nickel sulfide can be controlled by adjusting decomposition conditions like temperature and atmosphere.[2][3]

• Redox Mediator in Energy Systems: The unique redox chemistry of Ni(dtc)₂, particularly its ability to undergo a two-electron oxidation from Ni(II) to Ni(IV), makes it a subject of interest for energy storage and conversion.[2][5][6] It has been investigated as a potential multi-electron storage catholyte in non-aqueous redox flow batteries (RFBs) and as a redox mediator in dye-sensitized solar cells (DSSCs), offering a promising alternative to traditional mediators.[2][5][7]

Quantitative Data Summary

The electrocatalytic performance of materials derived from nickel diethyldithiocarbamate is summarized below. The data highlights its application as a pre-catalyst for the Oxygen Evolution Reaction.

Electrocatalytic Reaction	Catalyst Precursor	Active Catalyst	Substrate	Electrolyte	Overpotential (mV) @ 10 mA cm⁻²	Reference
Oxygen Evolution Reaction (OER)	[Ni(L₂)₂] (L₂ = N-methylthiophene-N-4-pyridylmethyl dithiocarbamate)	Ni(O)OH	Activated Carbon Cloth (CC)	1.0 M KOH	330	[1]

Experimental Protocols

Protocol for Synthesis of Nickel(II) Bis(diethyldithiocarbamate)

This protocol is based on the well-established precipitation reaction.[2][8]

Materials:

• Nickel(II) chloride hexahydrate (NiCl₂·6H₂O)

• Sodium diethyldithiocarbamate trihydrate (NaS₂CNEt₂·3H₂O)

• Deionized water

• Chloroform (CHCl₃)

• Hexanes

Procedure:

• Prepare an aqueous solution of nickel(II) chloride hexahydrate. For example, dissolve 3 mmol of NiCl₂·6H₂O in deionized water.[3]

• In a separate beaker, prepare an aqueous solution of sodium diethyldithiocarbamate (6 mmol, 2 molar equivalents).[3]

• Slowly add the sodium diethyldithiocarbamate solution to the nickel(II) chloride solution while stirring. A bright green precipitate of Ni(S₂CNEt₂)₂ will form immediately.[3][8]

• Collect the green microcrystals by filtration using a sintered-glass filter.[3]

• Wash the precipitate with deionized water to remove any unreacted salts.

• For purification, transfer the solid to a beaker and dissolve it in a minimal amount of chloroform (~50 mL).[3]

• Separate and discard any remaining aqueous layer.

• Transfer the chloroform solution to a filter flask and add an equal volume of hexanes (~50 mL) to induce precipitation/crystallization.[3]

• Evaporate the solvent under reduced pressure to obtain the purified nickel diethyldithiocarbamate complex.[3]

• Dry the final product under vacuum. The complex has a square-planar geometry and is diamagnetic.[8]

Protocol for Preparation of OER Pre-catalyst on Carbon Cloth

This protocol describes the immobilization of synthesized Ni(dtc)₂ complexes onto a conductive substrate for OER studies.[1]

Materials:

• Synthesized Ni(dtc)₂ complex (e.g., complex 2 from the reference[1])

• Activated Carbon Cloth (CC)

• Nafion solution (5 wt%)

• Ethanol

• Deionized water

• Ultrasonicator

Procedure:

• Prepare a catalyst ink by dispersing 5 mg of the Ni(dtc)₂ complex in a solution containing 450 µL of ethanol, 450 µL of deionized water, and 100 µL of 5 wt% Nafion solution.

• Sonciate the mixture for at least 30 minutes to ensure a homogeneous dispersion.

• Cut a piece of activated carbon cloth to the desired dimensions (e.g., 1x1 cm).

• Drop-cast a specific volume of the catalyst ink (e.g., 20 µL) onto the surface of the carbon cloth. This corresponds to a catalyst loading of approximately 0.1 mg cm⁻².

• Allow the electrode to dry completely at room temperature before use.

Protocol for Electrochemical Measurements (OER)

This protocol outlines the standard procedure for evaluating the OER performance of the prepared catalyst-modified electrode.[1]

Apparatus:

• Potentiostat/Galvanostat

• Three-electrode electrochemical cell

• Working Electrode: The prepared Ni(dtc)₂-modified carbon cloth.

• Counter Electrode: Platinum wire or graphite rod.

• Reference Electrode: Saturated Calomel Electrode (SCE) or Ag/AgCl.

• Electrolyte: 1.0 M aqueous KOH solution.

Procedure:

• Assemble the three-electrode cell with the prepared working electrode, counter electrode, and reference electrode.

• Fill the cell with 1.0 M KOH electrolyte. Purge the electrolyte with high-purity O₂ or N₂ gas for at least 30 minutes before the measurement to ensure saturation.

• Activation: Perform cyclic voltammetry (CV) scans (e.g., from 0 to 1.0 V vs. SCE) until a stable voltammogram is obtained. This step is crucial for the in-situ formation of the active Ni(O)OH species from the Ni(dtc)₂ precursor.[1]

• Linear Sweep Voltammetry (LSV): Record the OER polarization curve using LSV at a slow scan rate (e.g., 5 mV s⁻¹) to minimize capacitive currents. The potential should be swept from the open-circuit potential towards more positive values.

• Data Analysis:

  • Correct all measured potentials for the iR drop (uncompensated resistance) of the solution.

  • Convert the potential from the reference electrode scale (e.g., SCE) to the Reversible Hydrogen Electrode (RHE) scale using the Nernst equation: E(RHE) = E(SCE) + 0.241 V + 0.059 × pH.

  • Calculate the overpotential (η) required to achieve a specific current density (e.g., 10 mA cm⁻²) using the formula: η = E(RHE) - 1.23 V.

  • Determine the Tafel slope by plotting overpotential (η) versus log(current density) and fitting the linear portion of the curve.

Visualized Workflow and Pathways

The following diagrams illustrate the key processes involved in utilizing nickel diethyldithiocarbamate in electrocatalysis.

Caption: Workflow from Ni(dtc)₂ synthesis to electrocatalytic evaluation.

Caption: Pathway for OER using a Ni(dtc)₂-derived catalyst.

References

• 1. Homoleptic Ni(ii) dithiocarbamate complexes as pre-catalysts for the electrocatalytic oxygen evolution reaction - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 2. Nickel diethyldithiocarbamate | 14267-17-5 | Benchchem [benchchem.com]
• 3. ntrs.nasa.gov [ntrs.nasa.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Solvent dependent spectroscopic and electrochemical studies of nickel (II) diethyldithiocarbamate - American Chemical Society [acs.digitellinc.com]
• 7. researchgate.net [researchgate.net]
• 8. Nickel bis(diethyldithiocarbamate) - Wikipedia [en.wikipedia.org]

Application Notes and Protocols: Nickel Diethyldithiocarbamate in Chemical Sensors

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nickel diethyldithiocarbamate, a coordination complex, has garnered significant interest in the field of chemical sensing due to its versatile electrochemical and optical properties. This document provides detailed application notes and experimental protocols for the use of nickel diethyldithiocarbamate and related nickel dithiocarbamate complexes in the detection of various analytes. The methodologies outlined are based on established research and are intended to serve as a comprehensive guide for researchers. Dithiocarbamates, in general, are known for their ability to form stable complexes with a wide range of metals, making them valuable in applications such as heavy metal removal and as vulcanization accelerators in the rubber industry.[1][2]

Principle of Sensing

The sensing capabilities of nickel diethyldithiocarbamate complexes primarily rely on their interaction with target analytes, which can be monitored through electrochemical and spectroscopic techniques. In electrochemical sensing, the binding of an analyte to the nickel complex causes a measurable shift in its redox potential.[3] Spectroscopically, the interaction can lead to changes in the UV-Vis absorption spectrum of the complex, allowing for colorimetric detection.[4]

Applications in Anion Sensing

Modified nickel dithiocarbamate complexes have demonstrated utility in the selective detection of anions. For instance, complexes incorporating pyrrole moieties have been shown to exhibit preferential binding towards iodide ions.[4][5] This interaction can be observed through both cyclic voltammetry and UV-Vis spectroscopy.[4][5]

Quantitative Data for Anion Sensing

The following table summarizes the performance of a specific nickel(II) dithiocarbamate complex, bis(N-(pyrrol-2-ylmethyl)-N-butyldithiocarbamato-S,S')nickel(II), in the electrochemical sensing of various anions. The data is derived from cyclic voltammetry experiments, where the shift in the Ni(II)/Ni(I) reduction potential upon addition of the anion is measured.[3]

Analyte (Anion)	Shift in Reduction Potential (ΔE) in Volts	Selectivity
Iodide (I⁻)	Not specified, but noted as preferential	High
Bromide (Br⁻)	0.3328	Moderate
Chloride (Cl⁻)	Minimal to no change	Low
Fluoride (F⁻)	Minimal to no change	Low

Experimental Protocols

Protocol 1: Synthesis of Nickel(II) bis(diethyldithiocarbamate)

This protocol describes the general synthesis of nickel(II) bis(diethyldithiocarbamate).

Materials:

• Nickel(II) chloride hexahydrate (NiCl₂·6H₂O)

• Sodium diethyldithiocarbamate

• Chloroform (CHCl₃)

• Hexanes

• Deionized water

• Beakers, sintered-glass filter, filter flask

Procedure:

• Prepare an aqueous solution of nickel(II) chloride hexahydrate.

• Prepare an aqueous solution of sodium diethyldithiocarbamate.

• Mix the two aqueous solutions. A bright green microcrystalline precipitate of nickel diethyldithiocarbamate will form immediately.[6]

• Collect the precipitate using a sintered-glass filter.[6]

• Transfer the solid to a beaker and dissolve it in chloroform.[6]

• Discard any remaining aqueous layer.

• Transfer the chloroform solution to a filter flask.

• Add hexanes to the solution.[6]

• Evaporate the solvent under reduced pressure to obtain the purified nickel diethyldithiocarbamate complex.[6]

Protocol 2: Electrochemical Anion Sensing using a Modified Nickel Dithiocarbamate Complex

This protocol outlines the methodology for detecting anions using a modified nickel dithiocarbamate complex via cyclic voltammetry.

Materials and Equipment:

• Synthesized nickel dithiocarbamate complex (e.g., bis(N-(pyrrol-2-ylmethyl)-N-butyldithiocarbamato-S,S')nickel(II))

• Tetrabutylammonium salt of the anion to be tested (e.g., tetrabutylammonium iodide)

• Dichloromethane (CH₂Cl₂) or Acetonitrile (CH₃CN) (solvent)

• Tetrabutylammonium fluoroborate (supporting electrolyte)

• Electrochemical analyzer

• Three-electrode cell:

  • Glassy carbon working electrode

  • Platinum wire counter electrode

  • Ag/AgCl reference electrode

• Nitrogen gas for deaeration

Procedure:

• Prepare a stock solution of the nickel dithiocarbamate complex (e.g., 1 x 10⁻⁴ M) in the chosen solvent containing the supporting electrolyte (e.g., 0.01 M).

• Purge the solution with nitrogen gas to remove dissolved oxygen.

• Record the cyclic voltammogram of the complex solution to establish the baseline Ni(II)/Ni(I) reduction potential. The scan rate is typically 100 mV/s.[3]

• Incrementally add a standard solution of the anion to the electrochemical cell.

• Record the cyclic voltammogram after each addition.

• Monitor the shift in the Ni(II)/Ni(I) reduction potential. A significant shift indicates an interaction between the complex and the anion.[3]

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams illustrate the underlying mechanisms and experimental procedures.

Anion sensing mechanism using a nickel dithiocarbamate complex.

Experimental workflow for electrochemical anion detection.

Use in Heavy Metal Detection

While nickel diethyldithiocarbamate itself is a nickel complex, the broader class of dithiocarbamates is widely used in the chelation and detection of other heavy metals.[2] For instance, certain dithiocarbamate-functionalized materials can be employed for the removal of heavy metal ions like zinc, nickel, and copper from wastewater.[2] The strong binding affinity between the dithiocarbamate ligand and various metal ions forms the basis of this application.[2] Furthermore, colorimetric methods for the simultaneous determination of copper, cobalt, and nickel as their diethyldithiocarbamate complexes have been developed.[7]

Concluding Remarks

Nickel diethyldithiocarbamate and its derivatives are promising materials for the development of chemical sensors, particularly for anions. The straightforward synthesis and the clear electrochemical and spectroscopic responses upon analyte binding make them attractive for various analytical applications. The protocols and data presented herein provide a solid foundation for researchers to explore and expand upon the use of these versatile complexes in chemical sensing. Further research may focus on enhancing selectivity and sensitivity by modifying the ligand structure and immobilizing the complexes on solid supports for practical sensor development.

References

• 1. The Versatility in the Applications of Dithiocarbamates [mdpi.com]
• 2. The Versatility in the Applications of Dithiocarbamates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. malayajournal.org [malayajournal.org]
• 4. Nickel(ii) dithiocarbamate complexes containing the pyrrole moiety for sensing anions and synthesis of nickel sulfide and nickel oxide nanoparticles - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. ntrs.nasa.gov [ntrs.nasa.gov]
• 7. pubs.acs.org [pubs.acs.org]

Application Notes: Analytical Applications of Nickel(II) Bis(N,N-diethyldithiocarbamate)

Introduction

Nickel(II) bis(N,N-diethyldithiocarbamate), with the formula Ni(S₂CNEt₂)₂, is a coordination complex known for its stability and distinct physical properties.[1] The nickel(II) ion in the complex typically exhibits a square planar geometry, bonding to four sulfur atoms from two bidentate diethyldithiocarbamate (DDTC) ligands.[1][2] This structure imparts characteristics that are highly valuable in analytical chemistry. The strong chelating ability of the diethyldithiocarbamate ligand makes it an excellent reagent for the detection, separation, and quantification of nickel and other metal ions.[2] These applications span a range of techniques, including spectrophotometry, electrochemistry, and chromatography, often enhanced by preconcentration methods.

These notes provide detailed protocols and data for researchers, scientists, and drug development professionals utilizing nickel diethyldithiocarbamate in analytical workflows.

Spectrophotometric Determination of Nickel

The formation of a colored complex between nickel(II) ions and the diethyldithiocarbamate ligand is the basis for a simple and widely used spectrophotometric method of analysis. The resulting neutral complex, Ni(DDTC)₂, can be extracted into an organic solvent or, more conveniently, solubilized in aqueous micellar media, which avoids the use of toxic and costly organic solvents.[3][4]

Principle

Nickel(II) ions react with sodium diethyldithiocarbamate (NaDDTC) to form a stable, green-colored bis(diethyldithiocarbamate)nickel(II) complex. The intensity of the color is directly proportional to the concentration of nickel, which can be quantified by measuring its absorbance at a specific wavelength. The use of surfactants like sodium dodecylsulfate (SDS) or hexadecyltrimethylammonium bromide (CTAB) creates micelles that encapsulate the nonpolar Ni(DDTC)₂ complex, allowing the analysis to be performed in a single aqueous phase.[3][5]

Quantitative Data

Parameter	Value	Conditions	Reference
Analytical Wavelength (λmax)	325 nm	In SDS micellar media	[4] (derived)
Molar Absorptivity	~2.5 × 10⁴ L mol⁻¹ cm⁻¹	In methyl isobutyl ketone	[6]
Linear Range	3 ppm to 11.5 ppm	Using a modified triazole reagent	[6]
Beer's Law Obedience	Varies with conditions	General application	[6]

Experimental Protocol: Spectrophotometric Determination of Ni(II) in Micellar Media

This protocol is adapted from methodologies using anionic micellar media.[3][4]

• Reagent Preparation:

  • Nickel(II) Standard Stock Solution (1000 mg/L): Dissolve the appropriate amount of a soluble nickel(II) salt (e.g., NiCl₂·6H₂O) in deionized water and dilute to a known volume.

  • Sodium Diethyldithiocarbamate (NaDDTC) Solution (2 x 10⁻⁴ M): Dissolve the required amount of NaDDTC in deionized water. Prepare this solution fresh daily.

  • Surfactant Solution (e.g., 0.1 M SDS): Dissolve sodium dodecylsulfate in deionized water.

  • Buffer Solution (pH 9): Prepare an appropriate buffer (e.g., borate buffer) to maintain the optimal pH for complex formation.

• Calibration Curve Preparation:

  • Pipette increasing volumes of the Nickel(II) standard stock solution into a series of 25 mL volumetric flasks to prepare standards within the expected linear range.

  • To each flask, add 5 mL of the buffer solution and 2 mL of the surfactant solution.

  • Add 5 mL of the NaDDTC solution to each flask.

  • Dilute to the mark with deionized water, mix thoroughly, and allow the solution to stand for 15-20 minutes for full color development.

• Sample Preparation:

  • For aqueous samples, filter to remove any particulate matter.

  • For solid samples, dissolve the material in a suitable acid (e.g., nitric acid) and dilute appropriately with deionized water to bring the nickel concentration into the calibration range.[4]

  • Transfer a known volume of the prepared sample solution to a 25 mL volumetric flask and proceed as described in step 2.

• Measurement:

  • Set the spectrophotometer to the analytical wavelength (λmax) determined for the Ni(DDTC)₂ complex in the specific micellar medium (e.g., ~325 nm).

  • Use a reagent blank (containing all reagents except the nickel standard) to zero the instrument.

  • Measure the absorbance of each standard and the sample solution.

• Analysis:

  • Plot a calibration curve of absorbance versus nickel concentration for the standards.

  • Determine the concentration of nickel in the sample solution from the calibration curve.

Workflow Diagram

Caption: Workflow for spectrophotometric analysis of Nickel(II).

Electrochemical Applications

The electrochemical properties of nickel diethyldithiocarbamate and its formation reaction are utilized in several analytical techniques, including potentiometric titration and electrochemical sensing.

A. Potentiometric Titration

Principle: This method involves the potentiometric precipitation titration of a solution containing Ni(II) ions with a standard solution of sodium diethyldithiocarbamate (NaDEDC).[7] As the NaDEDC titrant is added, it reacts with Ni(II) to form the insoluble Ni(DEDC)₂ precipitate. The change in the potential of an indicator electrode is monitored. A sharp change in potential occurs at the equivalence point, allowing for the accurate determination of the nickel concentration. Various electrodes, including carbon composite electrodes (CCE) and ion-selective electrodes, can serve as sensors.[7]

Experimental Protocol: Potentiometric Titration of Ni(II)

This protocol is based on the methodology described for the potentiometric determination of nickel.[7][8]

• Apparatus:

  • Potentiometer or pH/mV meter.

  • Indicator Electrode (e.g., Carbon Composite Electrode, Lead ISE, or Silver ISE).[7]

  • Reference Electrode (e.g., Ag/AgCl).

  • Burette and magnetic stirrer.

• Reagents:

  • Titrant (0.01 M NaDEDC): Prepare by dissolving a precisely weighed amount of sodium diethyldithiocarbamate in deionized water.

  • Analyte Solution: A solution containing an unknown concentration of Ni(II) ions.

  • Supporting Electrolyte/Buffer: An appropriate buffer to maintain optimal pH (e.g., acetate or tartrate buffer, pH 3-4).[8]

• Procedure:

  • Pipette a known volume of the Ni(II) analyte solution into a beaker.

  • Add the supporting electrolyte/buffer solution.

  • Immerse the indicator and reference electrodes in the solution.

  • Begin stirring the solution gently.

  • Add the NaDEDC titrant in small, known increments from the burette.

  • After each addition, allow the potential reading to stabilize and record the electrode potential (mV) and the volume of titrant added.

  • Continue the titration well past the equivalence point, which is indicated by a large "jump" in the potential reading.

• Data Analysis:

  • Plot the measured potential (E) versus the volume of titrant (V).

  • The equivalence point can be determined from the point of maximum slope on the titration curve (first derivative plot, ΔE/ΔV vs. V) or from the zero crossing of a second derivative plot (Δ²E/ΔV² vs. V).

  • The concentration of Ni(II) in the original sample can then be calculated based on the stoichiometry of the reaction.

Workflow Diagram

Caption: Workflow for potentiometric titration of Nickel(II).

B. Electrochemical Anion Sensing

Principle: Certain nickel(II) dithiocarbamate complexes exhibit the ability to sense anions electrochemically.[9][10] The method is based on the interaction between the complex and the target anion (e.g., F⁻, Cl⁻, Br⁻, I⁻). This interaction causes a measurable shift in the reduction potential of the Ni(II)/Ni(I) redox couple.[9] The magnitude of this shift can be correlated to the presence and type of anion, making the complex a useful component in an electrochemical sensor. This application is primarily in the research and development stage for creating novel sensing platforms.[10]

Logical Diagram

Caption: Principle of electrochemical anion sensing.

Chromatographic Separation

High-performance liquid chromatography (HPLC) can be used to separate and quantify metal diethyldithiocarbamate complexes.

Principle

The neutral and relatively nonpolar Ni(DDTC)₂ complex is well-suited for separation by reversed-phase HPLC.[11] A sample containing a mixture of metal ions is treated with NaDDTC to form the corresponding metal-DDTC complexes. The mixture is then injected into the HPLC system, where the complexes are separated based on their differential partitioning between the nonpolar stationary phase and the polar mobile phase. Detection is typically achieved using a UV-Vis detector.

A significant challenge is the potential for ligand exchange with metal components of the HPLC system, particularly stainless steel columns, which can contain nickel. This can interfere with the quantitative analysis of less stable metal-DDTC complexes. The use of metal-free PEEK columns can eliminate this issue.[11]

Chromatographic Conditions

Parameter	Description	Reference
Column Type	Reversed-phase C18 (Stainless Steel or PEEK)	[11]
Mobile Phase A	Acetonitrile/Water (70:30 v/v) for stainless steel columns	[11]
Mobile Phase B	Methanol/Water/Chloroform (75:20:5 v/v/v) for PEEK columns	[11]
Detection	UV-Vis Detector	(Implied)

Experimental Protocol: HPLC Separation of Metal-DDTC Complexes

• Complex Formation (In-situ or Pre-column):

  • Take an aqueous sample containing the metal ions of interest.

  • Adjust the pH to the optimal range for complexation.

  • Add an excess of NaDDTC solution to ensure complete conversion of the metal ions to their DDTC complexes.

  • The resulting mixture of complexes can be directly injected or extracted into a small volume of an organic solvent compatible with the mobile phase.

• HPLC Analysis:

  • Equilibrate the HPLC system (with a PEEK column for best results) with the chosen mobile phase (e.g., MeOH/H₂O/CHCl₃).

  • Inject a known volume of the prepared sample containing the metal-DDTC complexes.

  • Run the chromatogram and record the detector response.

• Quantification:

  • Identify the peak corresponding to Ni(DDTC)₂ based on its retention time, as determined by injecting a standard of the pure complex.

  • Quantify the amount of nickel by comparing the peak area or height to a calibration curve prepared from known concentrations of the Ni(DDTC)₂ standard.

Workflow Diagram

References

• 1. Nickel bis(diethyldithiocarbamate) - Wikipedia [en.wikipedia.org]
• 2. Nickel diethyldithiocarbamate | 14267-17-5 | Benchchem [benchchem.com]
• 3. Spectrophotometric determination of copper(II), nickel(II), and cobalt(II) as complexes with sodium diethyldithiocarbamate in the anionic micellar media of dodecylsulfate salts - Analyst (RSC Publishing) [pubs.rsc.org]
• 4. Spectrophotometric determination of copper(II), nickel(II), and cobalt(II) as complexes with sodium diethyldithiocarbamate in the anionic micellar media of dodecylsulfate salts - Analyst (RSC Publishing) [pubs.rsc.org]
• 5. Spectrophotometric determination of copper(II), nickel(II) and cobalt(II) as complexes with sodium diethyldithiocarbamate in cationic micellar medium of hexadecyltrimethylammonium salts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. earchive.tpu.ru [earchive.tpu.ru]
• 8. researchgate.net [researchgate.net]
• 9. malayajournal.org [malayajournal.org]
• 10. Nickel(ii) dithiocarbamate complexes containing the pyrrole moiety for sensing anions and synthesis of nickel sulfide and nickel oxide nanoparticles - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. academic.oup.com [academic.oup.com]

Application Notes and Protocols for the Potentiometric Titration of Nickel with Sodium Diethyldithiocarbamate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the quantitative determination of nickel (II) ions in aqueous solutions using potentiometric titration with sodium diethyldithiocarbamate (NaDEDC) as the titrant. This method is based on the formation of a stable, insoluble nickel (II) diethyldithiocarbamate complex. The endpoint of the titration is determined by monitoring the change in potential of an appropriate indicator electrode.

Principle

The potentiometric titration of nickel (II) with sodium diethyldithiocarbamate is a precipitation titration. The fundamental principle lies in the reaction between Ni²⁺ ions and diethyldithiocarbamate ions (DEDTC⁻) to form a stable, sparingly soluble precipitate of nickel (II) diethyldithiocarbamate, Ni(DEDTC)₂.[1][2]

The chemical reaction is as follows:

Ni²⁺ + 2(C₂H₅)₂NCS₂⁻ → Ni[(C₂H₅)₂NCS₂]₂ (s)

As the NaDEDC titrant is added to the nickel solution, the concentration of free Ni²⁺ ions decreases, leading to a gradual change in the potential of an ion-selective electrode or a suitable redox-sensitive electrode. A sharp change in the potential occurs at the equivalence point, where all the Ni²⁺ ions have been precipitated. This inflection point in the titration curve corresponds to the endpoint of the titration.

A carbon composite electrode (CCE) has been shown to be an effective indicator electrode for this titration.[1][3] Other suitable electrodes include various ion-selective electrodes (ISEs) such as lead, silver, and sulfide ISEs, as well as platinum and silver metal electrodes.[1] The potential is measured against a stable reference electrode, such as a silver/silver chloride (Ag/AgCl) electrode.

Reagents and Apparatus

2.1 Reagents

• Standard Nickel (II) Solution (e.g., 0.01 M): Prepare by dissolving a precisely weighed amount of high-purity nickel (II) salt (e.g., Ni(NO₃)₂·6H₂O or NiCl₂·6H₂O) in deionized water. A few drops of dilute nitric acid or hydrochloric acid can be added to prevent hydrolysis.

• Sodium Diethyldithiocarbamate (NaDEDC) Titrant (e.g., 0.05 M): Prepare by dissolving the required amount of sodium diethyldithiocarbamate trihydrate ((C₂H₅)₂NCSSNa·3H₂O) in deionized water. This solution should be prepared fresh daily as it can decompose.

• Buffer Solution (pH 4-6): An acetate or tartrate buffer is recommended to maintain the optimal pH for the titration.[1] Borax buffers should be avoided as they can form complex compounds with nickel.[1]

• Supporting Electrolyte: A solution of an inert salt (e.g., KNO₃) can be added to increase the ionic strength and ensure a stable potential reading, especially in dilute solutions.[1]

• Deionized Water

2.2 Apparatus

• Potentiometric Titrator or pH/mV Meter: Capable of measuring potential with a precision of at least 0.1 mV.

• Indicator Electrode: A Carbon Composite Electrode (CCE) is recommended. Alternatively, a lead, silver, or sulfide ion-selective electrode, or a platinum or silver metal electrode can be used.[1]

• Reference Electrode: A silver/silver chloride (Ag/AgCl) electrode.

• Buret: A 10 mL or 25 mL buret for the precise delivery of the titrant. An automatic buret is recommended for higher accuracy.

• Magnetic Stirrer and Stir Bar

• Beakers and Standard Glassware

Experimental Protocols

3.1 Preparation of Solutions

• Standard 0.01 M Nickel (II) Solution: Accurately weigh approximately 2.908 g of Ni(NO₃)₂·6H₂O and dissolve it in a 1 L volumetric flask with deionized water. Add 1 mL of concentrated HNO₃ to prevent hydrolysis. Make up to the mark with deionized water.

• 0.05 M Sodium Diethyldithiocarbamate (NaDEDC) Titrant: Accurately weigh 11.265 g of (C₂H₅)₂NCSSNa·3H₂O and dissolve it in a 1 L volumetric flask with deionized water. This solution should be prepared fresh before use.

3.2 Standardization of the NaDEDC Titrant

• Pipette 20.00 mL of the standard 0.01 M Nickel (II) solution into a 150 mL beaker.

• Add 30 mL of deionized water and 10 mL of the acetate buffer solution (pH 4-6).

• Immerse the indicator and reference electrodes into the solution.

• Turn on the magnetic stirrer and ensure a constant stirring rate.

• Titrate with the prepared NaDEDC solution, adding the titrant in small increments (e.g., 0.1-0.2 mL) near the expected endpoint.

• Record the potential (mV) after each addition of the titrant.

• Plot the potential versus the volume of NaDEDC added. The endpoint is the point of maximum inflection on the titration curve. This can be determined more accurately using the first or second derivative of the curve.

• Calculate the exact molarity of the NaDEDC solution.

3.3 Titration of the Nickel Sample

• Pipette a known volume of the nickel-containing sample solution into a 150 mL beaker.

• Add 30 mL of deionized water and 10 mL of the acetate buffer solution (pH 4-6).

• Immerse the indicator and reference electrodes and begin stirring.

• Titrate with the standardized NaDEDC solution, recording the potential after each addition.

• Determine the endpoint from the titration curve as described in the standardization step.[1]

• Calculate the concentration of nickel in the sample.

Data Presentation

The results of the potentiometric titration can be summarized in a table for clarity and easy comparison.

Parameter	Value
Volume of Nickel Sample	25.00 mL
Concentration of Standardized NaDEDC	0.0495 M
Endpoint Volume from Titration	10.15 mL
Calculated Nickel Concentration	0.0100 M
Relative Standard Deviation (RSD)	< 1%

Note: The values in the table are for illustrative purposes.

A study by Zakharkiva and Shumar provides the following quantitative data for the titration of a 6x10⁻⁴ M Ni(II) solution with a 3x10⁻³ M NaDEDC solution.[1][2]

Parameter	Value
Aliquot Volume of Ni(II)	25 mL
Correlation Coefficient (linear plot)	0.9999
Equivalence Volume (Veq)	3.964 ± 0.001 mL
Experimental Solubility Product (Ksp) of Ni(DEDC)₂	1.5 x 10⁻¹³

Handling of Interferences

Several metal ions can interfere with the determination of nickel by forming precipitates with NaDEDC. The stability of some metal-DEDTC complexes follows the order: Hg(II) > Pd(II) > Ag(I) > Cu(II) > Ni(II) > Bi(III) > Co(II) > Pb(II) > Cd(II) > Tl(I) > Zn(II) > In(III) > Sb(III) > Fe(III) > Te(IV) > Mn(II).[1]

Mitigation Strategies:

• pH Control: The titration should be carried out in a pH range of 4-6. In strongly acidic solutions, NaDEDC decomposes, and in alkaline solutions, nickel can hydrolyze.[1]

• Masking Agents: For specific interferences, masking agents can be used to form stable, soluble complexes with the interfering ions, preventing them from reacting with the titrant.

  • Cyanide: Can be used to mask ions like Cu²⁺, Zn²⁺, and Cd²⁺.

  • Triethanolamine: Can mask Al³⁺ and Fe³⁺.

  • Fluoride: Can be used to mask Fe³⁺.

• Selective Precipitation: In some cases, interfering ions can be removed by selective precipitation prior to the titration. For example, adjusting the pH can selectively precipitate hydroxides of some interfering metals.

Visualizations

Chemical Reaction Pathway

Caption: Reaction of Nickel(II) with Diethyldithiocarbamate.

Experimental Workflow

Caption: Workflow for Potentiometric Titration of Nickel.

References

• 1. earchive.tpu.ru [earchive.tpu.ru]
• 2. researchgate.net [researchgate.net]
• 3. Potentiometric determination of nickel (II) with sodium diethyldithiocarbamate (NaDEDC) [ouci.dntb.gov.ua]

Application Notes and Protocols: Spectrophotometric Determination of Metal Ions with Diethyldithiocarbamate

Audience: Researchers, scientists, and drug development professionals.

Principle and Applications

Sodium diethyldithiocarbamate (NaDDTC) is a versatile chelating agent that reacts with a wide range of metal ions to form stable, colored metal-DDTC complexes.[1] These complexes are typically insoluble in water but can be readily extracted into an organic solvent, a property that is leveraged for their spectrophotometric determination.[1] The intensity of the color of the organic extract is directly proportional to the concentration of the metal ion, which can be quantified by measuring its absorbance at a specific wavelength using a UV-Vis spectrophotometer.

This method is noted for its simplicity, speed, high sensitivity, and the use of inexpensive and readily available reagents.[2] It is applicable to the determination of numerous transition metals, including copper (Cu), mercury (Hg), nickel (Ni), cobalt (Co), lead (Pb), molybdenum (Mo), and zinc (Zn), among others, in various matrices such as environmental, biological, and pharmaceutical samples.[2][3][4]

General Reaction and Workflow

The fundamental reaction involves the chelation of a metal ion (Mⁿ⁺) by the diethyldithiocarbamate ligand. The two sulfur atoms in the DDTC molecule act as donors, forming a stable chelate ring with the metal ion.[1]

Caption: General reaction scheme for the formation of a metal-DDTC complex.

Caption: Standard experimental workflow for metal ion determination using DDTC.

Quantitative Data Summary

The optimal conditions for the determination of various metal ions using diethyldithiocarbamate are summarized below. These parameters can serve as a starting point for method development.

Metal Ion	Optimal pH	Wavelength (λmax)	Molar Absorptivity (ε) (L·mol⁻¹·cm⁻¹)	Linear Range (µg/mL)	Extraction Solvent
Copper (Cu²⁺)	5.0 - 8.5[1][2][5]	435 - 440 nm[2][5][6]	3.16 x 10⁵[2]	0.02 - 12.0[2]	Carbon Tetrachloride, Chloroform, Butyl Acetate[2][3][7]
Mercury (Hg²⁺)	5.0[2]	435 nm (indirect)¹[2]	1.40 x 10⁴[2]	0.02 - 15.0[2]	Carbon Tetrachloride[2]
Molybdenum (Mo⁶⁺)	~1 (acidic)[4]	670 nm / 956 nm²	Not specified	Up to 40 (as Zineb)[8]	Methyl Isobutyl Ketone (MIBK)[8]
Cobalt (Co²⁺)	Not specified	290 - 500 nm³	Not specified	0.5 - 3.0[9]	Micellar Media (Tween 20)[9]
Nickel (Ni²⁺)	Not specified	Not specified	Not specified	Not specified	Not specified
Lead (Pb²⁺)	Not specified	Not specified	Not specified	Not specified	Not specified
Zinc (Zn²⁺)	Not specified	435 nm (indirect)⁴[3]	Not specified	Not specified	Chloroform / Carbon Tetrachloride[3]

Notes: ¹Mercury determination is often performed indirectly by measuring the decrease in absorbance of a pre-formed Cu(DDTC)₂ complex, as the Hg(DDTC)₂ complex is more stable but colorless.[2] ²Wavelengths are for the molybdenum complex formed from the dithiocarbamate unit of Zineb with sodium molybdate.[8] ³The entire spectral range is used for chemometric analysis (e.g., PLS regression) for simultaneous determination with other ions like copper.[9] ⁴Zinc is determined by displacement with excess copper(II) and measuring the resulting absorbance of the Cu(DDTC)₂ complex.[3]

Experimental Protocols

This protocol outlines the standard liquid-liquid extraction method for the determination of copper.

1. Reagents and Equipment:

• Standard Copper (II) Stock Solution (100 µg/mL): Dissolve an appropriate amount of copper sulfate pentahydrate (CuSO₄·5H₂O) in deionized water.

• Sodium Diethyldithiocarbamate (NaDDTC) Solution (0.1% w/v): Dissolve 0.1 g of NaDDTC in 100 mL of deionized water. Prepare this solution fresh daily to avoid decomposition.[5]

• Buffer Solution: Acetate buffer (pH 5.0) or Ammonia buffer (pH 8.0) can be used.[2][5]

• Extraction Solvent: Carbon tetrachloride (CCl₄) or Chloroform (CHCl₃).

• Masking Agent (Optional): EDTA solution can be used to mask interfering ions like Co, Ni, Pb, and Cd.[5]

• Separatory funnels (125 mL).

• UV-Vis Spectrophotometer with 1 cm quartz cuvettes.

2. Preparation of Calibration Curve:

• Pipette aliquots of the standard copper stock solution (e.g., 0, 0.5, 1.0, 2.0, 4.0, 6.0 mL of a 10 µg/mL working solution) into a series of 125 mL separatory funnels.

• Add 5 mL of the buffer solution to each funnel to adjust the pH.

• Add 5 mL of the 0.1% NaDDTC solution to each funnel.

• Add a fixed volume of deionized water to bring the total aqueous volume to approximately 25 mL.

• Add exactly 10 mL of the organic extraction solvent (e.g., CCl₄) to each funnel.

• Stopper the funnels and shake vigorously for 2-3 minutes to extract the yellow Cu(DDTC)₂ complex into the organic layer.[2]

• Allow the layers to separate completely. Drain and discard the aqueous (upper) layer.

• Collect the organic (lower) layer, filtering through a small plug of cotton or phase separation paper if necessary to remove any residual water.

• Measure the absorbance of each standard solution at 435 nm against a reagent blank (the "0" standard).[2][10]

• Plot a graph of absorbance versus copper concentration (µg/mL) to obtain the calibration curve.

3. Analysis of Unknown Sample:

• Prepare the sample solution, performing acid digestion if necessary for solid matrices, and dilute to bring the expected copper concentration within the calibration range.

• Take a known volume of the sample solution and place it in a separatory funnel.

• If interfering ions are suspected, add a masking agent like EDTA.[5]

• Follow steps 2-9 from the "Preparation of Calibration Curve" section.

• Determine the concentration of copper in the sample from the calibration curve.

This advanced microextraction technique offers rapid and efficient preconcentration with minimal solvent usage.[1]

1. Reagents and Equipment:

• Standard Copper (II) Solution: As in Protocol 1.

• NaDDTC Solution (0.05 M): Prepare in deionized water.[1]

• Acetate Buffer (pH 5.0). [1]

• Disperser Solvent: Methanol.[1]

• Extraction Solvent: Chloroform or Carbon Tetrachloride.[1]

• Conical-bottom centrifuge tubes (15 mL).

• Microsyringe (for handling extraction solvent).

• Centrifuge.

• UV-Vis Spectrophotometer.

2. Experimental Procedure:

• Place 5 mL of the sample (or standard) solution into a 15 mL conical centrifuge tube.[1]

• Add 1 mL of acetate buffer (pH 5) and 1 mL of 0.05 M NaDDTC solution.[1]

• Prepare a mixture of the disperser and extraction solvents. For example, 1 mL of methanol containing 200 µL of chloroform.[1]

• Rapidly inject this mixture into the sample tube using a syringe. A cloudy solution will form, indicating the dispersion of the extraction solvent.[1]

• Centrifuge the mixture for 5 minutes at approximately 1000-3000 rpm. The fine droplets of the extraction solvent containing the Cu(DDTC)₂ complex will sediment at the bottom of the conical tube.[1]

• Carefully remove the upper aqueous phase with a pipette.

• The sedimented organic phase can be dissolved in a suitable solvent for analysis or allowed to evaporate at room temperature and then reconstituted in a known micro-volume of solvent before measurement.[1]

• Measure the absorbance at 440 nm and quantify using a similarly prepared calibration curve.[5]

Potential Interferences

Several metal ions can also form complexes with DDTC and may interfere with the determination of the target analyte.

• Competitive Complexation: Ions such as cobalt, nickel, bismuth, lead, and cadmium can form extractable complexes, causing positive interference.[5]

• Mitigation Strategies:

  • pH Control: The extraction of different metal-DDTC complexes is pH-dependent. Selective extraction can sometimes be achieved by carefully controlling the pH of the aqueous solution.

  • Masking Agents: The addition of a strong complexing agent like EDTA or cyanide can prevent the reaction of interfering ions with DDTC. For example, EDTA is often used to mask Co, Ni, and Pb when determining copper.[5]

  • Displacement Reactions: The differing stabilities of metal-DDTC complexes can be used for indirect determination, such as using the more stable Hg(II) to displace Cu(II) from its complex.[2]

References

• 1. researchgate.net [researchgate.net]
• 2. Copper and Mercury in Food, Biological and Pharmaceutical Samples: Spectrophotometric Estimation as Cu(DDTC)2 [scirp.org]
• 3. researchgate.net [researchgate.net]
• 4. Flotation and atomic absorption spectrophotometric investigation of molybdenum (Journal Article) | ETDEWEB [osti.gov]
• 5. jcsp.org.pk [jcsp.org.pk]
• 6. Interaction between Diethyldithiocarbamate and Cu(II) on Gold in Non-Cyanide Wastewater - PMC [pmc.ncbi.nlm.nih.gov]
• 7. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 8. researchgate.net [researchgate.net]
• 9. vjol.info.vn [vjol.info.vn]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols: Nickel Diethyldithiocarbamate as a Redox Mediator in Dye-Sensitized Solar Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dye-sensitized solar cells (DSSCs) represent a promising technology for converting solar energy into electricity. A critical component of a DSSC is the redox mediator, which is responsible for regenerating the photo-oxidized dye and transporting charge to the counter electrode. For decades, the iodide/triiodide (I⁻/I₃⁻) redox couple has been the standard. However, its corrosive nature and redox potential, which limits the maximum photovoltage, have driven the search for alternatives. Nickel(II) bis(diethyldithiocarbamate), hereafter referred to as Ni(dtc)₂, has emerged as a potential high-performance redox mediator. This compound is part of the [Ni(IV)(dtc)₃]⁺/Ni(II)(dtc)₂ redox couple, which undergoes a two-electron oxidation from Ni(II) to Ni(IV) during dye regeneration.[1] This multi-electron transfer, combined with a more positive redox potential compared to the I⁻/I₃⁻ couple, offers the potential for higher photovoltages.[1][2]

These application notes provide a comprehensive overview of the use of nickel diethyldithiocarbamate as a redox mediator in DSSCs, including detailed experimental protocols, performance data, and diagrams illustrating the underlying mechanisms and workflows.

Performance Data

The use of nickel diethyldithiocarbamate as a redox mediator has shown promising results in DSSC performance, particularly in achieving higher open-circuit voltages (Voc) compared to the traditional iodide/triiodide mediator. The following table summarizes the key performance parameters of DSSCs employing the [Ni(IV)(dtc)₃]⁺/Ni(II)(dtc)₂ redox couple.

Redox Mediator System	Open-Circuit Voltage (Voc) (mV)	Short-Circuit Current (Jsc) (μA)	Power Conversion Efficiency (η) (%)	Illumination Conditions
Ni(II)(Et₂dtc)₂	800	75 (more than iodide)	8	10,000 lux
Ni(II)(Bu₂dtc)₂	860	100 (more than iodide)	20	4660 lux
Iodide/Triiodide	560	-	-	100 mW/cm²

Note: "Et" denotes an ethyl group and "Bu" denotes a butyl group on the dithiocarbamate ligand. The photocurrent for the nickel complexes is presented as the increase compared to the iodide mediator under the highest irradiance (100 mW/cm²).[3]

Experimental Protocols

Synthesis of Nickel(II) Diethyldithiocarbamate (Ni(dtc)₂)

This protocol is adapted from established methods for synthesizing nickel dithiocarbamate complexes.[4][5][6]

Materials:

• Nickel(II) chloride hexahydrate (NiCl₂·6H₂O)

• Sodium diethyldithiocarbamate trihydrate

• Deionized water

• Ethanol

• Chloroform

• Hexanes

Procedure:

• Prepare an aqueous solution of nickel(II) chloride hexahydrate.

• Prepare a separate aqueous solution of sodium diethyldithiocarbamate.

• Slowly add the sodium diethyldithiocarbamate solution to the nickel(II) chloride solution with constant stirring. A bright green precipitate of Ni(dtc)₂ will form immediately.[4]

• Collect the precipitate by vacuum filtration using a sintered-glass filter.

• Wash the solid with deionized water and then with a small amount of ethanol.

• To purify the product, dissolve the solid in a minimal amount of chloroform.[4]

• Remove any remaining aqueous layer.

• Add hexanes to the chloroform solution to precipitate the purified Ni(dtc)₂.[4]

• Collect the purified product by filtration and dry it under vacuum.

Fabrication of a Dye-Sensitized Solar Cell

This protocol outlines the assembly of a DSSC using a Ni(dtc)₂-based electrolyte.

Materials:

• FTO-coated glass (Fluorine-doped Tin Oxide)

• TiO₂ paste

• N3 dye (cis-bis(isothiocyanato)bis(2,2'-bipyridyl-4,4'-dicarboxylato)ruthenium(II))

• Acetonitrile

• Nickel(II) diethyldithiocarbamate (Ni(dtc)₂)

• An appropriate solvent for the electrolyte (e.g., acetonitrile, dichloromethane)[7][8]

• Platinum-coated counter electrode

• Thermoplastic sealant

Procedure:

• Photoanode Preparation:

  • Clean the FTO glass thoroughly.

  • Deposit a layer of TiO₂ paste onto the conductive side of the FTO glass using a technique such as screen printing or doctor-blading.

  • Sinter the TiO₂-coated FTO glass at high temperatures (e.g., 450-500 °C) to create a mesoporous film.

  • While still warm (around 80-100 °C), immerse the photoanode in a solution of N3 dye in acetonitrile to sensitize the TiO₂ surface.[1]

• Electrolyte Preparation:

  • Dissolve Ni(dtc)₂ in the chosen solvent to the desired concentration (e.g., 0.001 M).[1]

• DSSC Assembly:

  • Place the platinum-coated counter electrode over the dye-sensitized photoanode.

  • Separate the two electrodes with a thin thermoplastic sealant.

  • Heat the assembly to seal the edges, leaving small holes for electrolyte injection.

  • Introduce the Ni(dtc)₂-based electrolyte into the cell through the pre-drilled holes.

  • Seal the holes completely.

Electrochemical Characterization

Standard electrochemical techniques are employed to evaluate the performance of the DSSC.[9][10]

Instrumentation:

• Solar simulator (AM 1.5G)

• Potentiostat/Galvanostat with impedance spectroscopy capabilities

Procedures:

• Current-Voltage (I-V) Measurements:

  • Illuminate the DSSC with the solar simulator.

  • Sweep the voltage from the open-circuit potential to the short-circuit condition and measure the resulting current.

  • From the I-V curve, determine the open-circuit voltage (Voc), short-circuit current density (Jsc), fill factor (FF), and power conversion efficiency (PCE).

• Cyclic Voltammetry (CV):

  • Use a three-electrode setup with the DSSC photoanode as the working electrode, a platinum counter electrode, and a reference electrode.

  • Perform CV scans with and without illumination to study the redox behavior of the Ni(dtc)₂ mediator and the photoelectrochemical response of the cell.[1]

• Electrochemical Impedance Spectroscopy (EIS):

  • Apply a small AC voltage perturbation at different DC biases corresponding to various operating points of the solar cell.

  • Analyze the resulting impedance spectrum to investigate charge transfer resistances at the different interfaces within the DSSC.

Signaling Pathways and Experimental Workflows

To visualize the processes involved, the following diagrams have been generated using the DOT language.

Caption: Charge transfer processes in a DSSC with a Ni(dtc)₂ redox mediator.

Caption: Workflow for the fabrication and testing of a DSSC.

Discussion and Considerations

The use of nickel diethyldithiocarbamate as a redox mediator in DSSCs presents several advantages, most notably the potential for higher open-circuit voltages due to its more positive redox potential compared to the I⁻/I₃⁻ couple.[1][2] The two-electron transfer process is also a significant feature.[1]

However, researchers should be aware of potential challenges. The oxidized form of the mediator, [Ni(IV)(dtc)₃]⁺, has been observed to undergo photodissociation, which can complicate the redox cycle and potentially affect the long-term stability of the device.[3] The choice of solvent can also influence the redox behavior of the Ni(dtc)₂ complex, with different solvents promoting either one-electron or two-electron transfer processes.[7][8] Therefore, optimization of the electrolyte composition is crucial for achieving high-performance and stable DSSCs.

Further research is needed to fully understand and mitigate the photodissociation of the oxidized mediator and to explore the impact of different dithiocarbamate ligands on the overall performance and stability of the DSSC. Despite these challenges, nickel diethyldithiocarbamate remains a promising candidate for the development of next-generation, high-efficiency dye-sensitized solar cells.

References

• 1. researchgate.net [researchgate.net]
• 2. nickel-ii-bis-diethyldithiocarbamate-as-a-redox-mediator-in-dye-sensitized-solar-cells - Ask this paper | Bohrium [bohrium.com]
• 3. researchgate.net [researchgate.net]
• 4. ntrs.nasa.gov [ntrs.nasa.gov]
• 5. ijpsonline.com [ijpsonline.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Solvent dependent spectroscopic and electrochemical studies of nickel (II) diethyldithiocarbamate - American Chemical Society [acs.digitellinc.com]
• 9. profiles.wustl.edu [profiles.wustl.edu]
• 10. motivection.imeirs.org [motivection.imeirs.org]

Application Notes and Protocols: Nickel Dithiocarbamate Complexes in Catalysis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of nickel dithiocarbamate complexes in various catalytic transformations. These complexes have emerged as versatile and cost-effective catalysts for a range of organic reactions and electrochemical processes.

Cross-Coupling Reactions: Synthesis of Thioamides

Nickel dithiocarbamate complexes, in conjunction with a nickel source, have proven effective in catalyzing the cross-coupling of arylboronic acids with methyl dithiocarbamates to furnish thioamides. This methodology offers a valuable alternative to traditional methods that often require expensive noble metal catalysts.[1][2][3]

Data Presentation

Entry	Arylboronic Acid	Methyl Dithiocarbamate	Catalyst System	Yield (%)[1][2][3]
1	Phenylboronic acid	Methyl N,N-dimethyldithiocarbamate	Ni(acac)₂ (5 mol%) / TFP (5 mol%)	85
2	4-Methoxyphenylboronic acid	Methyl N,N-diethyldithiocarbamate	Ni(acac)₂ (5 mol%) / TFP (5 mol%)	78
3	4-Chlorophenylboronic acid	Methyl N-benzyl-N-methyldithiocarbamate	Ni(acac)₂ (5 mol%) / TFP (5 mol%)	65
4	Naphthalene-2-boronic acid	Methyl N,N-dibenzyldithiocarbamate	Ni(acac)₂ (5 mol%) / TFP (5 mol%)	72

TFP = Tris(2-furyl)phosphine

Experimental Protocol

General Procedure for the Nickel-Catalyzed Synthesis of Thioamides:

• To an oven-dried Schlenk tube, add Ni(acac)₂ (0.025 mmol, 5 mol%), tris(2-furyl)phosphine (TFP, 0.025 mmol, 5 mol%), and Cs₂CO₃ (1.5 mmol).

• Evacuate and backfill the tube with argon three times.

• Add the arylboronic acid (0.75 mmol) and the methyl dithiocarbamate (0.5 mmol).

• Add dry 1,4-dioxane (2.0 mL) via syringe.

• Stir the reaction mixture at 100 °C for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and dilute with ethyl acetate (20 mL).

• Wash the organic layer with water (2 x 10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford the desired thioamide.

Catalytic Cycle

Caption: Proposed catalytic cycle for thioamide synthesis.

Cross-Coupling Reactions: Synthesis of Diaryl Sulfides

Nickel-catalyzed C-S cross-coupling reactions provide an efficient route to diaryl sulfides. The use of phenyldithiocarbamates as a sulfur source in combination with a nickel catalyst offers a practical and economical method for this transformation.[4]

Data Presentation

Entry	Iodobenzene	Phenyldithiocarbamate	Catalyst System	Yield (%)[4]
1	Iodobenzene	Phenyl N,N-dimethyldithiocarbamate	NiCl₂ (5 mol%) / 2,2'-bipyridine (10 mol%) / Zn	93
2	4-Iodoanisole	Phenyl N,N-diethyldithiocarbamate	NiCl₂ (5 mol%) / 2,2'-bipyridine (10 mol%) / Zn	85
3	1-Chloro-4-iodobenzene	Phenyl N-benzyl-N-methyldithiocarbamate	NiCl₂ (5 mol%) / 2,2'-bipyridine (10 mol%) / Zn	78
4	2-Iodotoluene	Phenyl N,N-dibenzyldithiocarbamate	NiCl₂ (5 mol%) / 2,2'-bipyridine (10 mol%) / Zn	88

Experimental Protocol

General Procedure for the Nickel-Catalyzed Synthesis of Diaryl Sulfides:

• To a dry Schlenk tube, add NiCl₂ (0.05 mmol, 5 mol%), 2,2'-bipyridine (0.10 mmol, 10 mol%), and zinc powder (1.5 mmol).

• Evacuate and backfill the tube with argon three times.

• Add the iodobenzene (1.0 mmol) and the phenyldithiocarbamate (1.2 mmol).

• Add dry N,N-dimethylformamide (DMF) (3.0 mL) via syringe.

• Stir the reaction mixture at 110 °C for 8-16 hours.

• Monitor the reaction by TLC.

• After completion, cool the mixture to room temperature and pour it into a separatory funnel containing water (20 mL) and ethyl acetate (20 mL).

• Extract the aqueous layer with ethyl acetate (2 x 10 mL).

• Combine the organic layers, wash with brine (15 mL), and dry over anhydrous MgSO₄.

• Filter and concentrate the solvent under reduced pressure.

• Purify the residue by flash column chromatography on silica gel (hexane/ethyl acetate) to obtain the pure diaryl sulfide.

Logical Relationship Diagram

Caption: Workflow for diaryl sulfide synthesis.

Electrocatalysis: Oxygen Evolution Reaction (OER)

Homoleptic Ni(II) dithiocarbamate complexes can serve as efficient pre-catalysts for the electrocatalytic oxygen evolution reaction (OER) in alkaline media. These complexes are immobilized on a conductive support, such as carbon cloth, and undergo in-situ transformation to form the active catalyst, nickel oxyhydroxide (NiOOH).[5]

Data Presentation

Complex	Support	Electrolyte	Overpotential @ 10 mA cm⁻² (mV)[5]
[Ni(L)₂]	Activated Carbon Cloth	1.0 M KOH	330

L = N-methylthiophene-N-4-pyridylmethyl dithiocarbamate

Experimental Protocol

Protocol for Electrode Preparation and OER Electrocatalysis:

A. Electrode Preparation (Drop-Casting Method):

• Prepare a catalyst ink by dispersing 5 mg of the nickel dithiocarbamate complex in a mixture of 480 µL of isopropanol and 480 µL of deionized water.

• Add 40 µL of Nafion solution (5 wt%) to the ink and sonicate for 30 minutes to form a homogeneous suspension.

• Cut a piece of activated carbon cloth (1 cm x 1 cm) to be used as the substrate.

• Drop-cast 20 µL of the catalyst ink onto the surface of the carbon cloth.

• Allow the electrode to dry at room temperature overnight.

B. Electrochemical Measurements:

• Set up a standard three-electrode electrochemical cell containing 1.0 M aqueous KOH as the electrolyte.

• Use the prepared nickel dithiocarbamate-modified carbon cloth as the working electrode, a platinum wire as the counter electrode, and a Ag/AgCl electrode as the reference electrode.

• Perform linear sweep voltammetry (LSV) at a scan rate of 5 mV/s to evaluate the OER activity.

• Record the potential required to achieve a current density of 10 mA cm⁻².

• Conduct chronoamperometry at a constant current density to assess the long-term stability of the catalyst.

Signaling Pathway

Caption: Proposed mechanism for OER catalysis.

Olefin Polymerization

While the use of nickel dithiocarbamate complexes specifically for olefin polymerization is less documented than other nickel catalysts, they can be employed as precursors or components in catalytic systems for this purpose. Generally, late transition metal complexes, including those with sulfur-containing ligands, are of interest for their potential to tolerate functional groups in monomers.[6]

Experimental Protocol (Adapted from a SHOP-type Nickel Catalyst System)

General Procedure for Ethylene Polymerization:

• In a glovebox, charge a high-pressure reactor with the nickel dithiocarbamate complex (e.g., 10 µmol) and a suitable co-catalyst (e.g., methylaluminoxane (MAO), 1000 equivalents) in toluene (100 mL).

• Seal the reactor and remove it from the glovebox.

• Pressurize the reactor with ethylene (e.g., 10 bar).

• Stir the reaction mixture at a controlled temperature (e.g., 50 °C) for a specified time (e.g., 30 minutes).

• Vent the reactor and quench the reaction by adding acidified methanol.

• Collect the polymer by filtration, wash it with methanol, and dry it under vacuum to a constant weight.

• Characterize the polymer for its molecular weight, polydispersity, and branching.

Experimental Workflow

Caption: Workflow for ethylene polymerization.

References

• 1. Elucidation of a Redox-Mediated Reaction Cycle for Nickel-Catalyzed Cross Coupling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Homoleptic Ni(ii) dithiocarbamate complexes as pre-catalysts for the electrocatalytic oxygen evolution reaction - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 6. juniperpublishers.com [juniperpublishers.com]

Technical Notes & Optimization

Technical Support Center: Purification of Crude Nickel Diethyldithiocarbamate

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in the successful purification of crude nickel diethyldithiocarbamate.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the purification of nickel diethyldithiocarbamate in a question-and-answer format.

Problem 1: The final product is a brownish or off-color green powder instead of the expected bright green crystals.

• Possible Cause: This discoloration often indicates the presence of impurities, such as unreacted starting materials or byproducts from the synthesis of the diethyldithiocarbamate ligand. Oxidation of the complex can also lead to a color change.

• Solution: Recrystallization is the most effective method to address this issue. Dissolve the crude product in a minimal amount of a suitable hot solvent, such as ethanol or chloroform.[1] Slow cooling or the gradual addition of a non-solvent like hexanes should yield bright green crystals of higher purity.[1] Ensure the purification process is carried out without undue exposure to strong oxidizing agents.

Problem 2: The yield of the purified product is significantly lower than expected.

• Possible Cause: Low yields can result from incomplete precipitation during the initial synthesis, losses during transfer of the product, or using a recrystallization solvent in which the product is too soluble.

• Solution:

  • Synthesis Optimization: Ensure the correct stoichiometric amounts of reactants are used. Cooling the reaction mixture can often improve the precipitation of the product.[2]

  • Recrystallization Solvent Selection: Choose a solvent system where the nickel diethyldithiocarbamate has high solubility at elevated temperatures but low solubility at room temperature or below. A solvent/non-solvent system (e.g., chloroform/hexanes) can be very effective in maximizing crystal recovery.[1]

  • Careful Handling: Be meticulous during filtration and transfer steps to minimize mechanical losses of the product.

Problem 3: Elemental analysis of the purified product shows a low carbon content.

• Possible Cause: A likely reason for low carbon content is the co-precipitation of inorganic impurities, most commonly unreacted nickel(II) chloride hexahydrate (NiCl₂·6H₂O), with the desired complex.[1]

• Solution: To remove water-soluble impurities like unreacted nickel salts, an aqueous wash of a chloroform solution of the crude product is recommended. Dissolve the crude solid in chloroform and wash it with distilled water in a separatory funnel.[1] The aqueous layer containing the inorganic impurities can then be discarded. The purified product can be recovered by evaporating the chloroform.[1]

Problem 4: The purified product shows multiple spots on a Thin Layer Chromatography (TLC) plate.

• Possible Cause: This indicates the presence of multiple compounds in your sample. These could be unreacted ligand, byproducts, or other metal dithiocarbamate complexes if other metal ions were present as contaminants.[3]

• Solution: Column chromatography is the recommended purification method in this case. A silica gel column can be used to separate the nickel diethyldithiocarbamate from other components. The choice of the mobile phase (eluent) will depend on the polarity of the impurities. A good starting point would be a non-polar solvent system, with the polarity gradually increased to elute the desired green band corresponding to the nickel complex. High-performance liquid chromatography (HPLC) can also be employed for analytical and preparative separations.[4][5]

Frequently Asked Questions (FAQs)

Q1: What is the typical appearance of pure nickel diethyldithiocarbamate?

A1: Pure nickel bis(diethyldithiocarbamate) typically appears as bright green microcrystals.[1]

Q2: What are the most common methods for purifying crude nickel diethyldithiocarbamate?

A2: The most common and effective purification methods are recrystallization and solvent extraction/washing.[1][2] For separating mixtures of dithiocarbamate complexes, column chromatography can be utilized.[4][5]

Q3: What solvents are suitable for the recrystallization of nickel diethyldithiocarbamate?

A3: Chloroform and hot ethanol are commonly used solvents for dissolving the crude product during recrystallization.[1] Hexanes can be used as a non-solvent to induce crystallization from a chloroform solution.[1]

Q4: How can I remove unreacted sodium diethyldithiocarbamate ligand from my crude product?

A4: The sodium salt of the ligand is soluble in water. Washing a solution of the crude product in an organic solvent (like chloroform) with water will effectively remove the unreacted ligand into the aqueous phase.[1][2]

Q5: My synthesis was performed in an aqueous solution. What is the best initial purification step?

A5: After filtering the precipitated crude product, a good first purification step is to dissolve it in a water-immiscible organic solvent like chloroform and then wash this solution with distilled water to remove any water-soluble impurities.[1][2]

Data Presentation

Table 1: Solubility of Nickel Diethyldithiocarbamate in Common Solvents

Solvent	Solubility	Reference
Chloroform	Soluble	[1]
Hot Ethanol	Soluble	[1]
Water	Insoluble	[6]
Petroleum Ether	Sparingly Soluble/Insoluble	[1]

Table 2: Comparison of Purification Methods

Method	Principle	Impurities Removed
Recrystallization	Difference in solubility at different temperatures	Soluble impurities, colored impurities
Solvent Extraction/Washing	Partitioning between two immiscible liquids	Water-soluble impurities (e.g., inorganic salts)
Column Chromatography	Differential adsorption on a stationary phase	Compounds with different polarities

Experimental Protocols

Protocol 1: Purification by Recrystallization from Chloroform/Hexanes

• Transfer the crude, bright green solid of nickel diethyldithiocarbamate to a beaker.

• Add a minimal volume of chloroform (e.g., 50 mL for a few grams of product) and stir until the solid is completely dissolved.[1]

• If any aqueous phase is present, transfer the chloroform solution to a separatory funnel and discard the aqueous layer.[1]

• To the clear green chloroform solution, slowly add hexanes (e.g., 50 mL) while stirring.[1]

• Reduce the solvent volume by rotary evaporation under reduced pressure until bright green crystals form.[1]

• Collect the purified crystals by filtration and air-dry.

Protocol 2: Purification by Aqueous Wash

• Dissolve the crude nickel diethyldithiocarbamate in chloroform (e.g., 50 mL).

• Transfer the solution to a separatory funnel.

• Add an equal volume of distilled water, stopper the funnel, and shake vigorously.

• Allow the layers to separate. The bottom layer will be the green chloroform solution, and the top layer will be the colorless aqueous phase.

• Drain the chloroform layer into a clean flask.

• Discard the aqueous layer.

• Repeat the washing with fresh distilled water two more times.

• Dry the chloroform solution over anhydrous sodium sulfate.

• Filter to remove the drying agent.

• Evaporate the chloroform to obtain the purified solid product.

Visualizations

Caption: Workflow for the purification of crude nickel diethyldithiocarbamate.

Caption: Troubleshooting guide for common purification issues.

References

• 1. ntrs.nasa.gov [ntrs.nasa.gov]
• 2. Nickel diethyldithiocarbamate | 14267-17-5 | Benchchem [benchchem.com]
• 3. US3518171A - Purification of nickel electroplating solutions - Google Patents [patents.google.com]
• 4. academic.oup.com [academic.oup.com]
• 5. discovery.researcher.life [discovery.researcher.life]
• 6. Nickel bis(dimethyldithiocarbamate) - Wikipedia [en.wikipedia.org]

stability of nickel diethyldithiocarbamate in different solvents

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with nickel diethyldithiocarbamate.

Troubleshooting Guide

This guide addresses common issues encountered during experiments involving nickel diethyldithiocarbamate solutions.

Issue	Possible Cause	Recommended Solution
Color of the solution changes over time (e.g., green to yellow/brown).	Degradation of the nickel diethyldithiocarbamate complex. This can be accelerated by exposure to light, air (oxidation), or acidic/basic contaminants. Dithiocarbamates are known to be unstable in acidic conditions.	Prepare fresh solutions before use. Store solutions in the dark and under an inert atmosphere (e.g., nitrogen or argon). Ensure solvents are of high purity and free from acidic or basic impurities.
Precipitate forms in the solution.	The solvent may be inappropriate for the desired concentration, or the complex is degrading to insoluble products. Temperature fluctuations can also affect solubility.	Check the solubility of nickel diethyldithiocarbamate in the chosen solvent. You may need to use a different solvent or a lower concentration. Filter the solution before use if a small amount of precipitate is present, but be aware this may change the effective concentration. Store solutions at a constant temperature.
Inconsistent results in analytical measurements (e.g., UV-Vis, electrochemistry).	This could be due to the instability of the solution, leading to a change in concentration between experiments. The coordinating nature of the solvent can also significantly impact electrochemical measurements.[1][2]	Always use freshly prepared solutions for sensitive experiments. To assess stability, run a time-course experiment monitoring the absorbance at the characteristic λmax. For electrochemical studies, be aware that the solvent choice will influence the redox behavior of the complex.[1][2]
Difficulty dissolving the solid compound.	Nickel diethyldithiocarbamate has varying solubility in different organic solvents. It is generally insoluble in water.	Use a solvent in which the compound is known to be soluble, such as chloroform, dichloromethane, acetone, or dimethylformamide. Gentle warming or sonication may aid dissolution, but be cautious as heat can accelerate degradation.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of nickel diethyldithiocarbamate in different solvents?

• Coordinating Solvents (e.g., Pyridine, DMSO, DMF, Methanol): These solvents can coordinate with the nickel center. In the case of pyridine, it strongly coordinates to the Ni(III) center, which can hinder the oxidation from Ni(II) to Ni(IV).[1][2] This interaction can influence the overall stability of the complex in solution.

• Low-Coordinating Solvents (e.g., Acetonitrile, Acetone, Dichloromethane): In these solvents, the redox behavior is different, and they may offer a different stability profile.[1][2]

For optimal stability, it is recommended to store solutions in a cool, dark place and under an inert atmosphere.

Q2: How should I store solid nickel diethyldithiocarbamate and its solutions?

A2:

• Solid: Store the solid compound in a tightly sealed container in a cool, dark, and dry place.

• Solutions: Solutions should be stored in a tightly sealed container, protected from light (e.g., in an amber vial or wrapped in aluminum foil), and kept in a cool environment. For prolonged storage, refrigeration and storage under an inert atmosphere (e.g., argon or nitrogen) are recommended. It is always best practice to prepare solutions fresh for sensitive applications.

Q3: What are the typical decomposition products of nickel diethyldithiocarbamate?

A3: In solution, the electrolysis of nickel diethyldithiocarbamate can yield the dimer of the ligand, (Et₂NCS₂)₂, and Ni²⁺ ions.[3] The formation of a Ni(III) species has been observed as an intermediate in this process.[3] Under thermal decomposition, it can form various nickel sulfide phases.

Q4: How does pH affect the stability of nickel diethyldithiocarbamate?

A4: The stability of the dithiocarbamate ligand is pH-dependent. In acidic solutions, dithiocarbamates can decompose. Therefore, it is crucial to use neutral and dry solvents to avoid degradation of the nickel complex.

Experimental Protocols

Protocol for Assessing the Stability of Nickel Diethyldithiocarbamate in a Solvent using UV-Vis Spectrophotometry

This protocol allows for the determination of the stability of nickel diethyldithiocarbamate in a chosen solvent over time.

• Preparation of Stock Solution:

  • Accurately weigh a known mass of nickel diethyldithiocarbamate powder.

  • Dissolve the solid in a known volume of the solvent of interest (e.g., acetonitrile, dichloromethane, etc.) to make a stock solution of a suitable concentration (e.g., 1 mM). Ensure the solvent is of high purity (spectroscopic grade is recommended).

• Initial UV-Vis Spectrum (Time = 0):

  • Immediately after preparation, take an aliquot of the stock solution and dilute it to a concentration that gives an absorbance reading within the linear range of the spectrophotometer (typically 0.1 - 1.0 AU).

  • Record the UV-Vis spectrum over a relevant wavelength range (e.g., 250-500 nm).

  • Identify the wavelength of maximum absorbance (λmax). Nickel diethyldithiocarbamate in DMSO has a maximum absorbance at 290 nm.[4]

• Time-Course Measurement:

  • Store the stock solution under the desired conditions (e.g., at room temperature on the benchtop, in a refrigerator, protected from light, etc.).

  • At regular time intervals (e.g., 1, 2, 4, 8, 24, 48 hours), take an aliquot of the stock solution, dilute it in the same manner as the initial measurement, and record the UV-Vis spectrum.

• Data Analysis:

  • For each time point, record the absorbance at the λmax determined in step 2.

  • Plot the absorbance at λmax versus time. A decrease in absorbance over time indicates degradation of the complex.

  • The stability can be quantified by calculating the half-life (t₁/₂) of the compound under the tested conditions.

Visualizations

Caption: Experimental workflow for assessing the stability of nickel diethyldithiocarbamate.

Caption: Factors influencing the stability of nickel diethyldithiocarbamate solutions.

References

• 1. Solvent dependent spectroscopic and electrochemical studies of nickel (II) diethyldithiocarbamate - American Chemical Society [acs.digitellinc.com]
• 2. researchgate.net [researchgate.net]
• 3. Spectro-electrochemistry of diethyldithiocarbamate complexes of Ni(II), Pd(II) and Pt(II) [open.metu.edu.tr]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Controlling the Morphology of NiS Nanoparticles from Ni(Et2dtc)2

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for controlling the morphology of nickel sulfide (NiS) nanoparticles synthesized from the single-source precursor, bis(N,N-diethyldithiocarbamato)nickel(II) (Ni(Et2dtc)2).

Frequently Asked Questions (FAQs)

Q1: What are the key parameters influencing the morphology of NiS nanoparticles synthesized from Ni(Et2dtc)2?

A1: The primary experimental parameters that control the size, shape, and crystalline phase of NiS nanoparticles are the reaction temperature, the concentration of the Ni(Et2dtc)2 precursor, the type of capping agent or solvent used, and the reaction duration.[1][2][3]

Q2: How does reaction temperature affect the crystalline phase of the resulting NiS nanoparticles?

A2: Temperature has a significant impact on the resulting crystalline phase of NiS. For instance, in oleylamine, lower temperatures (e.g., 150 °C) tend to produce the hexagonal α-NiS phase.[1][3] As the temperature is increased, a transition to the rhombohedral β-NiS phase can be observed, with pure β-NiS being formed at higher temperatures (e.g., 280 °C).[1][3]

Q3: What is the role of a capping agent in the synthesis of NiS nanoparticles?

A3: Capping agents, such as oleylamine or hexadecylamine (HDA), play a crucial role in controlling the growth and preventing the agglomeration of nanoparticles. They adsorb to the surface of the growing nanocrystals, influencing their size and shape.[4][5] The choice of capping agent can lead to different morphologies, such as spheres, cubes, triangles, and rods.[2]

Q4: Can the concentration of Ni(Et2dtc)2 be used to control nanoparticle size?

A4: Yes, the precursor concentration can influence the size of the resulting nanoparticles. For example, in the synthesis of α-NiS at 180 °C in oleylamine, lower concentrations (e.g., 5 mM) have been shown to produce smaller nanoparticles (around 100 nm), while higher concentrations (up to 50 mM) can lead to larger particles (around 150 nm).[1][3]

Q5: Is it possible to obtain different phases of nickel sulfide, such as Ni3S4 or NiS2, from Ni(Et2dtc)2?

A5: Yes, under certain conditions, other nickel sulfide phases can be formed. For example, at low temperatures (150–180 °C) and a low precursor concentration (5 mM), mixtures of α-NiS and Ni3S4 can result.[1][3] At higher concentrations (e.g., 20 mM), the metastable NiS2 phase may be formed.[1][3]

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Undesired Crystalline Phase (e.g., obtaining β-NiS instead of α-NiS)	Reaction temperature is too high.	Lower the reaction temperature. For the synthesis of α-NiS in oleylamine, temperatures around 150-180 °C are often effective.[1][3]
Broad Particle Size Distribution	Inconsistent nucleation and growth rates.	Ensure rapid injection of the precursor into the hot solvent to promote homogeneous nucleation. Maintain a stable and uniform reaction temperature.
Nanoparticle Agglomeration	Ineffective capping agent or insufficient amount.	Use a suitable capping agent like oleylamine or hexadecylamine.[4][5] Ensure the concentration of the capping agent is sufficient to stabilize the nanoparticles.
Mixed Phases of Nickel Sulfide (e.g., α-NiS and Ni3S4)	Reaction conditions (temperature and concentration) are in a transition region.	Adjust the temperature and/or precursor concentration. To favor pure α-NiS, slightly higher temperatures or specific concentration ranges may be necessary. For instance, increasing the temperature above 180°C can reduce the formation of Ni3S4.[1]
Unexpected Nanoparticle Morphology	The choice of capping agent or solvent is influencing crystal growth anisotropically.	Experiment with different capping agents or solvents. The interaction of the solvent/capping agent with different crystal facets can be leveraged to control the final shape.[2]
Low Yield of Nanoparticles	Incomplete decomposition of the precursor.	Increase the reaction time or temperature to ensure the complete thermal decomposition of the Ni(Et2dtc)2.

Quantitative Data Summary

Table 1: Effect of Temperature on NiS Nanoparticle Phase (in Oleylamine)

Temperature (°C)	Precursor Concentration (mM)	Resulting Phase(s)	Average Particle Size (nm)
150	5	α-NiS	38.0
180	5	α-NiS	105.3
230	5	α-NiS	37.9
260	5	β-NiS (major), α-NiS (minor)	Larger, agglomerated
280	5	β-NiS	Larger, agglomerated

Data synthesized from Roffey et al., Nanoscale, 2016.[6]

Table 2: Effect of Precursor Concentration on α-NiS Nanoparticle Size (at 180 °C in Oleylamine)

Precursor Concentration (mM)	Resulting Phase	Average Particle Size (nm)
5	α-NiS	~100
10	α-NiS	Larger than at 5 mM
20	α-NiS	Larger than at 5 mM
40	α-NiS	~150
50	α-NiS	~150

Data synthesized from Roffey et al., Nanoscale, 2016.[1][6]

Experimental Protocols

Detailed Methodology for the Synthesis of α-NiS Nanoparticles

This protocol is based on the thermal decomposition of Ni(Et2dtc)2 in a high-boiling point solvent.

Materials:

• Bis(N,N-diethyldithiocarbamato)nickel(II) (Ni(Et2dtc)2)

• Oleylamine (technical grade, 70%)

• Methanol (anhydrous)

• Toluene (anhydrous)

• Three-neck round-bottom flask

• Condenser

• Thermocouple

• Heating mantle with magnetic stirrer

• Schlenk line or inert gas (Argon or Nitrogen) supply

• Centrifuge and centrifuge tubes

Procedure:

• Setup: Assemble the three-neck flask with a condenser, thermocouple, and a rubber septum for inert gas inlet/outlet. The setup should be connected to a Schlenk line to ensure an inert atmosphere.

• Solvent Degassing: Add a desired volume of oleylamine to the flask. Heat the solvent to 100-120 °C under vacuum for 1-2 hours to remove water and other volatile impurities. After degassing, switch to an inert gas atmosphere.

• Precursor Solution Preparation: In a separate vial and under an inert atmosphere, dissolve a calculated amount of Ni(Et2dtc)2 in a small amount of anhydrous toluene to achieve the desired molar concentration in the final reaction mixture.

• Reaction: Heat the degassed oleylamine to the desired reaction temperature (e.g., 180 °C for α-NiS). Once the temperature is stable, rapidly inject the Ni(Et2dtc)2 solution into the hot oleylamine with vigorous stirring.

• Growth: Allow the reaction to proceed at the set temperature for a specific duration (e.g., 1 hour). The solution will typically change color, indicating the formation of nanoparticles.

• Isolation and Purification:

  • After the reaction is complete, cool the flask to room temperature.

  • Add an excess of methanol to the reaction mixture to precipitate the nanoparticles.

  • Centrifuge the mixture to collect the nanoparticles.

  • Discard the supernatant and re-disperse the nanoparticle pellet in a small amount of toluene.

  • Repeat the precipitation with methanol and centrifugation process at least two more times to remove excess capping agent and byproducts.

• Drying: After the final wash, dry the nanoparticle powder under vacuum.

Visualizations

Caption: A flowchart of the experimental workflow for synthesizing NiS nanoparticles.

Caption: A diagram illustrating the logical relationships for controlling NiS nanoparticle morphology.

References

• 1. Phase control during the synthesis of nickel sulfide nanoparticles from dithiocarbamate precursors - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. Phase control during the synthesis of nickel sulfide nanoparticles from dithiocarbamate precursors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. chalcogen.ro [chalcogen.ro]
• 6. Phase control during the synthesis of nickel sulfide nanoparticles from dithiocarbamate precursors - Nanoscale (RSC Publishing) DOI:10.1039/C6NR00053C [pubs.rsc.org]

Technical Support Center: Nickel Sulfide Phase Formation

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with nickel sulfide synthesis. The following information addresses common issues related to controlling the crystalline phase of nickel sulfide by adjusting the reaction temperature.

Frequently Asked Questions (FAQs)

Q1: Which nickel sulfide phases can be formed by controlling the temperature?

A1: Temperature is a critical parameter in determining the crystalline phase of nickel sulfide. By adjusting the synthesis temperature, various phases can be selectively obtained, including hexagonal α-NiS, rhombohedral β-NiS, cubic Ni3S4, and cubic NiS2.[1][2][3][4][5] Generally, at lower temperatures, metastable phases like α-NiS or Ni3S4 are often formed, while higher temperatures favor the formation of the thermodynamically stable β-NiS phase.[1][2]

Q2: What is the typical temperature range for synthesizing specific nickel sulfide phases?

A2: The precise temperature for obtaining a pure phase can depend on other experimental parameters such as the precursors, solvent, and concentration. However, general trends have been reported. For instance, in certain solvothermal methods using dithiocarbamate precursors, pure α-NiS can be formed at temperatures as low as 150°C, while pure β-NiS is produced at 280°C.[1] In other systems, a progression from Ni3S4 to α-NiS and then to β-NiS is observed as the temperature is increased.[2]

Q3: Does the precursor concentration affect the final nickel sulfide phase at a given temperature?

A3: Precursor concentration can influence the resulting nickel sulfide phase, although in some cases, its effect is more on particle size than on the crystalline phase. For example, in one study, varying the concentration of a nickel dithiocarbamate precursor at 180°C consistently produced α-NiS, but the particle size increased with higher concentrations.[1] However, in other systems, particularly when additives are used, concentration changes can lead to the formation of different phases like mixtures of α-NiS and Ni3S4, or even NiS2.[1]

Q4: Can additives alter the temperature-dependent phase formation?

A4: Yes, additives can significantly impact the phase formation at a given temperature. For instance, the addition of tetra-iso-butyl thiuram disulfide to a decomposition mixture was found to stabilize the metastable α-NiS phase at higher temperatures (230°C and above), where β-NiS would typically be expected.[1]

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Obtained a mixture of α-NiS and β-NiS phases.	The reaction temperature may be in the transition range between the two phases.	For pure α-NiS, try decreasing the temperature. For pure β-NiS, increase the temperature.[1] Consider increasing the reaction time to allow for complete phase transformation to the more stable phase at that temperature.
Formation of undesired Ni3S4 or NiS2 phases.	The precursor concentration or the nickel-to-sulfur ratio may be incorrect for the target phase at the chosen temperature. The reaction temperature might be too low.	Adjust the precursor concentrations.[1] In some systems, increasing the sulfur to nickel precursor ratio can favor the formation of more sulfur-rich phases.[2] Increase the reaction temperature, as Ni3S4 can disproportionate at higher temperatures.[2]
Inconsistent results between batches.	Variations in heating rate, temperature control, or precursor purity.	Ensure a consistent and controlled heating ramp rate. Calibrate the temperature controller of your reaction setup. Use precursors from the same batch or with certified purity.
Amorphous product obtained.	The reaction temperature is too low for crystallization to occur.	Increase the reaction temperature to provide sufficient energy for nucleation and crystal growth.[1]

Quantitative Data Summary

The following table summarizes the effect of temperature on nickel sulfide phase formation from a study using the decomposition of a nickel bis(dithiocarbamate) precursor.[1]

Temperature (°C)	Resulting Nickel Sulfide Phase(s)
150	Pure α-NiS
180	Pure α-NiS
230	Mixture of α-NiS and β-NiS
260	Majority β-NiS with a small α-NiS impurity
280	Pure β-NiS

Experimental Protocols

Synthesis of α-NiS and β-NiS Nanoparticles via Decomposition of a Single-Source Precursor [1]

This protocol describes a method for synthesizing phase-pure α-NiS and β-NiS nanoparticles by varying the decomposition temperature of a nickel(II) bis(di-iso-butyl dithiocarbamate) precursor in oleylamine.

Materials:

• Nickel(II) bis(di-iso-butyl dithiocarbamate)

• Oleylamine

• Standard glassware for air-free synthesis (e.g., Schlenk line, three-neck flask)

• Heating mantle with temperature controller

• Centrifuge

Procedure for α-NiS Synthesis:

• In a three-neck flask under an inert atmosphere, prepare a 5 mM solution of nickel(II) bis(di-iso-butyl dithiocarbamate) in oleylamine.

• Heat the solution to 150°C and maintain this temperature for a specified reaction time (e.g., 1 hour).

• After the reaction is complete, cool the mixture to room temperature.

• Precipitate the nanoparticles by adding a non-solvent like ethanol and centrifuge to collect the product.

• Wash the collected nanoparticles multiple times with ethanol to remove any unreacted precursors and solvent.

• Dry the final product under vacuum.

Procedure for β-NiS Synthesis:

• Follow the same initial setup as for the α-NiS synthesis.

• Heat the solution to 280°C and maintain this temperature for the desired reaction time.

• Follow the same cooling, precipitation, washing, and drying steps as outlined for the α-NiS synthesis.

Visualizations

Caption: Temperature-dependent phase formation of nickel sulfide.

Caption: Troubleshooting workflow for nickel sulfide phase control.

References

• 1. Phase control during the synthesis of nickel sulfide nanoparticles from dithiocarbamate precursors - Nanoscale (RSC Publishing) DOI:10.1039/C6NR00053C [pubs.rsc.org]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. worldscientific.com [worldscientific.com]
• 4. worldscientific.com [worldscientific.com]
• 5. researchgate.net [researchgate.net]

influence of precursor concentration on nanoparticle size

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues related to the influence of precursor concentration on nanoparticle size during synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the expected effect of increasing precursor concentration on the final nanoparticle size?

The relationship between precursor concentration and nanoparticle size can be complex and is not always linear.[1][2][3][4] Several outcomes are possible:

• Increased Size: In many cases, a higher precursor concentration leads to larger nanoparticles.[5][6][7] This is often attributed to an increased availability of growth species (monomers) in the reaction, promoting particle growth over nucleation.[3]

• Decreased Size: Conversely, some studies report that increasing precursor concentration can result in smaller nanoparticles.[8] This can occur if the higher concentration leads to a burst of nucleation, creating a large number of small nuclei that then have limited precursor material available for subsequent growth.[8]

• Non-monotonic Trend: A more complex relationship is also observed where the nanoparticle size initially increases with precursor concentration, reaches a maximum, and then decreases.[1][2][3][4] This behavior is often linked to the critical role of surfactants and the ratio of surfactant to precursor.[1][2][3][4]

Q2: Why am I getting inconsistent nanoparticle sizes even when I keep the precursor concentration constant?

Inconsistencies in nanoparticle size, despite a constant precursor concentration, can arise from several factors:

• Reaction Temperature: Temperature plays a crucial role in both nucleation and growth kinetics. Higher temperatures can increase the reaction rate, leading to the rapid consumption of precursors and potentially smaller nanoparticles.[9] Inconsistent temperature control can, therefore, lead to variations in size.

• pH of the Reaction Medium: The pH can significantly influence the surface charge of nanoparticles and the effectiveness of stabilizing agents, thereby affecting their stability and final size.[5]

• Mixing and Stirring Rate: Inadequate or inconsistent mixing can lead to localized variations in precursor concentration, resulting in a broad size distribution or batch-to-batch variability.

• Purity of Reagents: Impurities in precursors, solvents, or stabilizing agents can act as nucleation sites or interfere with crystal growth, leading to unpredictable results.

Q3: How does the concentration of the reducing agent relative to the precursor affect nanoparticle size?

The ratio of the reducing agent to the precursor is a critical parameter. A higher concentration of the reducing agent can lead to a faster reduction of the precursor to atomic species. This can result in a higher nucleation rate and the formation of smaller nanoparticles. Conversely, a lower concentration of the reducing agent may favor slower nucleation and more controlled growth, leading to larger particles.

Q4: Can the type of precursor salt influence the final nanoparticle size?

Yes, the choice of precursor salt can impact the resulting nanoparticle size. Different salts of the same metal can have varying reactivity and reduction potentials, which can alter the kinetics of nanoparticle formation. For instance, the counter-ion in the salt can influence the ionic strength of the solution and interact with stabilizing agents, thereby affecting nucleation and growth.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Nanoparticle size is too large.	Low Nucleation Rate: The rate of nucleation is significantly slower than the rate of particle growth.	- Increase the precursor concentration to promote a higher degree of supersaturation and induce more nucleation events. - Increase the reaction temperature to accelerate the reduction and nucleation rates. - Use a stronger reducing agent or increase its concentration.
Nanoparticle size is too small.	High Nucleation Rate: A burst of nucleation consumes the precursor, leaving little for subsequent particle growth.	- Decrease the precursor concentration to favor growth over nucleation. - Lower the reaction temperature to slow down the nucleation rate. - Decrease the concentration of the reducing agent.
Broad nanoparticle size distribution (polydispersity).	Inhomogeneous Nucleation: Nucleation events occur over an extended period, leading to particles at different growth stages.	- Ensure rapid and uniform mixing of reactants to achieve homogeneous supersaturation. - Control the reaction temperature precisely to ensure a single, short nucleation event. - Optimize the surfactant-to-precursor ratio to effectively stabilize newly formed nuclei and prevent aggregation.
Inconsistent results between batches.	Variation in Experimental Parameters: Slight variations in temperature, pH, mixing speed, or reagent purity between batches.	- Standardize all experimental parameters meticulously. - Use fresh, high-purity reagents for each synthesis. - Calibrate all equipment (e.g., hot plates, pH meters) regularly.
Nanoparticle aggregation.	Insufficient Stabilization: The concentration or effectiveness of the capping agent is inadequate to prevent agglomeration.	- Increase the concentration of the capping agent or surfactant. - Choose a capping agent that has a strong affinity for the nanoparticle surface under the given reaction conditions. - Adjust the pH to enhance the electrostatic repulsion between particles.

Data Presentation

Table 1: Effect of Precursor Concentration on Silver Selenide (Ag₂Se) Nanoparticle Size [5]

AgNO₃:Se Precursor Ratio	Average Nanoparticle Size (nm)
1:1	1.92
1:2	4.44
2:1	5.30
1:10	23.58

Table 2: Effect of Precursor (Iron Oleate) Amount on Iron Oxide Nanoparticle Size [3]

Amount of Precursor (mmol)	Average Nanoparticle Size (nm)
0.6	6 ± 0.9
1.0	8 ± 1.0
1.5	11 ± 1.2
2.0	13 ± 1.1
3.0	10 ± 1.3
4.0	7 ± 1.1

Table 3: Effect of Precursor (Ce(NO₃)₃·6H₂O) Concentration on CeₓSn₁₋ₓO₂ Nanoparticle Size [6][7]

Molar Ratio (x) of Ce(NO₃)₃·6H₂O	Average Nanoparticle Size (nm)
0.00	6
0.20	9
0.40	12
0.60	15
0.80	18
1.00	21

Experimental Protocols

1. Synthesis of Starch-Capped Silver Selenide (Ag₂Se) Nanoparticles [5]

• Materials: Silver nitrate (AgNO₃), Selenium powder (Se), Starch, Sodium borohydride (NaBH₄), Deionized water.

• Procedure:

  • Prepare aqueous solutions of AgNO₃ and Se with varying molar ratios (1:1, 1:2, 2:1, 1:10).

  • Add a starch solution (capping agent) to the selenium solution and stir.

  • Add the AgNO₃ solution to the selenium-starch mixture and stir.

  • Introduce NaBH₄ solution (reducing agent) to the mixture to initiate nanoparticle formation.

  • Continue stirring at room temperature.

  • The resulting nanoparticles are characterized using techniques such as UV-Vis spectroscopy, TEM, and XRD.

2. Synthesis of Iron Oxide Nanoparticles via Thermal Decomposition [3]

• Materials: Iron(III) oleate, Oleic acid, Oleylamine, 1-octadecene.

• Procedure:

  • Mix varying amounts of iron oleate precursor (0.6 to 4 mmol) with oleic acid, oleylamine, and 1-octadecene in a reaction flask.

  • Heat the mixture to a specific temperature (e.g., 320 °C) under a nitrogen atmosphere with constant stirring.

  • Maintain the reaction temperature for a set duration to allow for nanoparticle nucleation and growth.

  • Cool the reaction mixture to room temperature.

  • Purify the nanoparticles by precipitation with ethanol and subsequent centrifugation.

  • Characterize the size and morphology of the nanoparticles using TEM.

3. Synthesis of CeₓSn₁₋ₓO₂ Nanoparticles via Thermal Treatment [6][7]

• Materials: Cerium(III) nitrate hexahydrate (Ce(NO₃)₃·6H₂O), Tin(II) chloride dihydrate (SnCl₂·2H₂O), Polyvinylpyrrolidone (PVP), Deionized water.

• Procedure:

  • Dissolve PVP (capping agent) in deionized water with stirring at 70 °C.

  • Dissolve varying molar amounts of Ce(NO₃)₃·6H₂O and SnCl₂·2H₂O in the PVP solution to achieve the desired Ce to Sn ratio.

  • Dry the resulting solution in an oven at 80 °C.

  • Calcine the dried powder at a high temperature (e.g., 650 °C) to form the CeₓSn₁₋ₓO₂ nanoparticles.

  • Characterize the nanoparticles using TEM and XRD to determine their size and crystal structure.

Visualizations

Caption: Logical relationship of precursor concentration to nanoparticle size.

Caption: Troubleshooting workflow for inconsistent nanoparticle size.

References

• 1. Effect of precursor concentration on size evolution of iron oxide nanoparticles - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 2. researchportal.bath.ac.uk [researchportal.bath.ac.uk]
• 3. Effect of precursor concentration on size evolution of iron oxide nanoparticles - CrystEngComm (RSC Publishing) DOI:10.1039/C7CE01406F [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. chalcogen.ro [chalcogen.ro]
• 6. mdpi.com [mdpi.com]
• 7. The Effect of Precursor Concentration on the Particle Size, Crystal Size, and Optical Energy Gap of CexSn1−xO2 Nanofabrication - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. ukm.my [ukm.my]

Technical Support Center: Electrochemical Measurements of Ni(Et₂dtc)₂

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the electrochemical analysis of Bis(diethyldithiocarbamato)nickel(II), Ni(Et₂dtc)₂.

Frequently Asked Questions (FAQs) & Troubleshooting

Why am I observing a one-electron oxidation instead of the expected two-electron process for Ni(Et₂dtc)₂?

The redox behavior of Ni(Et₂dtc)₂ is highly dependent on the solvent used in the experiment.[1][2][3] A single two-electron oxidation wave from Ni(II) to Ni(IV) is typically observed in non-coordinating or weakly coordinating solvents like acetonitrile (MeCN) and acetone.[1][2][3] In contrast, stronger coordinating solvents such as methanol (MeOH), N,N-dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and pyridine tend to stabilize the Ni(III) intermediate, resulting in a one-electron oxidation process.[1][2][3] Pyridine, in particular, strongly coordinates to the Ni(III) center, hindering the oxidation to Ni(IV).[2][3]

My cyclic voltammogram shows irreversible peaks. Is this normal?

Yes, it is common to observe irreversible or quasi-reversible redox processes for Ni(Et₂dtc)₂. The oxidation of Ni(II) can be irreversible, and the stability of the resulting species, such as the Ni(III) intermediate, can be influenced by the solvent and scan rate.[1][4][5] For instance, the oxidation of Ni(II) dithiocarbamate complexes can be an irreversible process.[6] The reduction of the complex can also be unstable.[6]

I am seeing unexpected peaks in my voltammogram. What could be the cause?

Unexpected peaks in a cyclic voltammogram can arise from several sources:

• Solvent or Electrolyte Decomposition: The scanning potential might be exceeding the potential window of your solvent or supporting electrolyte, causing them to decompose and produce a peak.[7][8] Running a background scan of the solvent and electrolyte without the analyte can help identify these peaks.[7]

• Impurities: Impurities in your Ni(Et₂dtc)₂ sample, solvent, or electrolyte can introduce extraneous redox signals. Ensure high purity of all components.

• Ligand Oxidation: The dithiocarbamate ligand itself can be oxidized, which might contribute to the observed peaks.[6][9]

The peak currents in my measurements are inconsistent or decreasing with subsequent cycles. What should I do?

Decreasing peak currents over multiple cycles often suggest electrode fouling or passivation.[10] This can happen if the products of the electrochemical reaction are insoluble and adsorb onto the electrode surface, blocking further electron transfer. To address this, you can try:

• Cleaning the Electrode: Polish the working electrode between experiments. For a glassy carbon electrode, polishing with an alumina slurry is a common procedure.[5]

• Using a Different Solvent: The solubility of the complex and its oxidized/reduced forms can vary significantly with the solvent.

• Adjusting the Scan Rate: A faster scan rate might outpace the rate of the passivating reaction.

My reference electrode seems to be unstable. How can I check and fix this?

An unstable reference electrode can cause significant drift and distortion in your voltammograms. Common issues include:

• Blocked Frit: The porous frit of the reference electrode can become clogged, impeding proper ionic contact with the solution.[7]

• Air Bubbles: An air bubble trapped at the tip of the reference electrode can disrupt the electrical connection.[7]

• Contamination: The filling solution of the reference electrode might be contaminated.

To troubleshoot, you can try using the reference electrode as a quasi-reference electrode to see if a stable response is obtained.[7] If the problem persists, consider replacing the reference electrode or its filling solution.

Data Presentation

Table 1: Influence of Solvent on the Oxidation of Ni(Et₂dtc)₂

Solvent	Coordinating Ability	Observed Redox Process	Key Observations
Dichloromethane (DCM)	Non-coordinating	Two distinct 1e⁻ oxidations	Allows for the oxidation to Ni(IV).[2][3]
Acetonitrile (MeCN)	Weakly coordinating	Single 2e⁻ oxidation	Facilitates a direct Ni(II) to Ni(IV) transition.[1][2][3]
Acetone	Weakly coordinating	Single 2e⁻ oxidation	Similar behavior to acetonitrile.[1][2][3]
Methanol (MeOH)	Coordinating	Intermediate 1e⁻/2e⁻ behavior	Shows characteristics of both one- and two-electron transfer.[1][3]
Dimethylformamide (DMF)	Coordinating	Intermediate 1e⁻/2e⁻ behavior	Stabilizes the Ni(III) intermediate to some extent.[1][3]
Dimethyl Sulfoxide (DMSO)	Coordinating	Intermediate 1e⁻/2e⁻ behavior	Exhibits behavior between a one- and two-electron transfer.[1][3]
Pyridine	Strongly coordinating	Single 1e⁻ oxidation	Strongly coordinates to and stabilizes the Ni(III) intermediate, hindering further oxidation.[1][2][3]

Experimental Protocols

General Protocol for Cyclic Voltammetry of Ni(Et₂dtc)₂

This protocol provides a general guideline. Specific parameters may need to be optimized for your experimental setup.

• Preparation of the Solution:

  • Dissolve the Ni(Et₂dtc)₂ sample in the chosen solvent (e.g., acetonitrile) to a concentration of approximately 1 mM.

  • Add a supporting electrolyte, such as 0.1 M tetrabutylammonium hexafluorophosphate (TBAPF₆), to the solution.

  • Degas the solution with an inert gas (e.g., argon or nitrogen) for at least 15 minutes to remove dissolved oxygen.[5]

• Electrochemical Cell Setup:

  • Use a standard three-electrode cell.

  • Working Electrode: A glassy carbon electrode is commonly used.[5] Ensure it is polished and clean before each experiment.

  • Reference Electrode: An Ag/AgCl or a silver wire pseudo-reference electrode can be used.[4][5]

  • Counter Electrode: A platinum wire or foil is a suitable counter electrode.[5]

• Data Acquisition:

  • Connect the electrodes to a potentiostat.

  • Maintain an inert atmosphere over the solution during the experiment.

  • Set the potential window to scan the region of interest for the Ni(Et₂dtc)₂ redox events.

  • Perform a background scan of the solvent and electrolyte first to identify any interfering signals.

  • Record the cyclic voltammogram of the Ni(Et₂dtc)₂ solution at a specific scan rate (e.g., 100 mV/s). Varying the scan rate can provide insights into the kinetics of the electron transfer process.[1]

Visualizations

Caption: Troubleshooting workflow for Ni(Et₂dtc)₂ electrochemical measurements.

Caption: Solvent-dependent redox pathways of Ni(Et₂dtc)₂.

References

• 1. Role of Solvent Coordination in the Multi-electron Redox Cycle of Nickel Diethyldithiocarbamate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Solvent dependent spectroscopic and electrochemical studies of nickel (II) diethyldithiocarbamate - American Chemical Society [acs.digitellinc.com]
• 4. Spectro-electrochemistry of diethyldithiocarbamate complexes of Ni(II), Pd(II) and Pt(II) [open.metu.edu.tr]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. ossila.com [ossila.com]
• 8. chemrxiv.org [chemrxiv.org]
• 9. electrochemistry-and-redox-behaviour-of-transition-metal-dithiocarbamates - Ask this paper | Bohrium [bohrium.com]
• 10. Reddit - The heart of the internet [reddit.com]

Technical Support Center: Synthesis of Nickel Diethyldithiocarbamate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of nickel diethyldithiocarbamate.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis, offering potential causes and solutions in a question-and-answer format.

Issue 1: The final product is a different color than the expected bright green.

• Question: My final product is a brownish or reddish-violet solid instead of the expected bright green nickel diethyldithiocarbamate. What could be the cause?

• Answer: An unexpected color can indicate the presence of impurities or the formation of a different complex.

  • Brownish tint: This may suggest the presence of unreacted sodium diethyldithiocarbamate or decomposition of the ligand.[1] Ensure the complete reaction of the starting materials and avoid excessive heat during the synthesis and drying process.

  • Red-violet crystals: In some solvent systems, like when refluxing in certain alcohols and then cooling, a red-violet crystalline form can precipitate.[1] This may be a different polymorph or a solvated complex. The bright green microcrystals are typically formed immediately upon mixing aqueous solutions of nickel(II) chloride and sodium diethyldithiocarbamate.[1]

Issue 2: The yield of the reaction is significantly lower than expected.

• Question: I am consistently getting a low yield of nickel diethyldithiocarbamate. What are the potential reasons and how can I improve it?

• Answer: Low yields can result from several factors throughout the experimental process.

  • Incomplete reaction: Ensure the stoichiometric amounts of reactants are correct.[2] The order of addition of reagents (amine, base, carbon disulfide) for the ligand synthesis generally does not affect the final product, but proper stoichiometry is crucial.[2]

  • Loss during workup: The product can be lost during filtration and washing steps. Use cold solvents for washing to minimize dissolution of the product.[2]

  • Side reactions: The dithiocarbamate ligand can be unstable, especially if it's an ammonium salt, which is sensitive to air and temperature.[2][3] Using a stable sodium or potassium salt of the dithiocarbamate is recommended.[2]

  • Precipitation of unreacted NiCl₂·6H₂O: Low carbon elemental analysis results might indicate the co-precipitation of unreacted nickel chloride.[1] Proper washing is essential to remove such impurities.

Issue 3: The product appears to be contaminated with other substances.

• Question: My nickel diethyldithiocarbamate seems impure. What are the likely contaminants and how can I purify it?

• Answer: Common impurities include unreacted starting materials, byproducts from the ligand synthesis, and other metal complexes.

  • Unreacted Sodium Diethyldithiocarbamate: This can be removed by thoroughly washing the product with water, in which the sodium salt is soluble, while the nickel complex is not.

  • Unreacted Nickel Chloride: Washing with water is also effective in removing this impurity.[1]

  • Other Metal Impurities: If the nickel salt used contains other metal ions (e.g., zinc, copper, iron), these can also form dithiocarbamate complexes.[4] Using high-purity starting materials is crucial. Purification can be achieved by recrystallization.

  • Organic Byproducts: Byproducts from the synthesis of the diethyldithiocarbamate ligand can be present. Washing with a suitable organic solvent like diethyl ether or petroleum ether can help remove these.[1][2][3]

Frequently Asked Questions (FAQs)

Q1: What is the general procedure for synthesizing nickel diethyldithiocarbamate?

A1: The synthesis typically involves the reaction of a nickel(II) salt with a diethyldithiocarbamate salt. A common method is to mix an aqueous solution of nickel(II) chloride hexahydrate with an aqueous solution of sodium diethyldithiocarbamate.[1][5] The bright green precipitate of nickel diethyldithiocarbamate forms immediately and can be collected by filtration.[1]

Q2: How can I prepare the sodium diethyldithiocarbamate ligand?

A2: Sodium diethyldithiocarbamate is synthesized by reacting diethylamine with carbon disulfide in the presence of a base like sodium hydroxide.[6] The reaction is typically carried out at a low temperature (e.g., in an ice bath) to avoid decomposition.[6]

Q3: What are the key characterization techniques for nickel diethyldithiocarbamate?

A3: The product is typically characterized by a combination of spectroscopic and analytical methods:

• Infrared (IR) Spectroscopy: To confirm the presence of the dithiocarbamate ligand and its coordination to the nickel ion.[6]

• UV-Visible Spectroscopy: To study the electronic transitions of the complex.[6]

• Elemental Analysis: To determine the elemental composition (C, H, N, S, Ni) and confirm the stoichiometry of the complex.[6]

• X-ray Crystallography: To determine the solid-state structure, which is typically square planar for nickel(II) diethyldithiocarbamate.[5][7]

Q4: What are the common solvents for recrystallization of nickel diethyldithiocarbamate?

A4: Recrystallization can be performed to obtain a purer product. Common solvent systems include:

• Hot ethanol[1]

• Chloroform and hexanes[1]

• Dissolving in a minimal amount of a solvent like chloroform or dichloromethane followed by the addition of a less polar solvent like hexanes or n-heptane to induce precipitation.[1]

Data Presentation

Table 1: Troubleshooting Guide for Nickel Diethyldithiocarbamate Synthesis

Issue	Observation	Potential Cause(s)	Recommended Solution(s)
Incorrect Product Color	Brownish solid	- Unreacted/decomposed ligand- Oxidation	- Ensure complete reaction- Avoid excessive heat- Use an inert atmosphere for sensitive reactions
Red-violet crystals	Formation of a different polymorph or solvate	Change recrystallization solvent or conditions
Low Yield	Product mass is significantly below theoretical	- Incomplete reaction- Product loss during workup- Ligand instability	- Verify stoichiometry- Use cold washing solvents- Use stable dithiocarbamate salts (Na or K)
Product Impurity	Contaminated appearance, poor analytical data	- Unreacted starting materials- Byproducts- Other metal contaminants	- Thoroughly wash with water and organic solvents- Recrystallize the product- Use high-purity starting materials

Experimental Protocols

Protocol 1: Synthesis of Sodium Diethyldithiocarbamate

• In a flask cooled in an ice bath, dissolve sodium hydroxide in cold water.

• Slowly add diethylamine to the cold sodium hydroxide solution with stirring.

• Continue cooling and stirring, and add carbon disulfide dropwise.

• Stir the mixture in the ice bath for 2-4 hours.

• The resulting precipitate of sodium diethyldithiocarbamate can be filtered, washed with a cold solvent like ethanol or diethyl ether, and dried.[2][6]

Protocol 2: Synthesis of Nickel Diethyldithiocarbamate

• Prepare an aqueous solution of nickel(II) chloride hexahydrate.

• Prepare an aqueous solution of sodium diethyldithiocarbamate.

• Slowly add the sodium diethyldithiocarbamate solution to the nickel(II) chloride solution with constant stirring.

• A bright green precipitate of nickel diethyldithiocarbamate will form immediately.[1]

• Collect the precipitate by filtration.

• Wash the precipitate thoroughly with water to remove any unreacted salts.

• Wash with a solvent like ethanol or diethyl ether to remove organic impurities.[2]

• Dry the final product, for instance, in a desiccator over silica gel.[2]

Protocol 3: Purification by Recrystallization

• Transfer the crude nickel diethyldithiocarbamate to a beaker.

• Dissolve the solid in a minimal amount of a suitable solvent, such as chloroform or hot ethanol.[1]

• If using a solvent mixture, add a second solvent in which the product is less soluble (e.g., hexanes or n-heptane) until the solution becomes slightly turbid.[1]

• Allow the solution to cool slowly to room temperature, and then further cool in an ice bath to promote crystallization.

• Collect the purified crystals by filtration.

• Wash the crystals with a small amount of cold solvent and dry them.

Visualizations

Caption: Experimental workflow for the synthesis and purification of nickel diethyldithiocarbamate.

Caption: Troubleshooting logic for common issues in nickel diethyldithiocarbamate synthesis.

References

• 1. ntrs.nasa.gov [ntrs.nasa.gov]
• 2. Dithiocarbamates: Challenges, Control, and Approaches to Excellent Yield, Characterization, and Their Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. US3518171A - Purification of nickel electroplating solutions - Google Patents [patents.google.com]
• 5. Nickel bis(diethyldithiocarbamate) - Wikipedia [en.wikipedia.org]
• 6. ijpsonline.com [ijpsonline.com]
• 7. Nickel diethyldithiocarbamate | 14267-17-5 | Benchchem [benchchem.com]

Technical Support Center: Degradation Pathways of Nickel Diethyldithiocarbamate

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with nickel diethyldithiocarbamate [Ni(DDC)₂].

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for nickel diethyldithiocarbamate?

A1: Nickel diethyldithiocarbamate primarily degrades through three main pathways: thermal decomposition, oxidative degradation, and hydrolytic degradation.

• Thermal Decomposition: When heated, especially in an inert or reducing atmosphere, Ni(DDC)₂ decomposes to form various phases of nickel sulfide (e.g., α-NiS, β-NiS, Ni₃S₂, Ni₉S₈).[1][2] The specific phase of nickel sulfide produced is highly dependent on the temperature and the composition of the atmosphere.[1] In the presence of oxygen, thermal decomposition can also yield nickel oxide (NiO) and nickel sulfate (NiSO₄).[1]

• Oxidative Degradation: Ni(DDC)₂ can be oxidized electrochemically or by chemical oxidants.[3][4] This process involves the nickel center being oxidized from Ni(II) to Ni(III) and subsequently to Ni(IV).[3][5][6] The stability of these higher oxidation states is influenced by the solvent.[5][6] Ultimately, this can lead to the decomposition of the complex, yielding the oxidized ligand (thiuram disulfide) and solvated nickel ions.[7]

• Hydrolytic Degradation: Like other dithiocarbamates, Ni(DDC)₂ is susceptible to hydrolysis, particularly under acidic conditions.[8][9] This degradation pathway breaks down the dithiocarbamate ligand into diethylamine and carbon disulfide (CS₂).[8][10] Complexation with nickel can inhibit this acid-catalyzed hydrolysis, making the complex more stable than the free ligand.[9]

Q2: What are the expected products of thermal decomposition of Ni(DDC)₂?

A2: The products of thermal decomposition are highly dependent on the experimental conditions. Under an inert atmosphere (like nitrogen), the primary product is typically hexagonal nickel sulfide (α-NiS).[1] In a reducing atmosphere (like forming gas, a mixture of hydrogen and an inert gas), various nickel sulfide phases can be formed, including millerite (β-NiS), godlevskite (Ni₉S₈), and heazlewoodite (Ni₃S₂), depending on the temperature.[1] If oxygen is not excluded, nickel oxide and nickel sulfate will likely be present in the final product.[1]

Q3: How does the solvent affect the degradation of Ni(DDC)₂?

A3: The solvent can significantly influence both the thermal and electrochemical degradation of Ni(DDC)₂.

• In thermal decomposition , coordinating solvents, especially primary amines like oleylamine and hexylamine, can facilitate the decomposition at lower temperatures.[11][12] This occurs through an amide-exchange mechanism, forming a primary amine dithiocarbamate complex that decomposes more readily.[11][12]

• During electrochemical degradation , the solvent's coordinating ability affects the stability of the oxidized nickel species.[5][6] Strongly coordinating solvents like pyridine can stabilize the Ni(III) intermediate, hindering further oxidation to Ni(IV).[5][6] In contrast, non-coordinating solvents like dichloromethane allow for the oxidation to Ni(IV).[5]

Q4: My thermal decomposition of Ni(DDC)₂ is incomplete. What could be the cause?

A4: Incomplete thermal decomposition can be due to several factors:

• Insufficient Temperature: The decomposition of Ni(DDC)₂ requires a specific temperature range to proceed to completion. Below this temperature, the reaction may be very slow or not initiate at all.

• Inappropriate Atmosphere: The atmosphere plays a crucial role. An inert or reducing atmosphere is typically required for clean decomposition to nickel sulfides. The presence of oxygen can lead to the formation of oxides and sulfates, which might passivate the surface and hinder further decomposition.[1]

• Short Reaction Time: The decomposition process may require a longer duration at the target temperature to ensure all the precursor material has reacted.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Inconsistent yields of nickel sulfide phases in thermal decomposition.	1. Fluctuations in furnace temperature. 2. Inconsistent gas flow rate. 3. Presence of oxygen in the reaction chamber.	1. Calibrate the furnace and ensure stable temperature control. 2. Use a mass flow controller for precise gas delivery. 3. Thoroughly purge the reaction tube with an inert or reducing gas before heating and maintain a positive pressure during the experiment.
Formation of unexpected byproducts (e.g., black, tar-like residue).	1. Decomposition of organic ligands at too high a temperature. 2. Reactions with impurities in the starting material or solvent.	1. Optimize the heating rate and final temperature. A slower heating rate can sometimes lead to cleaner decomposition. 2. Ensure the purity of the Ni(DDC)₂ precursor and use high-purity solvents.
Difficulty in reproducing electrochemical degradation results.	1. Variations in solvent purity and water content. 2. Changes in the supporting electrolyte concentration. 3. Fouling of the electrode surface.	1. Use anhydrous, high-purity solvents and store them under an inert atmosphere. 2. Prepare fresh electrolyte solutions for each experiment. 3. Polish the working electrode before each measurement.
Low recovery of carbon disulfide during hydrolytic degradation analysis.	1. Incomplete acid digestion of the sample. 2. Loss of volatile CS₂ during sample preparation or analysis. 3. Inefficient trapping of CS₂.	1. Ensure the acid concentration and digestion temperature are sufficient for complete degradation.[10] 2. Perform the digestion in a sealed vessel and minimize headspace. 3. Use an efficient trapping solution and ensure a good seal in the analytical setup.[10]

Quantitative Data

Table 1: Thermal Decomposition Products of Nickel Dithiocarbamates under Different Conditions

Precursor	Atmosphere	Temperature (°C)	Major Product(s)	Reference
Ni(S₂CN(ethyl)₂)₂	Nitrogen	300 - 450	α-NiS	[1]
Ni(S₂CN(ethyl)₂)₂	Forming Gas (4% H₂ in Ar)	300	β-NiS (millerite)	[1]
Ni(S₂CN(ethyl)₂)₂	Forming Gas (4% H₂ in Ar)	325 - 350	Ni₉S₈ (godlevskite)	[1]
Ni(S₂CN(ethyl)₂)₂	Forming Gas (4% H₂ in Ar)	400 - 450	Ni₃S₂ (heazlewoodite)	[1]
[Ni(S₂CNBuⁱ₂)₂]	Oleylamine	145	NiS	[11]
[Ni(S₂CNBuⁱ₂)₂]	n-hexylamine	120	Ni₃S₄ (polydymite) and NiS	[11]

Experimental Protocols

Protocol 1: Thermal Decomposition of Ni(DDC)₂ to Nickel Sulfide Nanoparticles

Objective: To synthesize nickel sulfide nanoparticles via the thermal decomposition of Ni(DDC)₂.

Materials:

• Nickel diethyldithiocarbamate (Ni(DDC)₂)

• High-purity nitrogen or forming gas (4% H₂ in Ar)

• Tube furnace with temperature controller

• Alumina or quartz boat

• Quartz tube

Procedure:

• Place a known amount of Ni(DDC)₂ into an alumina boat.

• Position the boat in the center of a quartz tube situated within a tube furnace.

• Seal the tube and purge with the desired gas (nitrogen or forming gas) at a controlled flow rate (e.g., 150 cm³/min) for at least 30 minutes to remove any oxygen.[1]

• While maintaining a positive gas flow, heat the furnace to the target temperature (e.g., 300-450 °C) at a controlled ramp rate.[1]

• Hold the temperature for a specified duration (e.g., 1 hour) to ensure complete decomposition.[1]

• Turn off the furnace and allow the system to cool to room temperature under the same gas flow.

• Carefully remove the boat containing the nickel sulfide product for characterization (e.g., by XRD to identify the crystalline phase).

Protocol 2: Analysis of Hydrolytic Degradation by CS₂ Evolution

Objective: To quantify the degradation of Ni(DDC)₂ by measuring the amount of carbon disulfide (CS₂) produced upon acid hydrolysis.

Materials:

• Ni(DDC)₂ sample

• Hydrochloric acid (HCl) solution

• Tin(II) chloride (SnCl₂)

• Iso-octane (or other suitable organic solvent)

• Sealed reaction vessel with a side arm for gas trapping

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• Prepare a reaction mixture of SnCl₂ in aqueous HCl.[10]

• Accurately weigh a sample containing Ni(DDC)₂ and place it in the reaction vessel.

• Add a known volume of the trapping solvent (iso-octane) to the side arm.

• Add the SnCl₂/HCl solution to the reaction vessel containing the sample and immediately seal the vessel.

• Heat the vessel to a specified temperature (e.g., 80 °C) for a set time to facilitate the complete hydrolysis of the dithiocarbamate to CS₂.[10]

• The volatile CS₂ will partition into the headspace and be absorbed by the iso-octane in the side arm.

• After cooling, carefully collect the iso-octane solution.

• Analyze the iso-octane solution by GC-MS to quantify the amount of CS₂.

• Correlate the amount of CS₂ detected to the initial amount of Ni(DDC)₂ in the sample.

Visualizations

Caption: Major degradation pathways of nickel diethyldithiocarbamate.

Caption: Experimental workflow for thermal decomposition of Ni(DDC)₂.

References

• 1. ntrs.nasa.gov [ntrs.nasa.gov]
• 2. Phase control during the synthesis of nickel sulfide nanoparticles from dithiocarbamate precursors - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 3. Nickel diethyldithiocarbamate | 14267-17-5 | Benchchem [benchchem.com]
• 4. onlinelibrary.wiley.com [onlinelibrary.wiley.com]
• 5. Solvent dependent spectroscopic and electrochemical studies of nickel (II) diethyldithiocarbamate - American Chemical Society [acs.digitellinc.com]
• 6. researchgate.net [researchgate.net]
• 7. Spectro-electrochemistry of diethyldithiocarbamate complexes of Ni(II), Pd(II) and Pt(II) [open.metu.edu.tr]
• 8. Dithiocarbamates: Properties, Methodological Approaches and Challenges to Their Control - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Solvent Effects on the Redox Potential of Nickel Diethyldithiocarbamate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals investigating the solvent effects on the redox potential of nickel diethyldithiocarbamate, Ni(Et₂dtc)₂.

Data Presentation

The redox behavior of nickel diethyldithiocarbamate is highly dependent on the coordinating ability of the solvent. In weakly coordinating solvents, a direct two-electron oxidation from Ni(II) to Ni(IV) is typically observed. Conversely, in strongly coordinating solvents, the oxidation proceeds through a one-electron process, forming a stable Ni(III) intermediate. The following table summarizes the observed redox behavior in various solvents.

Solvent	Coordinating Ability	Observed Redox Behavior	E½ or Eₚₐ (V vs. reference electrode)	Reference Electrode
Acetonitrile (MeCN)	Weakly Coordinating	Single 2e⁻ oxidation wave (Ni(II) → Ni(IV))[1][2]	~ +0.5 to +0.8 V (irreversible)[3]	Ag/Ag⁺[3][4]
Acetone	Weakly Coordinating	Single 2e⁻ oxidation wave (Ni(II) → Ni(IV))[1][2]	~ +0.8 to +1.0 V (irreversible)[4]	Platinum Electrode[4]
Dichloromethane (DCM)	Non-Coordinating	Two distinguishable 1e⁻ oxidation processes[1][5]	Not specified	Not specified
Pyridine	Strongly Coordinating	1e⁻ oxidation wave with formation of [Ni(III)(dtc)₂(Py)₂]⁺[1][5][6]	Not specified	Not specified
Dimethyl Sulfoxide (DMSO)	Strongly Coordinating	Intermediate behavior between 1e⁻ and 2e⁻ transfer[1][5]	Not specified	Not specified
N,N-Dimethylformamide (DMF)	Strongly Coordinating	Intermediate behavior between 1e⁻ and 2e⁻ transfer[1][5]	Not specified	Not specified
Methanol (MeOH)	Strongly Coordinating	Intermediate behavior between 1e⁻ and 2e⁻ transfer[1][5]	Not specified	Not specified

Note: The exact redox potentials can vary depending on experimental conditions such as the reference electrode, supporting electrolyte, and scan rate. The data presented here are compiled from various sources and should be used for comparative purposes with caution.

Experimental Protocols

Cyclic Voltammetry (CV) of Nickel Diethyldithiocarbamate

This protocol outlines the general procedure for determining the redox potential of nickel diethyldithiocarbamate in a given solvent.

1. Materials and Reagents:

• Nickel(II) diethyldithiocarbamate (Ni(Et₂dtc)₂)

• Anhydrous solvent of choice (e.g., acetonitrile, dichloromethane, pyridine)

• Supporting electrolyte (e.g., 0.1 M tetrabutylammonium hexafluorophosphate (TBAPF₆) or tetrabutylammonium tetrafluoroborate (TBAF₄))

• Working electrode (e.g., glassy carbon or platinum)

• Reference electrode (e.g., Ag/AgCl or Ag/Ag⁺)

• Counter electrode (e.g., platinum wire)

• Voltammetry cell

• Potentiostat

2. Procedure:

• Preparation of the Electrolyte Solution: Dissolve the supporting electrolyte in the chosen anhydrous solvent to a final concentration of 0.1 M.

• Preparation of the Analyte Solution: Dissolve a small amount of Ni(Et₂dtc)₂ in the electrolyte solution to a final concentration of 1-5 mM.

• Electrode Polishing: Polish the working electrode with alumina slurry on a polishing pad, followed by rinsing with deionized water and the solvent being used for the experiment.

• Cell Assembly: Assemble the voltammetry cell with the working, reference, and counter electrodes.

• Deaeration: Purge the analyte solution with an inert gas (e.g., argon or nitrogen) for at least 10-15 minutes to remove dissolved oxygen. Maintain an inert atmosphere over the solution during the experiment.

• Cyclic Voltammetry Measurement:

  • Connect the electrodes to the potentiostat.

  • Set the potential window to scan a range that encompasses the expected redox events (e.g., from 0 V to +1.5 V).

  • Set the scan rate (e.g., 100 mV/s).

  • Initiate the scan and record the resulting voltammogram.

  • Perform multiple scans to ensure reproducibility.

• Data Analysis:

  • Determine the anodic peak potential (Eₚₐ) and cathodic peak potential (Eₚ𝒸) from the voltammogram.

  • Calculate the half-wave potential (E½) as (Eₚₐ + Eₚ𝒸) / 2 for reversible or quasi-reversible processes. For irreversible processes, only Eₚₐ will be present.

Mandatory Visualizations

Caption: Experimental workflow for cyclic voltammetry analysis.

Caption: Solvent-dependent redox pathways of Ni(Et₂dtc)₂.

Troubleshooting Guides and FAQs

Q1: My cyclic voltammogram shows no distinct peaks. What could be the issue?

A1:

• Incorrect Connections: Ensure that the working, reference, and counter electrodes are correctly connected to the potentiostat.

• No Analyte: Verify that you have added the nickel diethyldithiocarbamate to the electrolyte solution.

• Electrode Fouling: The surface of your working electrode may be contaminated. Re-polish the electrode according to the protocol.

• High Resistance: Check that the reference electrode frit is not clogged and that there is a good ionic path between all electrodes. Ensure the supporting electrolyte concentration is sufficient (e.g., 0.1 M).

Q2: I am seeing broad, ill-defined peaks instead of sharp ones.

A2:

• Slow Electron Transfer: This can be inherent to the system in certain solvents. Try lowering the scan rate (e.g., from 100 mV/s to 50 or 25 mV/s) to see if the peak shape improves.

• Uncompensated Resistance: The resistance of the solution between the working and reference electrodes can cause peak broadening. If your potentiostat has iR compensation, ensure it is enabled and properly configured.

• Solvent Purity: The presence of impurities, especially water, in your solvent can lead to side reactions and distorted peaks. Use anhydrous solvents.

Q3: The peak currents are decreasing with each subsequent scan.

A3:

• Analyte Decomposition: The oxidized or reduced form of your complex may be unstable and decompose on the timescale of the experiment. This is a known characteristic of some nickel dithiocarbamate redox processes.[4]

• Product Adsorption: The product of the redox reaction may be adsorbing onto the electrode surface, passivating it and preventing further electron transfer. Try cleaning the electrode between runs.

Q4: Why do I see a single oxidation wave in acetonitrile but multiple waves in dichloromethane?

A4: The redox mechanism of nickel diethyldithiocarbamate is highly sensitive to the coordinating ability of the solvent.[1][2][5]

• In weakly coordinating solvents like acetonitrile, the oxidation of Ni(II) to Ni(IV) occurs in a concerted two-electron step, resulting in a single oxidation wave.[1][2]

• In non-coordinating solvents like dichloromethane, the two one-electron transfer steps may become distinguishable, leading to the appearance of two separate oxidation waves.[1][5]

Q5: I am working with pyridine as the solvent and the electrochemistry looks very different from what I see in acetonitrile. Why?

A5: Pyridine is a strongly coordinating solvent . It stabilizes the Ni(III) oxidation state by coordinating to the metal center, forming a stable [Ni(III)(dtc)₂(Py)₂]⁺ complex.[1][5][6] This changes the redox pathway from a single 2e⁻ process to a 1e⁻ process, resulting in a different cyclic voltammogram.

Q6: My measured redox potentials seem to shift between experiments. What could be causing this?

A6:

• Reference Electrode Drift: The potential of the reference electrode can drift over time. Ensure it is properly filled and stored. If you are using a pseudo-reference electrode (like a silver wire), its potential can be particularly sensitive to the solution composition. It is best to reference your potentials to an internal standard, such as the ferrocene/ferrocenium (Fc/Fc⁺) couple, by adding a small amount of ferrocene to your solution at the end of the experiment.

• Changes in Liquid Junction Potential: If you are changing solvents, the liquid junction potential at the reference electrode frit can change, leading to apparent shifts in the measured potentials. Using an internal reference standard can help mitigate this.

• Temperature Fluctuations: Redox potentials can be temperature-dependent. Ensure your experiments are conducted at a consistent temperature.

References

• 1. Solvent dependent spectroscopic and electrochemical studies of nickel (II) diethyldithiocarbamate - American Chemical Society [acs.digitellinc.com]
• 2. Role of Solvent Coordination in the Multi-electron Redox Cycle of Nickel Diethyldithiocarbamate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Spectro-electrochemistry of diethyldithiocarbamate complexes of Ni(II), Pd(II) and Pt(II) [open.metu.edu.tr]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Influence of Pyridine on the Multielectron Redox Cycle of Nickel Diethyldithiocarbamate - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Nickel Dithiocarbamate Precursors for Nanomaterials Synthesis

For researchers, scientists, and drug development professionals, the selection of a suitable precursor is a critical step in the synthesis of nickel sulfide nanomaterials with desired properties. Nickel dithiocarbamate complexes have emerged as highly versatile single-source precursors, offering a pathway to various nickel sulfide phases with tunable sizes and morphologies. This guide provides a comparative analysis of different nickel dithiocarbamate precursors, supported by experimental data, to aid in the selection of the most appropriate precursor for specific applications.

The utility of nickel dithiocarbamate complexes stems from their facile synthesis and their ability to decompose cleanly to yield nickel sulfides.[1][2] These precursors are broadly classified into symmetric and asymmetric derivatives, with the nature of the organic substituents on the dithiocarbamate ligand significantly influencing their thermal decomposition behavior and, consequently, the characteristics of the resulting nanomaterials.

Performance Comparison of Nickel Dithiocarbamate Precursors

The choice of precursor and the processing conditions are the primary determinants of the final nickel sulfide phase.[1] Thermolysis of nickel dithiocarbamates under an inert nitrogen atmosphere typically yields hexagonal α-NiS as the major phase. However, under a forming gas atmosphere, different phases such as millerite (β-NiS), godlevskite (Ni₉S₈), and heazlewoodite (Ni₃S₂) can be obtained at varying temperatures.[1] It is crucial to prevent oxygen exposure during thermolysis, as it can lead to the formation of nickel oxide and sulfate.[1]

Below is a summary of the performance of several nickel dithiocarbamate precursors in the synthesis of nickel sulfide nanoparticles. The data has been compiled from various studies to provide a comparative overview.

Precursor	Decomposition Temp. (°C)	Resulting NiS Phase(s)	Particle Size (nm)	Morphology	Reference
[Ni(S₂CN(isopropyl)(benzyl))₂]	171 - 204	α-NiS, β-NiS, Ni₉S₈, Ni₃S₂ (atmosphere dependent)	Nanocrystals	Not specified	[1]
[Ni(S₂CN(ethyl)(n-butyl))₂]	171 - 204	α-NiS, β-NiS, Ni₉S₈, Ni₃S₂ (atmosphere dependent)	Not specified	Not specified	[1]
[Ni(S₂CN(phenyl)(benzyl))₂]	171 - 204	α-NiS, β-NiS, Ni₉S₈, Ni₃S₂ (atmosphere dependent)	Not specified	Not specified	[1]
[Ni(S₂CN(ethyl)₂)₂]	171 - 204	α-NiS, β-NiS, Ni₉S₈, Ni₃S₂ (atmosphere dependent)	Not specified	Not specified	[1]
[Ni(S₂CN(benzyl)₂)₂]	171 - 204	Ni₃S₂ (pure phase)	Not specified	Not specified	[3]
[Ni(S₂CNⁱBu₂)₂] in oleylamine	150 - 280	α-NiS, β-NiS (temperature dependent)	100 - 150	Not specified	[4][5]
[Ni(S₂CNⁱBu₂)₂] with (ⁱBu₂NCS₂)₂ in oleylamine	150 - 180	α-NiS, Ni₃S₄, NiS₂ (concentration dependent)	Not specified	Not specified	[4]
[Ni(dpdtc)₂] (dpdtc = diphenyldithiocarbamate)	220 - 222	NiS	Not specified	Not specified	[6]
Ni(II) dithiocarbamate complexes (general)	220	Cubic NiS	8 - 38	Spherical	[7]

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. The following sections outline typical experimental protocols for the synthesis of nickel dithiocarbamate precursors and their subsequent conversion to nickel sulfide nanoparticles.

Synthesis of Nickel Dithiocarbamate Precursors

A general method for synthesizing both symmetrical and unsymmetrical nickel(II) bis-dithiocarbamates involves the reaction of nickel(II) chloride hexahydrate with a sodium or ammonium salt of the corresponding dithiocarbamate.[1][3]

Example Protocol for Unsymmetrical Dithiocarbamates:

• A sodium N-R-N-R'-carbodithioate salt (6 mmol) is dissolved in water.

• An aqueous solution of nickel(II) chloride hexahydrate (3 mmol) is added to the dithiocarbamate solution with stirring.

• Bright green microcrystals form immediately and are collected by filtration.

• The solid is then dissolved in a suitable solvent like chloroform and can be further purified if necessary.[1]

Example Protocol for Symmetrical Dithiocarbamates:

• A primary or secondary amine is reacted with carbon disulfide in the presence of a base (e.g., sodium hydroxide) in an ice bath to form the sodium dithiocarbamate salt.[6]

• An aqueous solution of a nickel(II) salt is then added to the solution, leading to the precipitation of the nickel dithiocarbamate complex.

• The precipitate is filtered, washed with water and ethanol, and dried.[6]

Thermal Decomposition of Precursors to Nickel Sulfide Nanoparticles

The conversion of the nickel dithiocarbamate precursors into nickel sulfide nanoparticles is typically achieved through thermolysis or solvothermal decomposition.[6][8] The choice of solvent, temperature, and the presence of capping agents are critical parameters that control the phase, size, and morphology of the resulting nanoparticles.[3]

General Thermolysis Protocol:

• The nickel dithiocarbamate precursor is placed in a tube furnace.

• The furnace is purged with an inert gas (e.g., nitrogen) or a reducing gas mixture (e.g., forming gas).

• The temperature is ramped up to the desired decomposition temperature (typically between 300 to 450 °C) and held for a specific duration.[1]

• The system is then cooled to room temperature under the same atmosphere to obtain the nickel sulfide nanocrystals.[1]

Solvothermal Decomposition Protocol:

• The nickel dithiocarbamate precursor is dissolved in a high-boiling point solvent, often a primary amine like oleylamine, which can also act as a capping agent.[4][5][8]

• The solution is heated to a specific temperature (e.g., 120-280 °C) and maintained for a set period to allow for the decomposition of the precursor and the formation of nanoparticles.[8]

• After cooling, the nanoparticles are typically precipitated by adding a non-solvent (e.g., methanol), collected by centrifugation, and washed multiple times.[4][5]

Visualizing the Synthesis Pathway

The following diagram illustrates the general workflow from the synthesis of nickel dithiocarbamate precursors to the formation of nickel sulfide nanoparticles.

General workflow for NiS nanoparticle synthesis.

Signaling Pathways and Mechanistic Insights

The decomposition of nickel dithiocarbamates, particularly in the presence of primary amines, involves complex reaction pathways. Upon dissolution in a primary amine, the square-planar nickel dithiocarbamate complex can form an octahedral adduct.[8] Heating this adduct can lead to amide-exchange reactions, where the primary amine displaces one of the original alkyl/aryl groups on the dithiocarbamate ligand.[8] These newly formed primary amine dithiocarbamate complexes are often less stable and decompose at lower temperatures.[8] The decomposition mechanism is thought to involve proton migration from the nitrogen to a sulfur atom, followed by the elimination of an isothiocyanate molecule to yield nickel thiolate intermediates, which then aggregate to form nickel sulfide nanoparticles.[8]

Decomposition pathway in primary amines.

References

• 1. ntrs.nasa.gov [ntrs.nasa.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Phase control during the synthesis of nickel sulfide nanoparticles from dithiocarbamate precursors - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 5. Phase control during the synthesis of nickel sulfide nanoparticles from dithiocarbamate precursors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. jetir.org [jetir.org]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Nickel Sulfide (NiS) Synthesis: Nickel Diethyldithiocarbamate vs. Alternative Precursors

For researchers, scientists, and drug development professionals, the synthesis of high-quality nickel sulfide (NiS) nanoparticles is crucial for a range of applications, from catalysis to biomedicine. The choice of precursor is a critical determinant of the final product's characteristics. This guide provides an objective comparison of nickel diethyldithiocarbamate against other common precursors for NiS synthesis, supported by experimental data and detailed protocols.

Executive Summary

Nickel diethyldithiocarbamate stands out as a versatile single-source precursor for NiS synthesis, offering excellent control over the resulting nanoparticle phase and morphology through thermal decomposition methods. However, alternative precursors, such as nickel xanthates and dual-source systems like nickel chloride with a sulfur source, present their own advantages in terms of cost, scalability, and synthetic approach (e.g., hydrothermal methods). This guide will delve into the quantitative performance of these precursors, providing a clear framework for selecting the optimal synthetic route for your specific research needs.

Performance Comparison of NiS Precursors

The selection of a precursor and synthesis method significantly impacts the physicochemical properties of the resulting NiS nanoparticles. The following tables summarize quantitative data from various experimental studies, offering a comparative overview of different precursor systems.

Table 1: Nickel Diethyldithiocarbamate as a Single-Source Precursor

Precursor	Synthesis Method	Solvent	Temperature (°C)	Time (h)	Resulting NiS Phase(s)	Morphology	Average Size (nm)	Reference
Nickel bis(diethyldithiocarbamate)	Solvothermal	Oleylamine	230	-	α-NiS	-	-	[1]
Nickel bis(iso-butyldithiocarbamate)	Solvothermal	Oleylamine	150	-	α-NiS	-	~100	[1]
Nickel bis(iso-butyldithiocarbamate)	Solvothermal	Oleylamine	280	-	β-NiS	-	-	[1]
Benzimidazole dithiocarbamate nickel(II)	Thermolysis	HDA	140, 160, 180	-	Ni3S4	Anisotropic	-	[2]
2-methylbenzimidazole dithiocarbamate nickel(II)	Thermolysis	HDA	160	-	Ni3S4	Spheres, cubes, rods	-	[2]
Ni(II) dithiocarbamate complexes	Thermolysis	HDA	220	-	Cubic & Rhombohedral NiS	Spherical	4-38
Homoleptic Ni(II) bis(N-benzyldithiocarbamate)	Thermolysis	Various	Various	-	Ni3S2	Varied	-	[3]

Table 2: Alternative Precursors for NiS Synthesis

Nickel Source	Sulfur Source	Synthesis Method	Solvent	Temperature (°C)	Time (h)	Resulting NiS Phase(s)	Morphology	Average Size (nm)	Reference
Nickel ethyl xanthate	(Single-source)	Solventless	None	200-400	0.5	α-NiS (hexagonal)	Nanoparticles	-	[4][5]
Nickel ethyl xanthate	(Single-source)	Spin-coating	Chloroform	200-400	0.5	α-NiS (hexagonal)	Thin film	-	[4][5]
Nickel(II) chloride hexahydrate	L-cysteine	Hydrothermal	Ethylene glycol	200	24	NiS	Nanospheres	100-500	[6]
Nickel chloride hexahydrate	Thiourea	Hydrothermal	Water	-	-	β-NiS	Nanosheets	-	[7]
Nickel acetate	Elemental Sulfur	Hydrothermal	Water	160	4	NiS2	Hollow nanospheres	-	[8]
Nickel chloride hexahydrate	Thiourea	Spray pyrolysis	Water	250	-	Hexagonal NiS	Thin film	-	[9]
Nickel(II) iodide	N,N'-diphenyl thiourea	Colloidal	Oleylamine	180	4	Ni3S4	Nanocrystals	-	[10]
Nickel(II) iodide	N,N'-diphenyl thiourea	Colloidal	Dodecylamine	-	-	α-NiS	Nanocrystals	8.9	[10]

Experimental Protocols

Detailed methodologies are crucial for the replication and advancement of scientific research. Below are representative experimental protocols for the synthesis of NiS using different precursors.

Protocol 1: Solvothermal Synthesis of NiS from Nickel bis(iso-butyldithiocarbamate)

Objective: To synthesize α-NiS or β-NiS nanoparticles by controlling the reaction temperature.[1]

Materials:

• Nickel bis(iso-butyldithiocarbamate) precursor

• Oleylamine (solvent and capping agent)

• Three-neck flask equipped with a condenser, thermocouple, and septum

• Heating mantle

• Schlenk line for inert atmosphere

Procedure:

• In a three-neck flask, dissolve a specific concentration (e.g., 5 mM) of the nickel bis(iso-butyldithiocarbamate) precursor in oleylamine.

• Under an inert atmosphere (e.g., nitrogen or argon), heat the solution to the desired temperature with stirring.

  • For α-NiS: Heat to 150 °C.[1]

  • For β-NiS: Heat to 280 °C.[1]

• Maintain the temperature for a specified duration to allow for nanoparticle formation.

• After the reaction is complete, cool the mixture to room temperature.

• Precipitate the NiS nanoparticles by adding a non-solvent like ethanol.

• Centrifuge the mixture to collect the nanoparticles and wash them multiple times with ethanol and acetone to remove residual solvent and byproducts.

• Dry the final NiS nanoparticle product under vacuum.

Protocol 2: Solventless Synthesis of NiS from Nickel Ethyl Xanthate

Objective: To prepare α-NiS nanoparticles via thermal decomposition without a solvent.[4]

Materials:

• Nickel ethyl xanthate precursor

• Ceramic boat

• Quartz tube furnace

• Aluminum foil

Procedure:

• Weigh a specific amount (e.g., 0.3 g) of the nickel ethyl xanthate precursor into a ceramic boat lined with aluminum foil.[4]

• Place the ceramic boat at the center of a quartz tube within a furnace.

• Preheat the furnace to the desired temperature (e.g., 200°C, 300°C, or 400°C).[4]

• Heat the sample for 30 minutes.[4]

• Allow the furnace to cool down to room temperature.

• Collect the resulting black powder (NiS nanoparticles) for characterization.

Protocol 3: Hydrothermal Synthesis of NiS from Nickel Chloride and L-cysteine

Objective: To synthesize NiS nanospheres using a dual-source precursor system.[6]

Materials:

• Nickel(II) chloride hexahydrate (NiCl₂·6H₂O)

• L-cysteine

• Ethylene glycol

• Teflon-lined stainless steel autoclave

• Magnetic stirrer

Procedure:

• Dissolve 2 mmol of L-cysteine and 2 mmol of NiCl₂·6H₂O in 35 mL of ethylene glycol.[6]

• Stir the mixture vigorously with a magnetic stirrer for at least 2 hours to ensure homogeneity.[6]

• Transfer the resulting mixture into a Teflon-lined autoclave.

• Seal the autoclave and heat it to 200°C for 24 hours.[6]

• After the reaction, allow the autoclave to cool down naturally to room temperature.

• Collect the black precipitate by centrifugation (e.g., 10,000 rpm for 10 min).[6]

• Wash the product alternately with deionized water and ethanol at least six times to remove any unreacted precursors and byproducts.[6]

• Dry the final NiS nanosphere product in a vacuum oven at 70°C for 12 hours.[6]

Visualizing Synthesis Pathways and Workflows

Understanding the sequence of steps and the transformations involved in NiS synthesis is facilitated by visual diagrams. The following workflows are represented using the DOT language.

Caption: Experimental workflow for NiS synthesis from a single-source precursor.

References

• 1. Phase control during the synthesis of nickel sulfide nanoparticles from dithiocarbamate precursors - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 2. chalcogen.ro [chalcogen.ro]
• 3. researchgate.net [researchgate.net]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. doaj.org [doaj.org]
• 6. Frontiers | Hydrothermal Preparation and High Electrochemical Performance of NiS Nanospheres as Anode for Lithium-Ion Batteries [frontiersin.org]
• 7. mdpi.com [mdpi.com]
• 8. Rapid hydrothermal synthesis of mesoporous NiS2 and NiSe2 nanostructures for wastewater treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Phase control in the colloidal synthesis of well-defined nickel sulfide nanocrystals - Nanoscale (RSC Publishing) [pubs.rsc.org]

comparison of different dithiocarbamate ligands in nickel complexes

A Comparative Guide to Dithiocarbamate Ligands in Nickel Complexes for Researchers and Drug Development Professionals

The versatility of dithiocarbamate ligands in coordination chemistry, particularly with nickel, has led to a wide array of complexes with tunable electronic, steric, and biological properties. This guide provides a comparative analysis of different dithiocarbamate ligands in nickel complexes, supported by experimental data from recent literature, to aid researchers, scientists, and drug development professionals in selecting appropriate ligands for their specific applications.

Dithiocarbamates (R₂NCSS⁻) are monoanionic, bidentate ligands that form stable, typically square planar, complexes with Ni(II).[1][2] The electronic and steric properties of the nickel center can be systematically modified by varying the 'R' groups on the nitrogen atom of the dithiocarbamate ligand.[3] These modifications influence the complexes' redox potentials, catalytic activity, and biological efficacy.[4][5]

Comparative Performance of Dithiocarbamate Ligands

The properties of nickel dithiocarbamate complexes are intrinsically linked to the nature of the organic substituents on the dithiocarbamate ligand. These substituents exert both electronic and steric effects, influencing the stability, reactivity, and biological activity of the resulting complexes.

Electronic Effects

The electronic properties of the substituents on the nitrogen atom directly impact the electron-donating ability of the dithiocarbamate ligand. Electron-donating groups increase the electron density on the sulfur atoms, leading to stronger Ni-S bonds and influencing the redox potential of the Ni(II)/Ni(III) and Ni(II)/Ni(I) couples.[1][2] For instance, the stability of Ni(II) dithiocarbamate complexes with different alkyl groups has been shown to vary, which can be partly attributed to changes in the residual positive charge on the metal center.[3]

Steric Effects

The steric bulk of the substituents on the dithiocarbamate ligand plays a crucial role in determining the geometry and accessibility of the nickel center.[6] Bulky substituents can enforce a distorted coordination geometry and hinder the approach of substrates in catalytic applications or interactions with biological targets.[3][6]

Impact of Ancillary Ligands

The introduction of ancillary ligands, such as phosphines (e.g., triphenylphosphine, PPh₃) or pyridines, to form heteroleptic complexes further modifies the properties of the nickel center.[7][8] These co-ligands can influence the steric and electronic environment around the nickel ion, affecting the overall stability and reactivity of the complex.[3][7] For example, in heteroleptic complexes, the presence of π-accepting phosphine ligands can increase the strength of the thioureide bond (C-N) in the dithiocarbamate ligand.[9]

Data Presentation

The following tables summarize key experimental data for a selection of nickel dithiocarbamate complexes, highlighting the influence of different dithiocarbamate ligands and ancillary ligands.

Table 1: Selected Bond Lengths and Angles for Ni(II) Dithiocarbamate and Related Complexes

Complex	Ni-S (Å)	Ni-N (Å)	Ni-P (Å)	S-Ni-S Angle (°)	N-Ni-O Angle (°)	Coordination Geometry	Reference
[Ni(L¹) (PPh₃)]	2.112(10) - 2.142(3)	1.854(8) - 1.898(3)	2.204(10)	-	-	Distorted Square Planar	[10][11]
[Ni(L¹) (Py)]	2.112(10) - 2.142(3)	1.903(4) - 1.925(9)	-	-	-	Distorted Square Planar	[10][11]
[Ni(L²) (PPh₃)]	2.112(10) - 2.142(3)	1.854(8) - 1.898(3)	2.209(12)	-	-	Distorted Square Planar	[10][11]
[Ni(L²) (Py)]	2.112(10) - 2.142(3)	1.903(4) - 1.925(9)	-	-	-	Distorted Square Planar	[10][11]
[Ni(buphdtc)₂]	-	-	-	-	-	Slightly Distorted Square Planar	[7]
[Ni(buphdtc)(PPh₃)(NCS)]	-	-	-	-	-	Slightly Distorted Square Planar	[7]

L¹ = thiosemicarbazone-based ligand, L² = dithiocarbazate-based ligand, buphdtc = butyl(phenyl)dithiocarbamate

Table 2: Infrared Spectroscopy Data (cm⁻¹) for Ni(II) Dithiocarbamate Complexes

Complex	ν(C=N)	ν(C-N) (thioureide)	ν(C=S)	ν(Ni-S)	Reference
[Ni(L¹) (complexes)]	1544	-	Absent	-	[11]
Free H₂L¹ ligand	1597	-	Present	-	[11]
[Ni(pyrrol-2-ylmethyl)-N-butyldithiocarbamato-S,S')₂]	-	1478-1527	-	-	[2]
[Ni(diphenyldithiocarbamate)₂]	-	-	978-996 (sym), 1128-1156 (asym)	-	[12]

Table 3: Biological Activity of Selected Nickel Complexes

Complex	Cell Line	IC₅₀ (µM)	Reference
[Ni(L¹)(Py)] (2)	MCF-7 (Breast Cancer)	Superior to cisplatin	[11]
[Ni(L¹)(Py)] (2)	A2780cis (Ovarian Cancer)	Superior to cisplatin	[11]
[Ni(L²)(Py)] (4)	A2780cis & A549	Enhanced cytotoxicity	[11]
[Ni(buphdtc)₂] (1)	Various bacteria & fungi	Best antimicrobial activity among tested	[7]
[Ni(CN)(L²)₂(PPh₃)] (6)	B. subtilis, P. aeruginosa, E. coli	Highest antibacterial activity	[8]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of scientific findings. Below are representative experimental protocols for the synthesis and characterization of nickel dithiocarbamate complexes, compiled from the cited literature.

General Synthesis of Sodium Dithiocarbamates

Sodium dithiocarbamate ligands are typically prepared by the reaction of a primary or secondary amine with carbon disulfide in the presence of sodium hydroxide.[12]

Protocol:

• Dissolve the desired amine (e.g., diphenylamine, 0.5 mmol) in a suitable solvent (e.g., methanol).

• Add a cold solution of sodium hydroxide (e.g., 10 N).

• Add carbon disulfide (0.5 mmol) dropwise while stirring vigorously at a low temperature (e.g., 273 K) to prevent decomposition.[12]

• Continue stirring for 3-4 hours.

• The resulting sodium salt of the dithiocarbamate can be isolated by filtration and washing with a non-polar solvent like petroleum ether.[13]

General Synthesis of Homoleptic Ni(II) Dithiocarbamate Complexes

These complexes are generally synthesized by the reaction of an aqueous solution of a nickel(II) salt with the corresponding sodium dithiocarbamate.[13]

Protocol:

• Dissolve nickel(II) chloride hexahydrate (NiCl₂·6H₂O, 3 mmol) in water.

• Separately, dissolve the sodium N,N-dialkyldithiocarbamate salt (6 mmol) in water.

• Add the nickel(II) salt solution to the dithiocarbamate solution with stirring.

• A precipitate of the nickel(II) dithiocarbamate complex will form immediately.

• Collect the solid by filtration, wash with water and a suitable organic solvent (e.g., n-heptane), and air dry.[13]

General Synthesis of Heteroleptic Ni(II) Dithiocarbamate Complexes

Heteroleptic complexes can be prepared by reacting a homoleptic nickel dithiocarbamate complex with an ancillary ligand.[8]

Protocol:

• Dissolve the homoleptic complex [Ni(L)₂] (0.50 mmol) in a suitable solvent (e.g., methanol, 50 mL).

• Add NiCl₂·6H₂O (0.50 mmol), the ancillary ligand (e.g., triphenylphosphine, 1.00 mmol), and a salt of the desired anion (e.g., KSCN, 1.0 mmol).

• Heat the mixture at reflux (e.g., 69 °C) for a specified time (e.g., 3 hours).

• Isolate the product by filtration, wash with distilled water and diethyl ether, and dry.[8]

Characterization Techniques

• Infrared (IR) Spectroscopy: Used to confirm the coordination of the dithiocarbamate ligand. The presence of a single sharp band for the ν(C-S) vibration around 1000 cm⁻¹ is indicative of a bidentate coordination mode.[2] The position of the ν(C-N) "thioureide" band (typically 1450-1550 cm⁻¹) provides insight into the C-N bond order.[2]

• UV-Visible (UV-Vis) Spectroscopy: Provides information about the electronic transitions within the complex and its coordination geometry. Square planar Ni(II) dithiocarbamate complexes typically exhibit characteristic d-d transition bands.[14]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to characterize the organic framework of the ligands. ³¹P NMR is employed for phosphine-containing heteroleptic complexes to confirm the coordination of the phosphine ligand.[11]

• Single-Crystal X-ray Diffraction: Provides definitive structural information, including bond lengths, bond angles, and the overall coordination geometry of the complex.[6][10]

• Cyclic Voltammetry: Used to study the redox properties of the complexes, determining the potentials of metal-centered and ligand-centered redox processes.[2][4]

Visualizations

The following diagrams illustrate key structural and conceptual aspects of nickel dithiocarbamate chemistry.

Caption: Formation of a dithiocarbamate ligand.

Caption: General structure of a homoleptic complex.

Caption: Formation of a heteroleptic complex.

Conclusion

The choice of dithiocarbamate ligand and the inclusion of ancillary ligands have a profound impact on the properties of nickel complexes. By carefully selecting the substituents on the dithiocarbamate ligand, researchers can fine-tune the electronic and steric characteristics of the resulting nickel complex to suit a variety of applications, from catalysis to medicine. The data and protocols presented in this guide offer a starting point for the rational design and synthesis of novel nickel dithiocarbamate complexes with desired functionalities. Further research into the structure-activity relationships of these versatile compounds will undoubtedly lead to the development of new materials and therapeutic agents.

References

• 1. Metal-dithiocarbamate complexes: chemistry and biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. malayajournal.org [malayajournal.org]
• 3. researchgate.net [researchgate.net]
• 4. Mechanistic Study of the Multi-Electron Redox Cycle of Nickel Dithiocarbamate and Dithiolate Complexes for Redox Flow Battery Applications [etd.auburn.edu]
• 5. The Versatility in the Applications of Dithiocarbamates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Dithiocarbazate ligands and their Ni(II) complexes with potential biological activity: Structural, antitumor and molecular docking study [frontiersin.org]
• 7. tandfonline.com [tandfonline.com]
• 8. Nickel(II)-dithiocarbamate Mixed Ligand Complexes: Synthesis, Characterization, and Anti-bacterial properties : Oriental Journal of Chemistry [orientjchem.org]
• 9. Nickel(ii) dithiocarbamate complexes containing the pyrrole moiety for sensing anions and synthesis of nickel sulfide and nickel oxide nanoparticles - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. mdpi.com [mdpi.com]
• 11. Comparative Study of Ni(II) Complexes with Dithiocarbazate- and Thiosemicarbazone-Based Ligands: Synthesis, Crystal Structures, and Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ijpsonline.com [ijpsonline.com]
• 13. ntrs.nasa.gov [ntrs.nasa.gov]
• 14. researchgate.net [researchgate.net]

Validation of Potentiometric Titration with Nickel Diethyldithiocarbamate: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive validation summary and comparison of the potentiometric titration method using nickel diethyldithiocarbamate for the determination of metal ions, particularly nickel(II). The performance of this method is compared with established analytical techniques such as Atomic Absorption Spectroscopy (AAS). This document is intended to assist researchers, scientists, and drug development professionals in selecting the appropriate analytical method for their specific needs by presenting objective performance data and detailed experimental protocols.

Method Performance Comparison

The potentiometric titration of nickel(II) ions with a standardized solution of sodium diethyldithiocarbamate (NaDEDC) offers a reliable and cost-effective alternative to spectroscopic methods. The validation of this method demonstrates its suitability for accurate and precise quantification of nickel in various samples. A comparison of key performance parameters against a common alternative, Flame Atomic Absorption Spectroscopy (FAAS), is summarized below.

Performance Parameter	Potentiometric Titration with Nickel Diethyldithiocarbamate	Flame Atomic Absorption Spectroscopy (AAS)
Linearity (Range)	0.24 – 10 mg L⁻¹[1]	Typically 0.1 - 5 mg L⁻¹
Correlation Coefficient (r)	0.9999[1]	≥ 0.995
Accuracy (% Recovery)	98.8% (in Certified Reference Material)	95 - 105% (typical)
Precision (RSD%)	1.2% (for Ni(II) in wastewater CRM)[1]	< 5%
Limit of Detection (LOD)	1.00 µg L⁻¹ (with preconcentration)[1]	~5 µg L⁻¹
Limit of Quantification (LOQ)	Estimated as 3.3 x LOD	Estimated as 10 x LOD
Selectivity	Good; potential interferences from other metal ions can be masked.	High
Cost	Low	High (instrument purchase and maintenance)
Speed	Slower (requires titration for each sample)	Faster (for multiple samples after calibration)

Note: The linearity range and LOD for the potentiometric titration method cited were determined using a preconcentration technique, which may enhance sensitivity compared to direct titration. However, the excellent correlation coefficient is indicative of the method's inherent linearity.

Experimental Protocols

Detailed methodologies for the validation and application of the potentiometric titration method are provided below.

Preparation and Standardization of Titrant

Titrant: 0.01 M Sodium Diethyldithiocarbamate (NaDEDC)

• Preparation: Dissolve an accurately weighed amount of sodium diethyldithiocarbamate trihydrate in deionized water to prepare a solution of approximately 0.01 M.

• Standardization: Standardize the NaDEDC solution against a standard nickel(II) solution (e.g., 1000 mg/L Ni(II) standard solution).

  • Pipette a known volume of the standard nickel(II) solution into a beaker.

  • Add a suitable buffer solution (e.g., acetate buffer, pH 4-6) and a supporting electrolyte (e.g., KNO₃) to stabilize the ionic strength.[2]

  • Titrate with the prepared NaDEDC solution using a potentiometric titrator equipped with a suitable indicator electrode (e.g., a carbon composite electrode or a commercial nickel ion-selective electrode) and a reference electrode (e.g., Ag/AgCl).[2]

  • Determine the endpoint from the inflection point of the titration curve.

  • Calculate the exact molarity of the NaDEDC solution.

Validation of the Analytical Method

The validation of the potentiometric titration method should be performed according to established guidelines (e.g., ICH Q2(R1)).

• Linearity: Prepare a series of at least five concentrations of nickel(II) standard solutions within the expected working range. Titrate each solution in triplicate. Plot the volume of titrant consumed versus the concentration of nickel(II). The method is considered linear if the correlation coefficient (r) is ≥ 0.999.[1]

• Accuracy: Analyze a certified reference material (CRM) with a known concentration of nickel (e.g., NIST SRM 1643f - Trace Elements in Water). The accuracy is determined by comparing the experimentally determined concentration with the certified value and is expressed as percent recovery.

• Precision:

  • Repeatability (Intra-assay precision): Analyze a minimum of six replicate samples of a standard nickel(II) solution at 100% of the test concentration on the same day, by the same analyst, and with the same equipment. The relative standard deviation (RSD) of the results should be ≤ 2%.

  • Intermediate Precision: Repeat the analysis on a different day, with a different analyst, and/or with different equipment. The RSD between the results from the different sets of conditions should be within acceptable limits.

• Limit of Detection (LOD) and Limit of Quantification (LOQ):

  • LOD: The lowest concentration of the analyte that can be detected but not necessarily quantified. It can be estimated from the standard deviation of the response and the slope of the calibration curve (LOD = 3.3 * σ/S).

  • LOQ: The lowest concentration of the analyte that can be quantitatively determined with acceptable precision and accuracy. It can be estimated from the standard deviation of the response and the slope of the calibration curve (LOQ = 10 * σ/S).

Sample Analysis

• Prepare the sample solution. This may involve digestion or dissolution depending on the sample matrix.

• Adjust the pH of the sample solution to the optimal range (typically pH 4-6 for nickel diethyldithiocarbamate titration).[2]

• Add a masking agent if interfering ions are present.

• Titrate the prepared sample with the standardized NaDEDC solution using the potentiometric titrator.

• Calculate the concentration of nickel(II) in the original sample based on the volume of titrant consumed at the endpoint.

Mandatory Visualizations

Reaction Mechanism

The titration is based on the formation of a stable, insoluble complex between nickel(II) ions and diethyldithiocarbamate (DEDTC⁻). The stoichiometry of the reaction is 1:2 (Ni²⁺:DEDTC⁻).

Caption: Formation of Nickel(II) bis(diethyldithiocarbamate) complex.

Experimental Workflow

The following diagram illustrates the key steps involved in the validation and application of the potentiometric titration method.

Caption: Workflow for validation of potentiometric titration.

References

• 1. researchgate.net [researchgate.net]
• 2. earchive.tpu.ru [earchive.tpu.ru]

A Comparative Guide to Analytical Methods for Nickel Determination

This guide provides a detailed comparison of common analytical methods for the determination of nickel, tailored for researchers, scientists, and professionals in drug development. The following sections offer an objective look at the performance, protocols, and principles of each technique, supported by experimental data from various studies.

Overview of Analytical Techniques

The accurate quantification of nickel is crucial across various fields, from environmental monitoring to pharmaceutical quality control, due to its roles as both an essential trace element and a potential toxicant or allergen.[1] The choice of analytical method depends on factors such as the required sensitivity, the sample matrix, available instrumentation, and throughput needs. The most prominent techniques include Atomic Absorption Spectrometry (AAS), Inductively Coupled Plasma-Mass Spectrometry (ICP-MS), UV-Vis Spectrophotometry, X-Ray Fluorescence (XRF), and Voltammetry.

Quantitative Performance Comparison

The table below summarizes the key performance characteristics of the most widely used methods for nickel determination.

Analytical Method	Principle	Limit of Detection (LOD) / Quantification (LOQ)	Linear Range	Precision (%RSD)	Common Applications & Matrices
Flame AAS (F-AAS)	Absorption of light by free atoms in a flame.[1]	LOD: 4.7 µg/L[2]	10 - 20 mg/L[2]	< 5%	High-concentration samples, alloys, ferronickel.[2]
Graphite Furnace AAS (GF-AAS)	Electrothermal atomization of the sample in a graphite tube.[3]	LOD: 0.031 ng/mL; LOQ: 2.1 µg/g[4]	1 - 25 µg/L	2.1% - 4%[4]	Trace analysis in water, pharmaceuticals, air samples.[4][5]
ICP-MS	Ionization of atoms in argon plasma and separation of ions by mass-to-charge ratio.[6]	LOQ: 0.159 ng/mL[7]	Wide dynamic range	< 5%	Ultra-trace elemental impurity analysis in pharmaceuticals and biological samples.[6][7][8]
ICP-OES	Emission of light from excited atoms in argon plasma.[6]	LOQ: 1.74 ng/mL[7]	Wide dynamic range	Typically < 5%	Analysis of cosmetics, pharmaceutical products.[6][7]
UV-Vis Spectrophotometry	Absorption of light by a colored nickel-complex in solution.[9]	-	0.43 - 8.56 µg/mL (with NHA)[10]; 0.3 - 13 µg/mL (with BMBT)[11]	-	Water, alloys, edible oils, routine quality control.[10][12]
X-Ray Fluorescence (XRF)	Emission of characteristic X-rays from a material that has been excited by bombardment with high-energy X-rays.[13]	Detection Range: 0.5–3.3 g/L[13]	Dependent on calibration	Varies with sample prep	Rapid, non-destructive analysis of ores, alloys, and industrial minerals.[13][14][15][16]
Adsorptive Stripping Voltammetry (AdSV)	Preconcentration of a Ni-complex onto an electrode surface followed by electrochemical stripping.[17]	LOD: 0.5 µg/L[17]	1.7 - 150 µg/L[17]	1.5% (repeatability)[17]	Trace analysis in water samples.[17]

Experimental Protocols and Workflows

This section details the generalized experimental procedures for key analytical techniques and provides visual workflows.

Atomic Absorption Spectrometry (AAS)

AAS is a robust and widely used technique for elemental analysis.[1] The Graphite Furnace variant (GF-AAS) offers significantly lower detection limits compared to Flame AAS (F-AAS) by using electrothermal atomization.[18][3]

• Sample Preparation: For aqueous samples, acidification with nitric acid is often sufficient.[18] Solid samples, such as active pharmaceutical ingredients (APIs) or alloys, require digestion, often using a combination of nitric acid and hydrogen peroxide in a microwave digestion system to ensure complete dissolution.[4] For water-suspended sediment, a preliminary digestion is required.[18]

• Standard Preparation: A stock solution of nickel (e.g., 1000 µg/mL) is prepared from a certified reference material.[19] A series of calibration standards are prepared by serial dilution of the stock solution with acidified, demineralized water.[20]

• Instrumental Analysis:

  • An autosampler injects a small volume (e.g., 20 µL) of the sample or standard into the graphite tube.[18]

  • A matrix modifier (e.g., palladium chloride and magnesium nitrate) may be added to reduce interferences.[3][20]

  • The furnace program is initiated, which involves sequential drying, charring (pyrolysis), and atomization steps at high temperatures (e.g., 2600°C for atomization).[18]

  • During atomization, a nickel hollow-cathode lamp emits light at a characteristic wavelength (e.g., 232.0 nm), which is passed through the atomic vapor in the furnace.[3]

• Quantification: The instrument measures the absorbance of light by the nickel atoms. This absorbance is proportional to the nickel concentration in the sample, which is determined by comparing the signal to the calibration curve generated from the standards.[1][18]

Caption: Generalized workflow for nickel determination by GF-AAS.

Inductively Coupled Plasma - Mass Spectrometry (ICP-MS)

ICP-MS is a highly sensitive technique capable of multi-elemental analysis at ultra-trace levels, making it ideal for stringent applications like pharmaceutical impurity testing.[6][8]

• Sample Preparation: Similar to GF-AAS, thorough sample digestion is critical to eliminate the organic matrix and prevent interferences. Microwave-assisted acid digestion using reverse aqua regia or a mixture of nitric acid and other acids is common for pharmaceutical formulations.[4][7]

• Standard Preparation: Multi-element calibration standards are prepared in the same acid matrix as the samples. An internal standard (e.g., Rhodium) is often added to all samples, standards, and blanks to correct for instrumental drift and matrix effects.

• Instrumental Analysis:

  • The prepared sample solution is introduced via a nebulizer into a spray chamber, forming a fine aerosol.

  • The aerosol is transported into a high-temperature (6000–10000 K) argon plasma torch.

  • The plasma dries, atomizes, and ionizes the nickel atoms.

  • The resulting ions are extracted from the plasma through an interface (sampler and skimmer cones) into the high-vacuum mass spectrometer.

  • Ion optics focus the ion beam towards a mass analyzer (e.g., a quadrupole), which separates the ions based on their mass-to-charge ratio.

  • A detector counts the ions for the specific nickel isotopes.

• Quantification: The ion counts are converted into concentration values by comparison with the calibration curve. The use of a collision/reaction cell with a gas like helium can help remove polyatomic interferences (kinetic energy discrimination).

Caption: Workflow for trace nickel analysis in pharmaceuticals by ICP-MS.

UV-Vis Spectrophotometry

This colorimetric method is valued for its simplicity, speed, and cost-effectiveness.[12] It relies on the formation of a colored complex between Ni(II) ions and a specific organic reagent.

• Sample Preparation: Solid samples like alloys are first dissolved in an acid mixture (e.g., HCl and HNO3).[10] Water samples may be used directly after filtration.[21]

• Standard Preparation: A standard nickel solution is prepared by dissolving a known weight of a high-purity nickel salt, like ammonium nickel(II) sulfate, in water.[9] Working standards are made by diluting this stock solution.

• Complex Formation:

  • An aliquot of the sample or standard solution is placed in a volumetric flask.[9]

  • An oxidizing agent (e.g., bromine water) is added to oxidize Ni(II) to a higher oxidation state, which is necessary for the formation of the stable, colored complex.[9]

  • A solution of dimethylglyoxime (typically 1% in ethanol) is added.[9]

  • The pH is adjusted to an alkaline range (e.g., pH 9.0) using a buffer solution to facilitate complex formation.[10]

  • The solution is diluted to the final volume with distilled water and allowed to stand for a few minutes for full color development.[22]

• Measurement & Quantification: The absorbance of the resulting red-colored solution is measured at its wavelength of maximum absorption (λmax), which is around 445 nm for the Ni-DMG complex.[9][22] The concentration of nickel in the sample is determined from a calibration curve plotted from the absorbance values of the standard solutions.[9]

Caption: Experimental workflow for spectrophotometric determination of nickel.

References

• 1. Determination of nickel in water samples by Atomic absorption spectroscopy (AAS) - STEMart [ste-mart.com]
• 2. dergipark.org.tr [dergipark.org.tr]
• 3. Nickel- Determination by AAS | OIV [oiv.int]
• 4. researchgate.net [researchgate.net]
• 5. baua.de [baua.de]
• 6. impactfactor.org [impactfactor.org]
• 7. researchonline.ljmu.ac.uk [researchonline.ljmu.ac.uk]
• 8. wjpps.com [wjpps.com]
• 9. egyankosh.ac.in [egyankosh.ac.in]
• 10. longdom.org [longdom.org]
• 11. ijiset.com [ijiset.com]
• 12. chemijournal.com [chemijournal.com]
• 13. spectroscopyonline.com [spectroscopyonline.com]
• 14. Analysis of Nickel ore samples prepared as fused beads | Malvern Panalytical [malvernpanalytical.com]
• 15. Analysis Of Nickel Ore Using X-Ray Fluorescence Spectrometry - Analyzing Metals [thermofisher.com]
• 16. Handheld XRF Analyzers Enhance Mineral Exploration and Grade Control of Nickel Sulphides [ims.evidentscientific.com]
• 17. mdpi.com [mdpi.com]
• 18. nemi.gov [nemi.gov]
• 19. Determination of Trace Nickel in Water Samples by Graphite Furnace Atomic Absorption Spectrometry after Mixed Micelle-Mediated Cloud Point Extraction - PMC [pmc.ncbi.nlm.nih.gov]
• 20. oiv.int [oiv.int]
• 21. ijbio.com [ijbio.com]
• 22. redalyc.org [redalyc.org]

A Comparative Guide to Redox Mediators: Ni(Et₂dtc)₂ vs. Iodide

For Researchers, Scientists, and Drug Development Professionals

The selection of a redox mediator is a critical determinant of performance in various electrochemical systems, including dye-sensitized solar cells (DSSCs) and redox flow batteries. For decades, the iodide/triiodide (I⁻/I₃⁻) couple has been the benchmark redox mediator in DSSCs. However, its inherent drawbacks, such as a limiting redox potential and corrosive nature, have spurred the search for high-performance alternatives. This guide provides an objective comparison of the performance of bis(N,N-diethyldithiocarbamato)nickel(II), Ni(Et₂dtc)₂, against the traditional iodide redox mediator, supported by experimental data.

Executive Summary

Ni(Et₂dtc)₂ emerges as a promising alternative to the iodide/triiodide redox couple, primarily due to its significantly more positive redox potential, which translates to higher achievable open-circuit voltages in DSSCs.[1][2][3] Experimental evidence indicates that Ni(Et₂dtc)₂ can facilitate efficient dye regeneration and, in some cases, lead to higher photocurrents. While the iodide/triiodide system is well-established and benefits from fast dye regeneration, it suffers from a redox potential that caps the maximum photovoltage and is known to be corrosive to device components.[1][3] The multi-electron transfer mechanism of Ni(Et₂dtc)₂ presents a novel avenue for enhancing the efficiency of electrochemical systems.

Performance Data at a Glance

The following table summarizes the key quantitative performance metrics for Ni(Et₂dtc)₂ and the iodide/triiodide redox mediators based on reported experimental data.

Performance Metric	Ni(Et₂dtc)₂ / [Ni(dtc)₃]⁺	Iodide / Triiodide (I⁻/I₃⁻)	Significance
Redox Potential (E_redox)	~0.01 V to 0.02 V vs Fc⁺/⁰[1][2]	-0.34 V vs Fc⁺/⁰[1][3]	A more positive potential allows for a theoretically higher open-circuit voltage (Voc) in DSSCs.[1]
Electron Transfer	2-electron oxidation (Ni(II) → Ni(IV))[1]	2-electron redox cycle[1]	Multi-electron transfer in a single step can be advantageous for energy storage applications.[4][5]
Photovoltage (Voc) in DSSCs	800 mV - 860 mV[2]	~560 mV[2]	Demonstrates the practical advantage of the higher redox potential of the nickel complex.
Photocurrent (Isc) in DSSCs	Higher than iodide at high irradiance (e.g., 75-100 mA more at 100 mW/cm²)[2]	Lower than Ni(Et₂dtc)₂ under the same high irradiance conditions.[2]	Suggests superior dye regeneration capability under high light intensity.
Stern-Volmer Constant (Ksv)	1.72 x 10⁻⁹ M⁻¹[1]	3.67 x 10⁻⁹ M⁻¹[1]	Comparable quenching efficiency, indicating effective interaction with the excited dye.
Stability	Generally stable, though solvent can influence the redox pathway.[4][5][6]	Corrosive to metal surfaces.[1][3]	The nickel complex offers a non-corrosive alternative.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the comparison of Ni(Et₂dtc)₂ and iodide redox mediators.

Cyclic Voltammetry (CV)

Objective: To determine the redox potential of the mediators.

Methodology:

• Working Electrode: Glassy carbon electrode.

• Counter Electrode: Platinum wire.

• Reference Electrode: Ag/AgCl or a non-aqueous reference electrode.

• Electrolyte Solution: A 0.1 M solution of a supporting electrolyte (e.g., tetrabutylammonium perchlorate, TBAP) in a suitable solvent (e.g., acetonitrile).

• Analyte Concentration: 1 mM of Ni(Et₂dtc)₂ or a mixture of I⁻ and I₂ (typically in a 10:1 molar ratio).

• Procedure:

  • The electrolyte solution is purged with an inert gas (e.g., argon or nitrogen) for at least 15 minutes to remove dissolved oxygen.

  • The three-electrode system is immersed in the solution.

  • The potential is swept from an initial value to a final value and then back to the initial value at a specific scan rate (e.g., 100 mV/s).

  • The resulting current is measured as a function of the applied potential. The redox potential is determined from the midpoint of the anodic and cathodic peak potentials.

Steady-State Photoluminescence Quenching

Objective: To evaluate the kinetics of dye regeneration by the redox mediator.

Methodology:

• Fluorometer: A standard spectrofluorometer.

• Photosensitizer: A ruthenium-based dye such as [Ru(bpy)₃]²⁺.

• Quencher: Ni(Et₂dtc)₂ or iodide (I⁻).

• Solvent: Acetonitrile or another suitable solvent.

• Procedure:

  • A solution of the photosensitizer at a fixed concentration is prepared.

  • The photoluminescence spectrum of the photosensitizer solution is recorded upon excitation at its absorption maximum.

  • Aliquots of a concentrated solution of the quencher (Ni(Et₂dtc)₂ or I⁻) are incrementally added to the photosensitizer solution.

  • The photoluminescence spectrum is recorded after each addition.

  • The quenching of the luminescence intensity is analyzed using the Stern-Volmer equation to determine the quenching constant (Ksv).

Dye-Sensitized Solar Cell (DSSC) Fabrication and Characterization

Objective: To compare the photovoltaic performance of DSSCs employing Ni(Et₂dtc)₂ and iodide-based electrolytes.

Methodology:

• Photoanode Preparation:

  • Fluorine-doped tin oxide (FTO) glass is cleaned and treated with a TiCl₄ solution.

  • A mesoporous TiO₂ paste is screen-printed onto the FTO glass and sintered at high temperature.

  • The TiO₂ film is immersed in a solution of a sensitizing dye (e.g., N3 dye) to adsorb a monolayer of the dye.

• Electrolyte Preparation:

  • Ni(Et₂dtc)₂ Electrolyte: A solution of Ni(Et₂dtc)₂ and its oxidized form, [Ni(dtc)₃]⁺, is prepared in a suitable solvent (e.g., acetonitrile) along with additives like 4-tert-butylpyridine (TBP) and lithium salts.

  • Iodide Electrolyte: A solution of an iodide salt (e.g., lithium iodide) and iodine (I₂) is prepared in a solvent mixture (e.g., acetonitrile/valeronitrile) with similar additives.

• Cell Assembly:

  • A platinum-coated FTO glass is used as the counter electrode.

  • The photoanode and the counter electrode are sealed together with a thermoplastic sealant, leaving a small gap for electrolyte filling.

  • The electrolyte is introduced into the cell via vacuum backfilling. The filling hole is then sealed.

• Photovoltaic Characterization:

  • The current-voltage (J-V) characteristics of the DSSC are measured under simulated solar illumination (e.g., AM 1.5G, 100 mW/cm²) using a solar simulator and a source meter.

  • Key photovoltaic parameters such as the open-circuit voltage (Voc), short-circuit current density (Jsc), fill factor (FF), and power conversion efficiency (PCE) are extracted from the J-V curve.

Visualizing the Comparison

The following diagrams illustrate the key performance differences and the experimental workflow for comparing the two redox mediators.

References

• 1. researchgate.net [researchgate.net]
• 2. Two-electron transition metal based redox mediator for dye-sensitized solar cells - American Chemical Society [acs.digitellinc.com]
• 3. Nickel(II) bis(diethyldithiocarbamate) as a redox mediator in dye sensitized solar cells - American Chemical Society [acs.digitellinc.com]
• 4. Solvent dependent spectroscopic and electrochemical studies of nickel (II) diethyldithiocarbamate - American Chemical Society [acs.digitellinc.com]
• 5. researchgate.net [researchgate.net]
• 6. Role of Solvent Coordination in the Multi-electron Redox Cycle of Nickel Diethyldithiocarbamate - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Cytotoxicity of Nickel Diethyldithiocarbamate and Other Metal Complexes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the cytotoxic properties of nickel diethyldithiocarbamate against other metal diethyldithiocarbamate complexes, including those of copper, zinc, and cobalt. The information presented herein is collated from various experimental studies to offer an objective overview for researchers in oncology and drug development.

Executive Summary

Metal complexes of dithiocarbamates have garnered significant interest in medicinal chemistry due to their potential as anticancer agents. The cytotoxic efficacy of these complexes is heavily influenced by the central metal ion. This guide reveals that while nickel diethyldithiocarbamate shows limited cytotoxic activity in certain cancer cell lines, complexes with copper and zinc demonstrate potent anticancer effects. Emerging data also points to the significant cytotoxic potential of cobalt diethyldithiocarbamate. The primary mechanisms of action for the more potent complexes involve the inhibition of the proteasome and the induction of oxidative stress.

Data Presentation: Comparative Cytotoxicity (IC50 Values)

The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function. The tables below summarize the IC50 values for various metal diethyldithiocarbamate complexes across different cancer cell lines. It is important to note that direct comparisons should be made with caution due to variations in experimental conditions between studies.

Complex	Cell Line	IC50 (µM)	Reference
Nickel(II) bis(diethyldithiocarbamate)	MDA-MB-231 (Breast Cancer)	Inactive	[1]
Copper(II) bis(diethyldithiocarbamate)	MDA-MB-231 (Breast Cancer)	Toxic (Specific IC50 not provided)	[1]
MC-38 (Murine Colon Cancer)	0.0454	[2]
CT-26 (Murine Colon Cancer)	0.0682	[2]
HCT116 (Human Colon Cancer)	0.0548	[2]
Zinc(II) bis(diethyldithiocarbamate)	MDA-MB-231 (Breast Cancer)	Toxic (Specific IC50 not provided)	[1]
MRC5-SV2 (Transformed Lung Fibroblasts)	15.1 ± 2.4	[3]
Cobalt(II) bis(diethyldithiocarbamate)	MRC5-SV2 (Transformed Lung Fibroblasts)	12.9 ± 1.2	[3]

Note: "Inactive" or "Toxic" indicates the qualitative findings of the study where specific IC50 values were not reported for direct comparison.

Mechanisms of Action: A Comparative Overview

The cytotoxic effects of metal diethyldithiocarbamate complexes are primarily attributed to their ability to interfere with critical cellular pathways.

Copper and Zinc Diethyldithiocarbamate: The anticancer activity of copper and zinc diethyldithiocarbamate complexes is well-documented and largely attributed to the inhibition of the 26S proteasome .[1][4] The proteasome is a crucial cellular machinery responsible for protein degradation; its inhibition leads to the accumulation of misfolded proteins, inducing proteotoxic stress and ultimately apoptosis (programmed cell death).[5] Furthermore, copper diethyldithiocarbamate is known to generate reactive oxygen species (ROS) , leading to oxidative stress and damage to cellular components.[6]

Nickel Diethyldithiocarbamate: In its simple bis(diethyldithiocarbamate) form, the nickel complex has been found to be significantly less active against cancer cells compared to its copper and zinc counterparts.[1] The lower cytotoxicity is linked to its inability to effectively inhibit the proteasome. However, the cytotoxic potential of nickel dithiocarbamates can be significantly enhanced by modifying the chemical structure, for instance, by the addition of a phenanthroline ligand. These modified nickel complexes have demonstrated potent cytotoxicity, with some studies suggesting they induce a form of programmed cell death called necroptosis .[7]

Cobalt Diethyldithiocarbamate: While research is ongoing, initial studies indicate that cobalt diethyldithiocarbamate complexes possess significant cytotoxic properties.[3] The precise mechanism of action is not as extensively characterized as that of copper and zinc complexes, but some cobalt(III) complexes have been shown to induce cell cycle arrest and mitochondrial dysfunction.[8]

Signaling Pathways and Experimental Workflows

To visualize the complex biological processes and experimental procedures involved in assessing the cytotoxicity of these metal complexes, the following diagrams are provided in Graphviz DOT language.

Caption: Signaling pathways of metal diethyldithiocarbamate cytotoxicity.

Caption: Experimental workflow for the MTT cytotoxicity assay.

Experimental Protocols

The following is a generalized protocol for the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, a colorimetric assay for assessing cell metabolic activity, which is widely used to measure cytotoxicity.

1. Cell Seeding:

• Cancer cells are harvested and counted.

• Cells are seeded into 96-well plates at a predetermined density (e.g., 5,000-10,000 cells/well) in a final volume of 100 µL of complete culture medium.

• The plates are incubated for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.[9]

2. Compound Treatment:

• Stock solutions of the metal diethyldithiocarbamate complexes are prepared in a suitable solvent (e.g., DMSO).

• A series of dilutions of the test compounds are prepared in culture medium.

• The medium from the cell plates is aspirated, and 100 µL of the medium containing the various concentrations of the test compounds is added to the respective wells. Control wells receive medium with the vehicle (e.g., DMSO) at the same concentration used for the test compounds.

• The plates are incubated for a specified period (e.g., 24, 48, or 72 hours) at 37°C and 5% CO2.[2]

3. MTT Assay:

• After the incubation period, 10-20 µL of MTT solution (typically 5 mg/mL in PBS) is added to each well.

• The plates are incubated for an additional 2-4 hours at 37°C to allow for the formation of formazan crystals by viable cells.[9]

• The medium containing MTT is then carefully removed, and 100-150 µL of a solubilizing agent (e.g., DMSO or a solution of SDS in HCl) is added to each well to dissolve the formazan crystals.

• The plate is gently agitated for a few minutes to ensure complete dissolution.

4. Data Acquisition and Analysis:

• The absorbance of each well is measured using a microplate reader at a wavelength of approximately 570 nm. A reference wavelength of around 630 nm may also be used to reduce background noise.

• Cell viability is calculated as a percentage of the control (untreated cells).

• The IC50 values are determined by plotting the percentage of cell viability against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Conclusion

The cytotoxic profile of diethyldithiocarbamate complexes is critically dependent on the coordinated metal ion. Copper and zinc complexes exhibit significant anticancer activity, primarily through proteasome inhibition and induction of oxidative stress. In contrast, nickel diethyldithiocarbamate is largely inactive in its simple form, though its cytotoxicity can be enhanced through chemical modification. Cobalt diethyldithiocarbamate is emerging as a potent cytotoxic agent, warranting further investigation. This comparative guide provides a foundation for researchers to understand the differential activities of these metal complexes and to inform the design of future anticancer therapeutics.

References

• 1. Dithiocarbamates: Challenges, Control, and Approaches to Excellent Yield, Characterization, and Their Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Diethyldithiocarbamate-copper complex ignites the tumor microenvironment through NKG2D-NKG2DL axis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. oiccpress.com [oiccpress.com]
• 6. mdpi.com [mdpi.com]
• 7. Diethyldithiocarbamate-copper complex (CuET) inhibits colorectal cancer progression via miR-16-5p and 15b-5p/ALDH1A3/PKM2 axis-mediated aerobic glycolysis pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis, Characterization, and Cytotoxicity of the Cobalt (III) Complex with N,N-Diethyl-4-(2,2':6',2''-terpyridin-4'-yl)aniline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Cyclodextrin Diethyldithiocarbamate Copper II Inclusion Complexes: A Promising Chemotherapeutic Delivery System against Chemoresistant Triple Negative Breast Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the Purity of Nickel Diethyldithiocarbamate: A Comparative Guide to Titrimetric Methods

For researchers, scientists, and professionals in drug development, the accurate determination of the purity of coordination compounds like nickel diethyldithiocarbamate is paramount for ensuring the reliability and reproducibility of experimental results. This guide provides a comparative overview of two prominent titrimetric methods for assessing the purity of nickel diethyldithiocarbamate: a direct potentiometric titration and an indirect complexometric titration with EDTA. The guide includes detailed experimental protocols, a comparison of their performance, and logical workflow diagrams.

Method Comparison

The choice of analytical method for purity assessment often depends on factors such as available equipment, required accuracy and precision, and the nature of potential impurities. Below is a summary of the performance characteristics of the two titration methods.

Parameter	Direct Potentiometric Titration	Complexometric (EDTA) Titration	Spectrophotometric Methods (Alternative)
Principle	Direct titration of Ni(II) with sodium diethyldithiocarbamate (NaDEDC), monitoring the potential change.	Acid digestion of the complex followed by titration of the released Ni(II) with EDTA using an indicator.	Formation of a colored complex with a chromogenic reagent and measurement of absorbance.
Relative Standard Deviation (RSD)	Typically around 0.5% for potentiometric titrations of Ni(II)[1].	Can be as low as 0.23% - 0.57% for nickel determination in alloys[2].	Generally in the range of 1-3%[3].
Limit of Detection (LOD)	Potentiometric methods can achieve low detection limits, in the µg/L range for Ni(II) solutions[1].	Not typically determined for macro-level purity assessment by titration.	Can be very low, in the range of 0.002 mg/mL for some spectrophotometric methods[4][5].
Limit of Quantification (LOQ)	Not typically determined for macro-level purity assessment by titration.	Not typically determined for macro-level purity assessment by titration.	Can be as low as 0.010 mg/mL[4][5].
Selectivity	Good, as the titrant is specific to the nickel ion in the complex.	Good, especially with the use of masking agents for interfering ions.	Can be highly selective depending on the chosen chromogenic reagent.
Speed	Relatively fast, involving direct titration.	Slower, due to the required sample digestion step.	Generally rapid, especially with modern spectrophotometers.
Equipment	Potentiometer with an appropriate indicator electrode (e.g., carbon composite, platinum).	Standard titration equipment (burette, glassware), pH meter.	UV-Vis Spectrophotometer.

Experimental Protocols

Direct Potentiometric Titration of Nickel Diethyldithiocarbamate

This method involves the direct titration of a solution containing nickel ions with a standardized solution of sodium diethyldithiocarbamate (NaDEDC). The endpoint is determined by monitoring the change in potential using an appropriate electrode system.[1][6]

Reagents and Equipment:

• Potentiometer with a high-impedance input

• Indicator Electrode: Carbon composite electrode (CCE) or Platinum electrode[6]

• Reference Electrode: Silver/Silver Chloride (Ag/AgCl) electrode

• Magnetic stirrer and stir bar

• Standard 0.01 M Sodium Diethyldithiocarbamate (NaDEDC) solution (titrant)

• Nickel Diethyldithiocarbamate sample

• Suitable solvent (e.g., a mixture of an organic solvent like acetone or ethanol and an aqueous buffer)

• Buffer solution (e.g., acetate buffer, pH 4-6)

Procedure:

• Sample Preparation: Accurately weigh a quantity of the nickel diethyldithiocarbamate sample expected to contain a known amount of nickel and dissolve it in a minimal amount of a suitable organic solvent. Dilute this solution with an appropriate aqueous buffer (e.g., acetate buffer) to a known volume in a volumetric flask. The pH should be adjusted to be between 3 and 7 to avoid decomposition of the NaDEDC titrant or hydrolysis of the metal ion.[6]

• Titration Setup: Transfer a known aliquot of the sample solution into a titration vessel. Place the indicator and reference electrodes into the solution, ensuring they are immersed but do not interfere with the magnetic stir bar.

• Titration: Begin stirring the solution at a constant rate. Add the standardized NaDEDC titrant in small increments (e.g., 0.5 mL). After each addition, record the stable potential reading.[6]

• Endpoint Determination: As the equivalence point is approached, the change in potential for each increment of titrant will become larger. Reduce the volume of titrant added per increment (e.g., to 0.1 mL) in this region. The endpoint is the point of maximum potential change. This can be determined from a titration curve (potential vs. volume of titrant) or its first or second derivative.

Calculation:

The purity of the nickel diethyldithiocarbamate can be calculated using the following formula:

Where:

• V = Volume of NaDEDC titrant at the equivalence point (mL)

• M = Molarity of the NaDEDC titrant (mol/L)

• FW_analyte = Formula weight of nickel diethyldithiocarbamate ( g/mol )

• W_sample = Weight of the nickel diethyldithiocarbamate sample (g)

• n = Stoichiometric ratio (moles of NaDEDC per mole of Ni, which is 2)

Complexometric Titration of Nickel with EDTA

This indirect method involves the decomposition of the nickel diethyldithiocarbamate complex to release the nickel(II) ions, followed by a complexometric titration with a standardized solution of ethylenediaminetetraacetic acid (EDTA).

Reagents and Equipment:

• Standard titration equipment (burette, pipettes, conical flasks, volumetric flasks)

• Heating plate

• pH meter

• Standard 0.01 M EDTA solution

• Nickel Diethyldithiocarbamate sample

• Concentrated Nitric Acid (HNO₃)

• Concentrated Perchloric Acid (HClO₄) (Use with extreme caution in a fume hood)

• Ammonia solution (NH₃)

• Murexide indicator

• Ammonium chloride (NH₄Cl)

Procedure:

• Sample Digestion: Accurately weigh a portion of the nickel diethyldithiocarbamate sample into a beaker. In a fume hood, add a mixture of concentrated nitric acid and perchloric acid to digest the organic matrix and dissolve the sample. Heat the mixture gently until the solution is clear and colorless, indicating complete digestion. Allow the solution to cool.

• Sample Preparation: Carefully dilute the cooled digest with deionized water and transfer it quantitatively to a volumetric flask.

• Titration:

  • Pipette a known volume of the sample solution into a conical flask.

  • Add a small amount of ammonium chloride and then add ammonia solution dropwise until the pH is approximately 10.

  • Add a few drops of murexide indicator, which will give a yellow or greenish-yellow color in the presence of nickel ions.

  • Titrate the solution with the standardized EDTA solution. The endpoint is reached when the color changes sharply to a violet or purple.

Calculation:

The purity of the nickel diethyldithiocarbamate is calculated as follows:

Where:

• V_EDTA = Volume of EDTA titrant at the endpoint (mL)

• M_EDTA = Molarity of the EDTA titrant (mol/L)

• FW_analyte = Formula weight of nickel diethyldithiocarbamate ( g/mol )

• W_sample = Weight of the nickel diethyldithiocarbamate sample (g)

• V_aliquot = Volume of the sample solution taken for titration (mL)

• V_total = Total volume of the prepared sample solution (mL)

Visualizing the Workflow

To better illustrate the experimental processes, the following diagrams created using Graphviz (DOT language) outline the logical flow of each titration method.

Caption: Workflow for Direct Potentiometric Titration.

Caption: Workflow for Complexometric (EDTA) Titration.

Conclusion

Both direct potentiometric titration and complexometric EDTA titration offer reliable means of assessing the purity of nickel diethyldithiocarbamate. The direct potentiometric method is faster as it does not require a digestion step, while the complexometric EDTA titration is a well-established and robust method for nickel analysis that can be adapted for this specific compound. The choice between the two will depend on the specific laboratory setup and analytical requirements. For routine analysis where speed is a factor, direct potentiometric titration may be preferred. For situations where the sample matrix is complex or when a more classical and widely validated method is desired, complexometric titration with EDTA is an excellent choice. As an alternative, spectrophotometric methods can offer high sensitivity and are suitable for determining low levels of nickel, but may require more specialized equipment.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. isdsnet.com [isdsnet.com]
• 5. Comparative Study of Ni(II) Complexes with Dithiocarbazate- and Thiosemicarbazone-Based Ligands: Synthesis, Crystal Structures, and Anticancer Activity [mdpi.com]
• 6. earchive.tpu.ru [earchive.tpu.ru]

A Comparative Guide to Nickel Concentration Analysis: ICP-MS vs. Electrochemical Methods

For researchers, scientists, and drug development professionals, the accurate quantification of nickel is critical for various applications, from assessing elemental impurities in pharmaceutical products to environmental monitoring. This guide provides an objective comparison of two powerful analytical techniques for nickel determination: Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) and Electrochemical Methods, primarily stripping voltammetry. We present a summary of their performance characteristics, detailed experimental protocols, and a visual workflow for methodological cross-validation.

At a Glance: Performance Comparison

The choice between ICP-MS and electrochemical methods for nickel analysis depends on several factors, including the required sensitivity, sample matrix, cost, and throughput. While ICP-MS is renowned for its ultra-trace sensitivity and multi-element capability, electrochemical methods offer a cost-effective and portable alternative, particularly for specific applications. The following table summarizes the key performance characteristics of each technique for nickel determination.

Performance Characteristic	Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)	Electrochemical Methods (Stripping Voltammetry)
Limit of Detection (LOD)	0.1 - 1 µg/L[1]	0.1 - 10 µg/L[2][3]
Limit of Quantification (LOQ)	0.2 - 3.4 µg/L	0.4 - 20 µg/L[3]
Linear Range	Typically wide, from ng/L to mg/L	Narrower, often in the µg/L to mg/L range[2]
Precision (RSD%)	< 5%	< 10%
Sample Throughput	High, especially with autosamplers	Lower, analysis is typically sequential
Cost per Sample	Higher	Lower
Portability	Laboratory-based instrumentation	Portable and field-deployable options available
Matrix Effects	Can be significant, requiring careful sample preparation and internal standards	Can be influenced by interfering ions and organic matter
Multi-element Capability	Excellent, can measure multiple elements simultaneously	Primarily for single-analyte or limited multi-analyte analysis

Experimental Protocols

Detailed and standardized experimental protocols are crucial for obtaining accurate and reproducible results. Below are representative methodologies for the determination of nickel concentration using ICP-MS and stripping voltammetry.

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)

ICP-MS is a highly sensitive technique capable of detecting metals and non-metals at ultra-trace concentrations.[4][5] The sample is introduced as an aerosol into an inductively coupled argon plasma, which ionizes the atoms. The resulting ions are then passed through a mass spectrometer, which separates them based on their mass-to-charge ratio.

Sample Preparation:

• Digestion: For solid samples or those with a complex organic matrix, a digestion step is necessary to bring the nickel into a liquid form and to destroy the organic matrix. A common method is microwave-assisted acid digestion.

  • Accurately weigh approximately 0.1 to 0.5 g of the homogenized sample into a clean microwave digestion vessel.

  • Add a mixture of high-purity nitric acid (HNO₃) and hydrochloric acid (HCl) (e.g., 5 mL of HNO₃ and 2 mL of HCl). For certain matrices, hydrofluoric acid (HF) may also be required.

  • Seal the vessels and place them in the microwave digestion system.

  • Ramp the temperature to 180-200°C and hold for 20-30 minutes.

  • After cooling, carefully open the vessels and dilute the digestate with deionized water to a final volume (e.g., 50 mL).[5][6]

• Dilution: For liquid samples with low organic content, a simple dilution with dilute nitric acid (e.g., 1-2%) is often sufficient. The dilution factor should be chosen to bring the expected nickel concentration within the linear range of the instrument.

Instrumental Analysis:

• Instrument Setup:

  • Use a standard ICP-MS instrument equipped with a nebulizer, spray chamber, and a suitable detector.

  • Optimize the instrument parameters, including plasma power, gas flow rates (nebulizer, plasma, and auxiliary), and lens voltages, to achieve maximum sensitivity and stability for nickel (typically monitoring isotopes ⁵⁸Ni and ⁶⁰Ni).

• Calibration:

  • Prepare a series of calibration standards by diluting a certified nickel standard solution with the same acid matrix as the samples. The concentration range should bracket the expected sample concentrations.

  • An internal standard (e.g., yttrium, rhodium, or indium) is typically added to all samples and standards to correct for instrumental drift and matrix effects.

• Measurement:

  • Introduce the prepared samples and standards into the ICP-MS.

  • Measure the intensity of the nickel isotopes and the internal standard.

  • Construct a calibration curve by plotting the ratio of the nickel intensity to the internal standard intensity against the concentration of the standards.

  • Determine the nickel concentration in the samples from the calibration curve.

Electrochemical Methods: Stripping Voltammetry

Stripping voltammetry is a highly sensitive electrochemical technique for the determination of trace metal ions.[7] It involves a two-step process: a pre-concentration step where the metal is deposited onto the working electrode, followed by a stripping step where the deposited metal is oxidized or reduced, generating a current that is proportional to its concentration.[8] Adsorptive stripping voltammetry (AdSV) is particularly effective for nickel, often utilizing a complexing agent like dimethylglyoxime (DMG).[2]

Sample Preparation:

• Digestion (if necessary): For samples with a high organic content, a UV digestion or acid digestion similar to that for ICP-MS may be required to liberate the nickel ions.

• Electrolyte and Complexing Agent:

  • For aqueous samples, filtration may be sufficient.

  • The sample is then mixed with a supporting electrolyte to ensure conductivity. Common electrolytes include ammonia buffer or borate buffer.

  • A complexing agent, such as dimethylglyoxime (DMG), is added to the solution to form a complex with nickel(II) ions, which then adsorbs onto the working electrode surface.[2]

Instrumental Analysis:

• Electrochemical Cell Setup:

  • A three-electrode system is used, consisting of a working electrode (e.g., hanging mercury drop electrode, glassy carbon electrode, or a screen-printed electrode), a reference electrode (e.g., Ag/AgCl), and a counter electrode (e.g., platinum wire).

• Measurement Parameters:

  • Deposition Potential and Time: Apply a negative potential to the working electrode for a specific duration (e.g., -0.7 V for 60-120 seconds) while stirring the solution to facilitate the deposition of the nickel-DMG complex.[2]

  • Equilibration Time: Stop the stirring and allow the solution to become quiescent for a short period (e.g., 10-30 seconds).

  • Stripping Step: Scan the potential in the positive direction (e.g., from -0.7 V to -1.2 V) using a technique like differential pulse or square wave voltammetry.

  • A peak in the current will be observed at a potential characteristic of the reduction of the nickel complex. The height or area of this peak is proportional to the nickel concentration.

• Quantification:

  • The concentration of nickel in the sample is typically determined using the standard addition method to compensate for matrix effects. This involves adding known amounts of a standard nickel solution to the sample and measuring the corresponding increase in the peak current.

Method Cross-Validation Workflow

Cross-validation is a critical process to ensure the comparability and reliability of results obtained from different analytical methods. A typical workflow for cross-validating ICP-MS and electrochemical methods for nickel determination is illustrated below.

References

• 1. Isotope-specific analysis of Ni by ICP-MS: applications of stable isotope tracers to biokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Determination of Trace Levels of Nickel(II) by Adsorptive Stripping Voltammetry Using a Disposable and Low-Cost Carbon Screen-Printed Electrode [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. hosmed.fi [hosmed.fi]
• 6. Sample Preparation Problem Solving for Inductively Coupled Plasma-Mass Spectrometry with Liquid Introduction Systems I. Solubility, Chelation, and Memory Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Electrochemical stripping analysis - Wikipedia [en.wikipedia.org]
• 8. chem.libretexts.org [chem.libretexts.org]

Evaluating the Efficiency of Capping Agents for Nickel Sulfide (NiS) Nanoparticles: A Comparative Guide

The synthesis of nickel sulfide (NiS) nanoparticles with controlled size, morphology, and stability is crucial for their application in diverse fields, including catalysis, energy storage, and drug delivery. The choice of capping agent plays a pivotal role in achieving these desired characteristics. This guide provides a comparative analysis of the efficiency of different capping agents in the synthesis of NiS nanoparticles, supported by experimental data from various studies.

Comparison of Capping Agent Performance

The efficiency of a capping agent is determined by its ability to control particle size, prevent agglomeration, and ensure the stability of the nanoparticles. Below is a summary of the performance of commonly used capping agents for the synthesis of nickel-based nanoparticles. While direct comparative studies on NiS nanoparticles are limited, data from studies on nickel (Ni) and other metal sulfide nanoparticles provide valuable insights.

Capping Agent	Nanoparticle System	Average Particle Size	Morphology	Key Findings
Polyvinylpyrrolidone (PVP)	Ni	2.2 - 3.4 nm	Spherical	Particle size can be controlled by adjusting the Ni/reducing agent ratio. PVP provides good stability and prevents agglomeration.[1]
Cetyltrimethylammonium bromide (CTAB)	Ni	~28 nm	Flower-like walls	Results in the formation of distinct nanostructures.
Triethanolamine (TEA)	NiS	Not specified	Not specified	Used in the chemical precipitation method for NiS nanoparticle synthesis. Further characterization data on comparative efficiency is needed.
Oleic Acid	Magnetic Nanoparticles	Not specified	Not specified	Forms a lyophobic surface on nanoparticles, enhancing their stability in non-polar solvents.[2]
Thioglycolic Acid (TGA)	ZnS	3 - 4 nm	Spherical	Acts as both a sulfur source and a capping agent, leading to the formation of small, relatively uniform nanoparticles.

Note: The data presented is collated from different research articles, and the experimental conditions may vary.

Experimental Protocols

Detailed methodologies are essential for reproducing and building upon existing research. The following are generalized experimental protocols for the synthesis of NiS and other relevant nanoparticles with different capping agents.

Synthesis of Nickel Nanoparticles with Various Capping Agents (Wet Chemical Reduction Method)

This protocol is adapted from a study on the synthesis of nickel nanostructures using different capping agents.[3][4]

Materials:

• Nickel chloride (NiCl₂)

• Sodium borohydride (NaBH₄)

• Capping agents: Cetyltrimethylammonium bromide (CTAB), Starch, Poly(ethylene glycol) (PEG), Polyvinylpyrrolidone (PVP), Zeolite

• Deionized water

• Acetone

Procedure:

• Preparation of Solution A: Dissolve 0.4 M of nickel chloride and a specific amount (e.g., 0.05 g, 0.1 g, 0.5 g, 1 g, 1.5 g, or 2 g) of the chosen capping agent in 10 mL of deionized water.

• Preparation of Solution B: Dissolve 0.8 M of sodium borohydride in 10 mL of deionized water.

• Reduction: Titrate Solution B into Solution A dropwise over a period of 30 minutes with constant stirring. A black precipitate will form, indicating the reduction of nickel ions to nickel nanoparticles.

• Purification: Separate the black precipitate by centrifugation. Wash the precipitate multiple times with deionized water and then with acetone to remove any unreacted precursors and byproducts.

• Drying: Dry the purified nanoparticles in an oven at 200°C for 4 hours.

Synthesis of NiS Nanoparticles (General Chemical Precipitation)

This is a general protocol for the chemical precipitation of NiS nanoparticles.

Materials:

• A nickel salt (e.g., Nickel Chloride, NiCl₂ or Nickel Acetate, Ni(CH₃COO)₂)

• A sulfur source (e.g., Sodium Sulfide, Na₂S or Thioacetamide, C₂H₅NS)

• A chosen capping agent (e.g., Triethanolamine, TEA)

• Solvent (e.g., deionized water, ethanol)

Procedure:

• Precursor Solution: Dissolve the nickel salt in the chosen solvent in a reaction vessel.

• Addition of Capping Agent: Add the capping agent to the nickel salt solution and stir to ensure homogeneity.

• Addition of Sulfur Source: Slowly add the sulfur source solution to the mixture under constant stirring.

• Reaction: Allow the reaction to proceed for a specific time at a controlled temperature. The formation of a precipitate indicates the synthesis of NiS nanoparticles.

• Purification: Collect the precipitate by centrifugation or filtration. Wash the product repeatedly with the solvent and then with a secondary solvent like ethanol to remove impurities.

• Drying: Dry the final product under vacuum or in a low-temperature oven.

Visualization of Experimental Workflow

The following diagrams illustrate the general workflows for the synthesis and characterization of capped nanoparticles.

Caption: General workflow for the synthesis and characterization of capped nanoparticles.

Signaling Pathways and Logical Relationships

The interaction between the capping agent and the nanoparticle surface is critical for controlling its properties. The following diagram illustrates the logical relationship between the choice of capping agent and the resulting nanoparticle characteristics.

References

• 1. researchgate.net [researchgate.net]
• 2. Surface modification of magnetic nanoparticles capped by oleic acids: characterization and colloidal stability in polar solvents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. asianpubs.org [asianpubs.org]
• 4. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Nickel Diethyldithiocarbamate: A Guide for Laboratory Professionals

The safe handling and disposal of nickel diethyldithiocarbamate are critical for ensuring laboratory safety and environmental protection. This compound is classified as a hazardous substance, with potential health risks including skin and respiratory sensitization, carcinogenicity, and organ damage through prolonged exposure.[1][2] Adherence to proper disposal protocols is not only a matter of best practice but also a legal requirement under local, regional, and national regulations.[1]

Immediate Safety and Handling Precautions

Before beginning any work that will generate nickel diethyldithiocarbamate waste, it is essential to understand the associated hazards and necessary precautions. Always handle this chemical in a well-ventilated area, preferably within a fume hood, to avoid the formation and inhalation of dust or aerosols.[3][4][5]

Personal Protective Equipment (PPE): A comprehensive set of PPE is mandatory when handling nickel diethyldithiocarbamate. This includes, but is not limited to:

• Eye Protection: Tightly fitting safety goggles or a face shield.[4]

• Hand Protection: Chemical-impermeable gloves.[3][4]

• Body Protection: A lab coat or other protective clothing.[6][7]

• Respiratory Protection: In cases of inadequate ventilation or potential for dust generation, a full-face respirator should be used.[2][3][4]

Handling Procedures:

• Obtain and read all safety instructions before use.[1][3]

• Avoid all contact with skin and eyes.[3][4]

• Do not eat, drink, or smoke in areas where the chemical is handled or stored.[2][3]

• Use dedicated, non-sparking tools for handling the solid material.[3][4]

• Contaminated work clothing should not be allowed out of the workplace and must be decontaminated or disposed of as hazardous waste.[1][2][3]

Step-by-Step Disposal Protocol

The disposal of nickel diethyldithiocarbamate must be conducted in a manner that prevents environmental contamination and complies with all applicable regulations. Discharge into drains or the environment must be strictly avoided.[3]

Step 1: Waste Identification and Segregation

• Identify all waste streams containing nickel diethyldithiocarbamate. This includes pure unused chemical, contaminated labware (e.g., weighing paper, pipette tips, gloves), and solutions.

• Segregate nickel-containing waste from other chemical waste streams to prevent unintended reactions.[7][8] For instance, acids should be stored separately from bases and other reactive materials.[8]

Step 2: Waste Collection and Containment

• Solid Waste: Collect dry, solid waste contaminated with nickel diethyldithiocarbamate (e.g., gloves, weighing paper, paper towels) in a dedicated, sealable plastic bag or a clearly labeled, closed container.[4][6]

• Liquid Waste: Collect liquid waste in a compatible, leak-proof, screw-cap container.[6][7] Ensure the container material does not react with the waste.[8]

• Leave at least one inch of headspace in liquid waste containers to allow for expansion.[8]

• All waste containers must be kept securely closed except when adding waste.[3][8]

Step 3: Labeling and Storage

• Clearly label all waste containers with "Hazardous Waste" and the specific chemical name: "Nickel Diethyldithiocarbamate".[7]

• Store the sealed waste containers in a designated, secure "Satellite Accumulation Area" within the laboratory.[8]

• The storage area should be a cool, dry, and well-ventilated location, away from incompatible materials.[3] The compound should be stored locked up.[1][2][3]

Step 4: Professional Disposal

• Dispose of the contents and the container through a licensed and approved hazardous waste disposal company.[1][2][9]

• It is the responsibility of the waste generator to ensure compliance with all federal, state, and local disposal regulations.[1]

Accidental Spill Response

In the event of a spill, immediate and appropriate action is necessary to mitigate exposure and environmental contamination.

• Evacuate: Evacuate non-essential personnel from the immediate spill area.[3][4]

• Ventilate: Ensure the area is well-ventilated.

• Protect: Don the appropriate PPE, including respiratory protection, before re-entering the area.[3][4]

• Contain: Prevent the spilled material from entering drains or waterways.[3]

• Clean-Up: Carefully sweep or scoop up the solid material, avoiding dust generation, and place it into a suitable, closed container for disposal.[1][2] Use spark-proof tools for collection.[3][4]

• Decontaminate: Clean the spill area thoroughly. All cleaning materials must be disposed of as hazardous waste.[6]

Summary of Disposal Logistics

The following table summarizes the key logistical requirements for the proper disposal of nickel diethyldithiocarbamate.

Aspect	Requirement	Rationale
Waste Classification	Hazardous Waste (Potential Carcinogen, Sensitizer, Organ Toxicity)[2]	Ensures proper handling and disposal according to stringent regulations.
Container Type	Compatible, leak-proof, screw-cap containers for liquids; sealed bags or closed containers for solids.[3][6][8]	Prevents leakage, spills, and environmental contamination.
Labeling	"Hazardous Waste" and "Nickel Diethyldithiocarbamate".[7]	Communicates the hazard and contents to all personnel and waste handlers.
Storage Location	Designated, secure, and well-ventilated Satellite Accumulation Area, away from incompatible materials.[3][8]	Minimizes the risk of accidents, exposure, and unauthorized access.
Final Disposal Method	Transfer to a licensed professional waste disposal service.[1][2][9]	Ensures compliance with environmental laws and safe, permanent disposal.
Regulatory Compliance	Adherence to all local, state, and federal hazardous waste regulations (e.g., US EPA 40 CFR Part 261).[1]	It is the legal responsibility of the waste generator.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of nickel diethyldithiocarbamate waste from the point of generation to final disposal.

Caption: Workflow for the safe disposal of nickel diethyldithiocarbamate.

References

• 1. spectrumchemical.com [spectrumchemical.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. echemi.com [echemi.com]
• 5. chemphys.lu.se [chemphys.lu.se]
• 6. Heavy Metals Safety | UCSF Macromolecular Structure Group [msg.ucsf.edu]
• 7. infinitalab.com [infinitalab.com]
• 8. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 9. laddresearch.com [laddresearch.com]

Essential Safety and Logistics for Handling Nickel Diethyldithiocarbamate

For researchers, scientists, and drug development professionals, ensuring safe handling and disposal of chemicals like Nickel diethyldithiocarbamate is paramount. This document provides immediate, essential safety protocols and logistical plans to minimize risk and ensure compliance.

Chemical Identifier:

Name	Nickel Diethyldithiocarbamate
Synonyms	Diethyldithiocarbamic Acid Nickel Salt
CAS Number	14267-17-5
Molecular Formula	C10H20N2NiS4
Molecular Weight	355.22
Appearance	Green to Dark green powder to crystal

Hazard Identification and Classification

Nickel diethyldithiocarbamate is classified as a hazardous substance with the following primary concerns[1]:

• Carcinogenicity: May cause cancer[1].

• Respiratory Sensitization: May cause allergy or asthma symptoms or breathing difficulties if inhaled[1].

• Skin Sensitization: May cause an allergic skin reaction[1].

• Specific Target Organ Toxicity (Repeated Exposure): Causes damage to organs (respiratory system) through prolonged or repeated exposure[2].

Signal Word: Danger[3]

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory to prevent exposure. The following table summarizes the required PPE for handling Nickel diethyldithiocarbamate.

Body Part	Required PPE	Specifications and Standards
Respiratory	Respirator	Use a dust respirator, self-contained breathing apparatus (SCBA), or supplied air respirator approved under appropriate government standards. A cartridge change-out schedule should be in place[4]. In case of inadequate ventilation, wear respiratory protection[3].
Hands	Impervious gloves	Gloves must be inspected prior to use and satisfy the specifications of EU Directive 89/686/EEC and the standard EN 374 derived from it[3][5].
Eyes/Face	Safety goggles with side-shields, Face shield	Tightly fitting safety goggles conforming to EN 166 (EU) or NIOSH (US) are required. A face shield should be used if there is a splash potential[6][3][4][5].
Body	Impervious protective clothing, Protective boots	Wear fire/flame resistant and impervious clothing. Protective boots should be worn if the situation requires[6][3][5]. Contaminated work clothing should not be allowed out of the workplace[6][3].

Operational Plan: Safe Handling and Storage

Proper handling and storage procedures are critical to maintaining a safe laboratory environment.

Handling:

• Ventilation: Always handle in a well-ventilated area. Use a closed system or local exhaust ventilation to prevent dust dispersion[3].

• Avoid Contact: Avoid all contact with skin and eyes. Do not breathe dust, fume, mist, vapors, or spray[3].

• Hygiene: Wash hands and face thoroughly after handling. Do not eat, drink, or smoke when using this product[3].

• Tools: Use non-sparking tools to prevent fire caused by electrostatic discharge[3].

Storage:

• Container: Keep the container tightly closed in a dry, cool, and well-ventilated place[3].

• Security: Store locked up[3].

• Incompatibilities: Store away from incompatible materials such as oxidizing agents.

Emergency Procedures: First Aid

Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route	First Aid Measures
Inhalation	Remove the victim to fresh air and keep at rest in a position comfortable for breathing. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Get medical advice/attention immediately[3].
Skin Contact	Immediately take off all contaminated clothing. Wash off with soap and plenty of water. If skin irritation or a rash occurs, get medical advice or attention. Wash contaminated clothing before reuse[3].
Eye Contact	Rinse cautiously with water for at least 15 minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Get medical advice/attention[2][3].
Ingestion	Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to an unconscious person. Call a doctor or Poison Control Center immediately[3].

Disposal Plan

Proper disposal of Nickel diethyldithiocarbamate and its containers is essential to prevent environmental contamination.

• Chemical Disposal: Dispose of contents and container in accordance with all local, regional, and national regulations. This should be undertaken by a licensed waste disposal company[7]. Discharge into the environment must be avoided[3][7].

• Contaminated Packaging: Containers can be triple rinsed (or equivalent) and offered for recycling or reconditioning. Alternatively, the packaging can be punctured to make it unusable for other purposes and then disposed of in a sanitary landfill[3][7].

Experimental Protocols

The safety data sheets and handling guidelines reviewed do not provide specific experimental protocols for the use of Nickel diethyldithiocarbamate. Researchers must consult their specific experimental procedures and methodologies for detailed instructions on its use in their work. The safety and handling procedures outlined in this document should be integrated into any such experimental protocol.

Visual Workflow for Safe Handling

The following diagrams illustrate the essential workflows for safely handling and disposing of Nickel diethyldithiocarbamate.

Caption: Workflow for the safe handling and storage of Nickel diethyldithiocarbamate.

Caption: Workflow for emergency procedures and disposal of Nickel diethyldithiocarbamate.

References

• 1. Bis(diethyldithiocarbamato-S,S')nickel | C10H20N2NiS4 | CID 84307 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. tcichemicals.com [tcichemicals.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. americanchemistry.com [americanchemistry.com]
• 5. echemi.com [echemi.com]
• 6. spectrumchemical.com [spectrumchemical.com]
• 7. chemicalbook.com [chemicalbook.com]